Parabactin

• CAS: 74149-70-5

Core Science & Biosynthesis

Parabactin: A Technical Guide to its Discovery, Isolation, and Characterization from Paracoccus denitrificans

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Siderophores, small molecule iron chelators, are of significant interest in drug development due to their potential as antibiotic adjuvants and their role in microbial virulence. This technical guide provides a comprehensive overview of parabactin, a catechol-type siderophore produced by the bacterium Paracoccus denitrificans. Under iron-limiting conditions, P. denitrificans secretes parabactin to scavenge ferric iron from the environment. This document details the initial discovery and isolation of parabactin, presenting the foundational experimental protocols and outlining the biosynthetic pathway. Furthermore, it incorporates modern analytical techniques to provide a contemporary perspective on the isolation and characterization of this important secondary metabolite. All quantitative data are summarized for clarity, and key processes are visualized through detailed diagrams.

Introduction to Parabactin

Paracoccus denitrificans, formerly known as Micrococcus denitrificans, is a versatile Gram-negative bacterium capable of thriving in diverse environments.[1] Its ability to survive in iron-depleted conditions is, in part, due to the production of siderophores. In 1975, G.H. Tait identified and characterized three iron-binding compounds from this bacterium, with the most complex being the molecule now recognized as parabactin.[2][3][4] Parabactin is a catechol-based siderophore, a class known for its high affinity for ferric iron.[2][3][4] The structure of parabactin consists of a spermidine backbone linked to two 2,3-dihydroxybenzoyl groups and a 2-hydroxybenzoyl-L-threonyl moiety.[2][3][4] This intricate structure is responsible for its potent iron-chelating properties and its recognition by specific outer membrane receptors in P. denitrificans.[5]

Experimental Protocols

The following sections provide detailed methodologies for the cultivation of Paracoccus denitrificans for parabactin production, followed by the extraction, purification, and characterization of the siderophore. The foundational methods are based on the original work by Tait (1975), with suggested modern adaptations for improved efficiency and accuracy.

Cultivation of Paracoccus denitrificans for Parabactin Production

Objective: To culture P. denitrificans under iron-deficient conditions to induce the secretion of parabactin.

Methodology:

• Medium Preparation: A defined minimal medium is prepared, rigorously depleted of iron. A typical composition is provided in Table 1. All glassware must be acid-washed to remove trace iron contamination.

• Inoculation and Growth: Paracoccus denitrificans is inoculated into the iron-deficient medium and incubated under aerobic conditions with shaking at 30°C.

• Monitoring Growth and Siderophore Production: Bacterial growth is monitored by measuring the optical density at 600 nm. Siderophore production can be qualitatively and quantitatively assessed using the Chrome Azurol S (CAS) assay. A color change from blue to orange/purple indicates the presence of siderophores.

Table 1: Composition of Iron-Deficient Minimal Medium

Component	Concentration
K2HPO4	7 g/L
KH2PO4	3 g/L
(NH4)2SO4	1 g/L
MgSO4·7H2O	0.1 g/L
Sodium Succinate	4 g/L
Trace Elements (iron-free)	1 ml/L

Isolation and Purification of Parabactin

Objective: To isolate and purify parabactin from the culture supernatant.

Methodology:

• Cell Removal: The bacterial culture is centrifuged at high speed to pellet the cells. The supernatant, containing the secreted parabactin, is carefully collected.

• Initial Extraction (Classical Method):

  • The supernatant is acidified to pH 2-3 with concentrated HCl.

  • The acidified supernatant is extracted multiple times with ethyl acetate.

  • The ethyl acetate extracts are pooled and evaporated to dryness under reduced pressure.

• Chromatographic Purification (Classical Method):

  • The dried extract is redissolved in a minimal volume of solvent and applied to a Sephadex G-10 or LH-20 column.

  • Elution is performed with an appropriate solvent system (e.g., methanol or an aqueous buffer).

  • Fractions are collected and assayed for the presence of parabactin using the CAS assay or by monitoring UV absorbance at wavelengths characteristic of catecholates (around 310 nm).

• Modern Purification Approach (Recommended):

  • Solid-Phase Extraction (SPE): The culture supernatant can be passed through a C18 SPE cartridge to concentrate the parabactin and remove salts and polar impurities.

  • High-Performance Liquid Chromatography (HPLC): The concentrated extract is subjected to reverse-phase HPLC (RP-HPLC) using a C18 column and a gradient of acetonitrile in water (with 0.1% trifluoroacetic acid). This will yield highly purified parabactin.

Characterization of Parabactin

Objective: To confirm the identity and purity of the isolated parabactin.

Methodology:

• Spectroscopic Analysis:

  • UV-Visible Spectroscopy: The UV-Vis spectrum of the purified parabactin is recorded. In its iron-free form, it exhibits absorption maxima characteristic of catechol groups. Upon chelation with iron, a significant shift in the absorption spectrum to the visible region is observed.

  • Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is used to determine the exact mass of parabactin. High-resolution mass spectrometry will provide the elemental composition.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are employed to elucidate the detailed chemical structure of parabactin and confirm the connectivity of the different moieties.

• Qualitative Assays:

  • Arnow's Test: This colorimetric assay is specific for the detection of catechol groups and will yield a positive result for parabactin.

  • Csaky's Test: This assay detects hydroxamates and should be negative for the catechol-type parabactin, serving as a useful control.

Quantitative Data

The following table summarizes key quantitative parameters associated with parabactin and its interaction with iron.

Table 2: Quantitative Properties of Parabactin

Parameter	Value	Reference
Molecular Weight (Monoisotopic)	667.302 g/mol	Calculated
Iron Binding Affinity (Kf)	> 1030 M-1	Estimated for catecholates
Optimal pH for Biosynthesis (in vitro)	8.6	[2][3]
Inhibition of Biosynthesis by Fe2+ (50%)	110 µM	[2][3]
Inhibition of Biosynthesis by Fe3+ (50%)	110 µM	[2][3]

Visualizations

Experimental Workflow for Parabactin Isolation

Caption: Workflow for the isolation and purification of parabactin.

Biosynthetic Pathway of Parabactin

Caption: Biosynthetic pathway of parabactin from its precursors.

Conclusion

This technical guide provides a detailed framework for the discovery, isolation, and characterization of parabactin from Paracoccus denitrificans. By combining the foundational knowledge from its initial discovery with modern analytical techniques, researchers can efficiently produce and purify this siderophore for further investigation. The protocols and data presented herein are intended to serve as a valuable resource for scientists in academia and industry who are exploring the therapeutic and biotechnological potential of siderophores. The continued study of parabactin and its interactions with microbial systems will undoubtedly contribute to the development of novel strategies to combat infectious diseases and advance our understanding of microbial iron metabolism.

References

• 1. Paracoccus denitrificans - Wikipedia [en.wikipedia.org]
• 2. The identification and biosynthesis of siderochromes formed by Micrococcus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. The identification and biosynthesis of siderochromes formed by Micrococcus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]

Parabactin Biosynthesis in Bacteria: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Siderophores are high-affinity iron chelators produced by microorganisms to scavenge iron from their environment, a process crucial for their survival and virulence. Parabactin, a catecholate-type siderophore produced by the bacterium Paracoccus denitrificans, plays a significant role in iron acquisition. This technical guide provides an in-depth overview of the parabactin biosynthesis pathway, detailing the enzymatic steps, the genetic organization of the biosynthetic gene cluster, and the current understanding of its regulation. This document also includes detailed experimental protocols for the study of parabactin and its biosynthetic pathway, along with quantitative data where available, to serve as a comprehensive resource for researchers in microbiology, biochemistry, and drug development.

Introduction to Parabactin

Parabactin is a secondary metabolite synthesized by Paracoccus denitrificans under iron-limiting conditions. Structurally, it is a complex molecule composed of a central spermidine backbone linked to two 2,3-dihydroxybenzoyl (DHB) groups and a modified threonine residue. The catecholate moieties of the DHB groups are responsible for the high-affinity binding of ferric iron (Fe³⁺). The biosynthesis of parabactin is a multi-step process involving a series of dedicated enzymes encoded by a contiguous set of genes known as a biosynthetic gene cluster (BGC).

The Parabactin Biosynthetic Gene Cluster

The genes responsible for parabactin biosynthesis in Paracoccus denitrificans PD1222 are organized in a well-defined gene cluster. The core genes and their putative functions, based on homology to other characterized siderophore biosynthetic pathways, are summarized in Table 1.

Table 1: Genes of the Parabactin Biosynthetic Cluster in Paracoccus denitrificans PD1222

Gene Identifier	Putative Function
Pden_2382	Isochorismate synthase
Pden_2383	Isochorismatase
Pden_2384	Short-chain dehydrogenase/reductase
Pden_2386	2,3-dihydroxybenzoate-AMP ligase
Pden_2387	Condensation domain-containing protein (NRPS)

The Parabactin Biosynthesis Pathway

The biosynthesis of parabactin can be conceptually divided into three main stages: (1) synthesis of the 2,3-dihydroxybenzoate (DHB) precursor, (2) activation of DHB, and (3) assembly of the final parabactin molecule via non-ribosomal peptide synthetase (NRPS) machinery.

Synthesis of 2,3-Dihydroxybenzoate (DHB)

The initial steps of the pathway involve the conversion of the primary metabolite chorismate, derived from the shikimate pathway, into 2,3-dihydroxybenzoate. This process is catalyzed by a series of enzymes encoded in the parabactin gene cluster.

Figure 1: Biosynthesis of the 2,3-dihydroxybenzoate (DHB) precursor.

Activation and Assembly of Parabactin

The subsequent assembly of parabactin is a complex process orchestrated by a non-ribosomal peptide synthetase (NRPS) system. The DHB precursor is first activated by an adenylation domain, and then tethered to a carrier protein. The spermidine backbone and a threonine residue are then sequentially condensed to form the final parabactin molecule. The precise order of these condensation reactions and the role of each enzymatic domain are inferred from studies of homologous siderophore biosynthetic pathways.

Figure 2: Activation of DHB and assembly of parabactin on the NRPS machinery.

Regulation of Parabactin Biosynthesis

The production of parabactin is tightly regulated in response to iron availability. In many bacteria, the expression of siderophore biosynthetic genes is controlled by the Ferric Uptake Regulator (Fur) protein.[1] Under iron-replete conditions, Fur binds to a specific DNA sequence (the Fur box) in the promoter region of the parabactin gene cluster, repressing transcription.[2] When iron levels are low, Fur is unable to bind DNA, leading to the expression of the parabactin biosynthetic genes and subsequent siderophore production.[2]

Figure 3: Model for the regulation of the parabactin gene cluster by the Fur protein.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of parabactin biosynthesis.

Detection and Quantification of Parabactin

The CAS assay is a universal method for detecting siderophores.[3]

• Principle: The assay is based on the competition for iron between the siderophore and the iron-dye complex, chrome azurol S. In the presence of a siderophore, iron is removed from the dye, resulting in a color change from blue to orange/yellow.[3]

• Protocol:

  • Prepare CAS agar plates by mixing a CAS assay solution with a suitable growth medium.

  • Inoculate the bacterial strain of interest onto the CAS agar plate.

  • Incubate the plates under appropriate conditions.

  • Observe for the formation of an orange or yellow halo around the bacterial colonies, indicating siderophore production.[3]

This test is specific for the detection of catechol-type siderophores like parabactin.

• Principle: The test relies on the reaction of catechols with nitrite-molybdate reagent in an alkaline solution to produce a red-colored complex.

• Protocol:

  • To 1 mL of culture supernatant, add 1 mL of 0.5 N HCl.

  • Add 1 mL of nitrite-molybdate reagent (10g sodium nitrite and 10g sodium molybdate in 100 mL water).

  • Add 1 mL of 1 N NaOH.

  • A pink to reddish color indicates the presence of catechols.

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful technique for the quantification of parabactin.[4][5][6]

• Sample Preparation:

  • Centrifuge the bacterial culture to remove cells.

  • Filter the supernatant through a 0.22 µm filter.

  • Acidify the supernatant to pH 2 with concentrated HCl.

  • Extract the siderophores with an organic solvent such as ethyl acetate.

  • Evaporate the organic phase to dryness and resuspend the residue in a suitable solvent for HPLC-MS analysis.

• HPLC-MS/MS Conditions (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry: Electrospray ionization (ESI) in positive or negative mode, with detection by tandem mass spectrometry (MS/MS) using multiple reaction monitoring (MRM).[4]

Enzyme Assays for Parabactin Biosynthesis

• Principle: The activity of isochorismate synthase (Pden_2382) can be monitored by measuring the conversion of chorismate to isochorismate using HPLC.

• Protocol:

  • Set up a reaction mixture containing the purified enzyme, chorismate, and a suitable buffer.

  • Incubate the reaction at an optimal temperature.

  • Stop the reaction at different time points by adding acid.

  • Analyze the reaction products by HPLC, monitoring the decrease in the chorismate peak and the appearance of the isochorismate peak.

• Principle: The activity of the DHB-AMP ligase (Pden_2386) can be measured by monitoring the ATP-PPi exchange reaction or by directly detecting the formation of DHB-AMP.

• ATP-PPi Exchange Assay:

  • Incubate the purified enzyme with 2,3-dihydroxybenzoate, ATP, and radiolabeled pyrophosphate ([³²P]PPi).

  • The enzyme-catalyzed formation of DHB-AMP will lead to the incorporation of [³²P] into ATP.

  • The amount of [³²P]ATP formed is quantified by scintillation counting.

Quantitative Data

While specific quantitative data for the parabactin biosynthetic enzymes in P. denitrificans is limited in the current literature, Table 2 provides representative kinetic data for homologous enzymes from other well-characterized siderophore pathways. These values can serve as a benchmark for future studies on the parabactin system.

Table 2: Representative Kinetic Parameters of Siderophore Biosynthetic Enzymes

Enzyme	Siderophore Pathway	Substrate	K_m (µM)	k_cat (min⁻¹)	Reference
EntC (Isochorismate synthase)	Enterobactin	Chorismate	15	60	Fiedler et al., 2001
EntE (DHB-AMP ligase)	Enterobactin	2,3-DHB	1.5	450	Rusnak et al., 1990
PchD (Salicylate synthase)	Pyochelin	Chorismate	23	1.2	Serino et al., 1997
PchE (Salicylate-AMP ligase)	Pyochelin	Salicylate	10	3.5	Serino et al., 1997

Conclusion and Future Directions

The biosynthesis of parabactin in Paracoccus denitrificans is a complex and tightly regulated process that is essential for iron acquisition. While the genetic basis of this pathway has been identified, further biochemical characterization of the individual enzymes is required to fully elucidate the catalytic mechanisms and kinetics of each step. The experimental protocols and comparative data presented in this guide provide a framework for future research in this area. A deeper understanding of the parabactin biosynthesis pathway could pave the way for the development of novel antimicrobial agents that target this essential virulence factor. Future work should focus on the heterologous expression and purification of the parabactin biosynthetic enzymes, detailed kinetic analysis of each enzyme, and the elucidation of the specific regulatory network controlling the expression of the parabactin gene cluster in P. denitrificans.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. protocols.io [protocols.io]
• 4. fortunejournals.com [fortunejournals.com]
• 5. rsc.org [rsc.org]
• 6. Quantification of Phytohormones by HPLC-MS/MS Including Phytoplasma-Infected Plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Properties of the Ferric Parabactin Complex: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic properties of the ferric parabactin complex, a key siderophore-iron conjugate. While direct quantitative spectroscopic data for this specific complex is limited in publicly accessible literature, this document compiles the available information and draws comparisons with the well-characterized ferric enterobactin complex to offer a robust analytical framework. This guide details the structural and electronic characteristics of the ferric parabactin complex as determined by various spectroscopic techniques and provides standardized experimental protocols for its analysis. The information presented herein is intended to support researchers in the fields of microbiology, bioinorganic chemistry, and drug development in their efforts to understand and exploit bacterial iron acquisition systems.

Introduction

Parabactin is a catechol-type siderophore produced by various bacteria, including Paracoccus denitrificans, to sequester ferric iron (Fe³⁺) from the environment. The resulting ferric parabactin complex is then recognized by specific outer membrane receptors and transported into the cell, providing the bacterium with this essential nutrient. Understanding the spectroscopic properties of this complex is crucial for elucidating its structure, stability, and recognition by bacterial uptake systems. This guide summarizes the known spectroscopic characteristics of the ferric parabactin complex and provides detailed methodologies for its further investigation.

Molecular Structure and Coordination Chemistry

The ferric parabactin complex has a composition of [Fe(parabactin)]²⁻ 2Na⁺.[1] The iron(III) ion is coordinated by two catechol groups and one o-hydroxyphenyl-Δ²-oxazoline moiety, making it a hexadentate ligand.[1] Electron Spin Resonance (ESR) spectroscopy has been instrumental in revealing details about the coordination environment.

Table 1: Electron Spin Resonance (ESR) Data

Parameter	Value	Significance
g-value	4.5[1]	Deviates from the g-value of 4.3 typical for regular octahedral 3:1 catechol-Fe³⁺ complexes, suggesting a strained octahedral or a splayed V-shaped cleft geometry.[1]

This distorted geometry may play a critical role in the recognition and processing of the complex by the bacterial iron transport machinery.

Spectroscopic Characterization

UV-Visible (UV-Vis) Spectroscopy

Table 2: UV-Visible Spectroscopic Data for Ferric Catecholate Siderophores (for comparative purposes)

Complex	Solvent	λmax (nm)	Molar Absorptivity (ε) (M⁻¹cm⁻¹)
Ferric Enterobactin	DMF	~498	~5,600
Ferric Parabactin	Not Available	Not Available	Not Available

The visible absorption spectrum of ferric catecholate complexes is characterized by a broad LMCT band around 500 nm, responsible for their deep red color.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is essential for determining the stereochemistry of chiral molecules like the ferric parabactin complex. It has been confirmed that ferric L-parabactin exists as the lambda (Λ) enantiomer. This is a crucial finding as bacterial receptors often exhibit a high degree of stereospecificity.

Table 3: Circular Dichroism (CD) Data

Complex	Enantiomeric Configuration	Significance
Ferric L-Parabactin	Lambda (Λ)	Indicates a specific three-dimensional arrangement of the ligands around the iron center, which is critical for recognition by bacterial receptors.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and dynamics of the complex in solution. Due to the paramagnetic nature of the high-spin ferric ion, NMR spectra of these complexes exhibit broad signals and significant chemical shifts. To overcome this, studies are often performed on the diamagnetic gallium(III) analog, [Ga(parabactin)]²⁻, which is isostructural with the ferric complex. Specific NMR data for the ferric parabactin complex is not currently available in the literature.

Mass Spectrometry (MS)

Fast Atom Bombardment Mass Spectrometry (FAB-MS) has been successfully used to confirm the composition of the ferric parabactin complex.[1]

Table 4: Mass Spectrometry Data

Technique	Finding	Reference
Fast Atom Bombardment (FAB-MS)	Confirmed the composition as [Fe(parabactin)]²⁻ 2Na⁺.[1]	Miyasaka et al., 1987[1]

Experimental Protocols

The following protocols are generalized methods for the spectroscopic analysis of catecholate siderophores and can be adapted for the study of the ferric parabactin complex.

Isolation and Purification of the Ferric Parabactin Complex

Caption: Workflow for the isolation and purification of the ferric parabactin complex.

• Culture Conditions: Grow Paracoccus denitrificans in a low-iron medium to induce siderophore production.

• Siderophore Extraction: Centrifuge the culture to remove bacterial cells. Add a solution of FeCl₃ to the supernatant to form the ferric parabactin complex.

• Solvent Extraction: Extract the ferric parabactin complex from the aqueous medium using a suitable organic solvent such as ethyl acetate.

• Purification: Purify the extracted complex using column chromatography, for example, with Sephadex LH-20.

• Final Product: Evaporate the solvent to obtain the purified ferric parabactin complex.

UV-Visible Spectroscopy Protocol

• Sample Preparation: Dissolve the purified ferric parabactin complex in a suitable solvent (e.g., methanol, DMF, or a buffered aqueous solution) to a known concentration.

• Instrumentation: Use a double-beam UV-Vis spectrophotometer.

• Measurement: Record the absorption spectrum from 200 to 800 nm.

• Data Analysis: Identify the wavelength of maximum absorption (λmax) in the visible region. Calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the molar concentration, and l is the path length of the cuvette.

Circular Dichroism Spectroscopy Protocol

• Sample Preparation: Prepare a solution of the ferric parabactin complex in a CD-transparent solvent at a concentration that gives an absorbance of approximately 1 at the λmax of the LMCT band.

• Instrumentation: Use a CD spectropolarimeter.

• Measurement: Record the CD spectrum over the range of the UV-Vis absorption bands.

• Data Analysis: Analyze the sign and magnitude of the Cotton effects to determine the chirality (Δ or Λ) of the complex.

NMR Spectroscopy Protocol (for the Ga³⁺ analog)

• Synthesis of the Gallium Complex: Prepare the [Ga(parabactin)]²⁻ complex by reacting parabactin with a gallium(III) salt (e.g., Ga(NO₃)₃) in a suitable solvent.

• Sample Preparation: Dissolve the purified gallium complex in a deuterated solvent (e.g., DMSO-d₆, D₂O).

• Instrumentation: Use a high-field NMR spectrometer.

• Measurement: Acquire ¹H and ¹³C NMR spectra. 2D NMR techniques such as COSY, HSQC, and HMBC can be used for complete signal assignment.

Mass Spectrometry Protocol

• Sample Preparation: Dissolve a small amount of the purified ferric parabactin complex in a suitable matrix for the chosen ionization technique (e.g., glycerol for FAB-MS, or methanol/water for ESI-MS).

• Instrumentation: Use a high-resolution mass spectrometer.

• Measurement: Acquire the mass spectrum in the appropriate mass range.

• Data Analysis: Determine the mass-to-charge ratio (m/z) of the molecular ion and compare it with the calculated theoretical mass to confirm the composition of the complex.

Signaling Pathways and Logical Relationships

The interaction of the ferric parabactin complex with the bacterial cell involves a series of steps that can be visualized as a logical pathway.

Caption: Logical pathway of ferric parabactin uptake and iron utilization by a bacterial cell.

Conclusion

The spectroscopic characterization of the ferric parabactin complex is fundamental to understanding its role in bacterial iron acquisition. While a complete quantitative dataset is not yet available, the existing ESR and CD data provide significant insights into its unique structure and stereochemistry. The experimental protocols outlined in this guide, in conjunction with comparative data from other well-studied siderophores, offer a solid foundation for further research in this area. Future studies focusing on obtaining detailed UV-Vis, NMR, and high-resolution CD spectra of the ferric parabactin complex will be invaluable for a more complete understanding of its properties and for the development of novel antimicrobial strategies targeting this essential nutrient uptake pathway.

References

• 1. Synthesis of parabactin analogues and formation of transition metal complexes of parabactin and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

The Role of Parabactin in Microbial Iron Acquisition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron is an essential nutrient for nearly all forms of life, playing a critical role in a myriad of cellular processes, including DNA replication, cellular respiration, and metabolism. Despite its abundance in the Earth's crust, the bioavailability of iron in aerobic environments is extremely low due to the formation of insoluble ferric hydroxides. To overcome this limitation, many microorganisms have evolved sophisticated iron acquisition systems, a cornerstone of which is the production and utilization of siderophores. Parabactin, a catecholate-type siderophore produced by Paracoccus denitrificans, represents a highly efficient molecule in this chemical arms race for iron. This technical guide provides an in-depth exploration of the role of parabactin in microbial iron acquisition, focusing on its mechanism of action, the kinetics of its transport, and the experimental methodologies used to study these processes.

Parabactin-Mediated Iron Acquisition: A Mechanistic Overview

Under iron-limiting conditions, Paracoccus denitrificans synthesizes and secretes parabactin into the extracellular environment.[1] Parabactin, with its high affinity for ferric iron (Fe³⁺), chelates the available iron, forming a stable ferric parabactin complex. This complex is then recognized and bound by a specific high-affinity receptor located on the outer membrane of the bacterium.[1] Evidence suggests that this receptor is an 80-kDa protein whose expression is induced under low-iron conditions.[1] The binding of the ferric parabactin complex to the receptor is stereospecific, with a clear preference for the L-parabactin enantiomer.[2][3]

Following binding, the entire ferric parabactin complex is actively transported across the outer membrane into the periplasmic space. This transport is an energy-dependent process. Once in the periplasm, the iron is released from the parabactin molecule, likely through a reduction of Fe³⁺ to the more soluble ferrous iron (Fe²⁺). The now iron-free parabactin can then be recycled or degraded. The released iron is subsequently transported across the inner membrane into the cytoplasm, where it can be utilized for various metabolic processes.

Quantitative Data on Parabactin Iron Transport

The kinetics of iron uptake from ferric parabactin in Paracoccus denitrificans have been characterized, revealing a biphasic transport system for the biologically active L-parabactin. This suggests the presence of both high-affinity and low-affinity transport systems. In contrast, the D-parabactin enantiomer and the hydrolyzed form, parabactin A, exhibit simpler, low-affinity transport kinetics.

Siderophore Form	Transport System	K_m (μM)	V_max (pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹)
Ferric L-Parabactin	High-Affinity	0.24 ± 0.06	108
Low-Affinity	3.9 ± 1.2	494
Ferric D-Parabactin	Low-Affinity	3.1 ± 0.9	125
Ferric Parabactin A	Low-Affinity	1.4 ± 0.3	324
Data sourced from Bergeron, R. J., & Weimar, W. R. (1990). Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans. Journal of Bacteriology, 172(5), 2654–2661.[2][4][5]

Signaling Pathways and Biosynthesis

The biosynthesis of parabactin is tightly regulated by the intracellular iron concentration. While the specific regulatory pathway for parabactin in P. denitrificans is not as extensively characterized as for other siderophores, it is understood to follow the general model of iron-dependent regulation in bacteria. This typically involves a ferric uptake regulator (Fur) protein. In iron-replete conditions, Fe²⁺ acts as a corepressor, binding to Fur, which then binds to a specific DNA sequence (the "Fur box") in the promoter region of the parabactin biosynthetic genes, repressing their transcription. Under iron-limiting conditions, the absence of Fe²⁺ causes Fur to dissociate from the DNA, leading to the derepression of the biosynthetic genes and the subsequent production of parabactin.

The biosynthesis of parabactin itself involves a complex enzymatic machinery, likely encoded by a dedicated gene cluster. This process starts with the synthesis of the catechol precursor, 2,3-dihydroxybenzoic acid (DHBA), which is then incorporated with spermidine and L-threonine to form the final parabactin molecule.

Caption: Overview of Parabactin-Mediated Iron Acquisition.

Experimental Protocols

Siderophore Production and Quantification (Chrome Azurol S - CAS Assay)

This protocol provides a semi-quantitative method to detect siderophore production.

Materials:

• Chrome Azurol S (CAS) solution

• HDTMA (hexadecyltrimethylammonium bromide) solution

• FeCl₃ solution

• Bacterial culture grown in iron-deficient medium

• Spectrophotometer

Methodology:

• Preparation of CAS Assay Solution: Mix CAS, HDTMA, and FeCl₃ solutions in the correct proportions to form the blue-colored CAS-iron complex.

• Sample Preparation: Centrifuge the bacterial culture to pellet the cells. The supernatant contains the secreted siderophores.

• Assay: Mix a known volume of the bacterial supernatant with the CAS assay solution.

• Incubation: Incubate the mixture at room temperature for a specified time (e.g., 20 minutes).

• Measurement: Measure the absorbance of the solution at 630 nm.

• Quantification: The decrease in absorbance is proportional to the amount of siderophore produced, as the siderophore removes iron from the CAS-iron complex, causing a color change from blue to orange/yellow. A standard curve can be generated using a known siderophore like deferoxamine mesylate.

Caption: Chrome Azurol S (CAS) Assay Workflow.

Ferric Parabactin Uptake Assay (using ⁵⁵Fe)

This protocol details a method to quantify the uptake of iron mediated by parabactin.

Materials:

• Iron-starved bacterial cells

• ⁵⁵FeCl₃

• Purified parabactin

• Scintillation vials and cocktail

• Filtration apparatus with 0.45 µm filters

Methodology:

• Preparation of ⁵⁵Fe-Parabactin: Prepare the ferric parabactin complex by incubating ⁵⁵FeCl₃ with an excess of purified parabactin.

• Cell Preparation: Grow bacteria in iron-deficient medium to induce the expression of the parabactin uptake system. Harvest and wash the cells, then resuspend them to a known cell density.

• Uptake Experiment: Initiate the uptake by adding a known concentration of ⁵⁵Fe-parabactin to the cell suspension.

• Time Points: At various time intervals, take aliquots of the cell suspension.

• Quenching and Filtration: Immediately filter the aliquots through a 0.45 µm filter to separate the cells from the medium. Wash the filters with a suitable buffer to remove non-specifically bound ⁵⁵Fe-parabactin.

• Quantification: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: The amount of cell-associated radioactivity over time represents the rate of iron uptake. Kinetic parameters (K_m and V_max) can be determined by performing the assay with varying concentrations of ⁵⁵Fe-parabactin.

Caption: ⁵⁵Fe-Parabactin Uptake Assay Workflow.

Implications for Drug Development

The high-affinity and specific nature of the parabactin-mediated iron acquisition system makes it an attractive target for the development of novel antimicrobial agents. Strategies could include:

• "Trojan Horse" Antibiotics: Conjugating antibiotics to parabactin or its analogs could facilitate their targeted delivery into bacterial cells, bypassing traditional resistance mechanisms.

• Inhibitors of Biosynthesis: Developing molecules that inhibit the enzymes involved in parabactin biosynthesis would starve the bacteria of iron, thereby inhibiting their growth.

• Receptor Blockers: Designing molecules that bind to the outer membrane receptor for ferric parabactin but are not transported would block iron uptake and have a bacteriostatic or bactericidal effect.

A thorough understanding of the structure, function, and regulation of the parabactin system is paramount to the successful design and implementation of these therapeutic strategies. This guide provides a foundational knowledge base for researchers and drug development professionals to build upon in their efforts to combat microbial infections.

References

• 1. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans (Journal Article) | OSTI.GOV [osti.gov]
• 5. journals.asm.org [journals.asm.org]

The Genetic Architecture of Parabactin Siderophore Production in Paracoccus denitrificans: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

I. Introduction

Paracoccus denitrificans, a metabolically versatile Alphaproteobacterium, has long been a subject of scientific inquiry due to its complex respiratory systems and its role in denitrification.[1] Under conditions of iron limitation, a critical survival challenge for most microorganisms, P. denitrificans employs a sophisticated iron acquisition system centered on the production and secretion of a high-affinity catecholate siderophore, L-parabactin.[2] This molecule scavenges ferric iron (Fe³⁺) from the environment, facilitating its transport into the cell. Understanding the genetic underpinnings of Parabactin production is crucial for elucidating the broader mechanisms of microbial iron homeostasis and presents opportunities for the development of novel antimicrobial agents that target these essential pathways. This technical guide provides a comprehensive overview of the genetic basis of Parabactin production in P. denitrificans, detailing the biosynthetic gene cluster, its intricate regulatory networks, quantitative data on its production, and detailed experimental protocols for its study.

II. Genetic Locus of Parabactin Biosynthesis

The biosynthesis of catecholate siderophores like Parabactin is typically orchestrated by a cluster of genes encoding non-ribosomal peptide synthetases (NRPSs) and associated enzymes responsible for precursor synthesis and modification. While a specific gene cluster for Parabactin has not been experimentally delineated in the literature for Paracoccus denitrificans, bioinformatic analysis of the P. denitrificans PD1222 genome, available through databases such as KEGG and NCBI, allows for the identification of a putative biosynthetic gene cluster.[3][4] This analysis, using tools like antiSMASH, reveals the presence of NRPS gene clusters that are strong candidates for directing Parabactin synthesis.[5][6][7]

Based on the known structure of Parabactin and the conserved nature of siderophore biosynthesis pathways, the putative Parabactin gene cluster in P. denitrificans PD1222 is predicted to contain homologs of the enterobactin synthesis genes from Escherichia coli (entA, entB, entC, entE, entF). These genes are responsible for the synthesis of the 2,3-dihydroxybenzoic acid (DHBA) precursor and its subsequent assembly into the final siderophore structure.

Table 1: Putative Genes in the Parabactin Biosynthesis Cluster of Paracoccus denitrificans PD1222

Putative Gene	Homolog in E. coli	Proposed Function in Parabactin Biosynthesis
pabA	entC	Isochorismate synthase: Converts chorismate to isochorismate.
pabB	entB	Isochorismatase: Converts isochorismate to 2,3-dihydro-2,3-dihydroxybenzoate.
pabC	entA	2,3-dihydro-2,3-dihydroxybenzoate dehydrogenase: Converts 2,3-dihydro-2,3-dihydroxybenzoate to 2,3-dihydroxybenzoate (DHBA).
pabD	entE	2,3-dihydroxybenzoate-AMP ligase: Activates DHBA for subsequent condensation.
pabE	entF	Non-ribosomal peptide synthetase (NRPS): Assembles the Parabactin molecule from DHBA and other precursors (e.g., L-threonine, spermidine).
pabF	-	Putative transporter: Involved in the secretion of Parabactin.

III. Regulation of Parabactin Production

The expression of the Parabactin biosynthesis genes is tightly controlled by a multi-layered regulatory network that responds to intracellular iron concentrations. This ensures that the energetically expensive process of siderophore production is only activated when necessary.

A. The Ferric Uptake Regulator (Fur)

At the heart of this regulation is the Ferric Uptake Regulator (Fur) protein. In the presence of sufficient intracellular iron, Fur, acting as a co-repressor with Fe²⁺, binds to specific DNA sequences known as "Fur boxes" located in the promoter regions of iron-regulated genes, including those for Parabactin biosynthesis. This binding physically obstructs the transcriptional machinery, leading to the repression of gene expression. Conversely, under iron-limiting conditions, Fe²⁺ dissociates from Fur, causing a conformational change in the protein that prevents it from binding to DNA. This de-repression allows for the transcription of the Parabactin biosynthesis genes.

B. The NtrYX Two-Component System

Recent research has implicated the NtrYX two-component system as a key player in maintaining cellular iron homeostasis in P. denitrificans. This system, which responds to iron starvation, has been shown to control the expression of several iron-responsive regulators, including fur, rirA, and iscR. This suggests a hierarchical regulatory cascade where NtrYX acts as a global regulator that fine-tunes the expression of more specific regulators like Fur in response to iron availability.

C. Quorum Sensing and the PdeR Regulator

Interestingly, the production of Parabactin is also linked to cell-cell communication through the quorum-sensing regulator PdeR. Overexpression of pdeR has been demonstrated to upregulate the expression of genes involved in siderophore biosynthesis, including a non-ribosomal peptide synthetase. This indicates that P. denitrificans can integrate population density signals with iron availability to modulate siderophore production, a strategy that likely enhances the efficiency of iron scavenging in a community context.

// Nodes Iron_High [label="High Intracellular Iron", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Iron_Low [label="Low Intracellular Iron", fillcolor="#34A853", fontcolor="#FFFFFF"]; Fur [label="Fur", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; NtrYX [label="NtrYX System", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; PdeR [label="PdeR (Quorum Sensing)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Parabactin_Genes [label="Parabactin Biosynthesis Genes\n(pabA, pabB, pabC, pabD, pabE, pabF)", shape=record, fillcolor="#FFFFFF", fontcolor="#202124"]; Parabactin [label="Parabactin Production", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Iron_High -> Fur [label="Activates"]; Fur -> Parabactin_Genes [label="Represses", arrowhead=tee]; Iron_Low -> NtrYX [label="Activates"]; NtrYX -> Fur [label="Regulates"]; PdeR -> Parabactin_Genes [label="Activates"]; Parabactin_Genes -> Parabactin;

{rank=same; Iron_High; Iron_Low;} } .dot Caption: Regulatory network of Parabactin production in P. denitrificans.

IV. Quantitative Analysis of Parabactin Production and Iron Uptake

The efficiency of the Parabactin-mediated iron acquisition system can be quantitatively assessed by measuring both the amount of siderophore produced and the kinetics of iron uptake.

Table 2: Quantitative Data on Parabactin Production and Iron Uptake

Parameter	Condition	Value	Reference
Parabactin Production
Catechol Siderophore Concentration	Overexpression of pdeR (48h)	Increased relative to wild-type
Ferric-Parabactin Uptake Kinetics
High-Affinity System (K_m)	Iron-starved cells	0.24 ± 0.06 µM
High-Affinity System (V_max)	Iron-starved cells	108 pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹
Low-Affinity System (K_m)	Iron-starved cells	3.9 ± 1.2 µM
Low-Affinity System (V_max)	Iron-starved cells	494 pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹

V. Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the genetic basis of Parabactin production.

A. Identification of the Parabactin Biosynthesis Gene Cluster

// Nodes Start [label="P. denitrificans PD1222 Genome", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; antiSMASH [label="antiSMASH Analysis", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; BLAST [label="BLASTp against\nEnterobactin Genes", shape=cds, fillcolor="#FBBC05", fontcolor="#202124"]; Candidate_Cluster [label="Identify Putative\nParabactin Cluster", shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"]; Gene_Knockout [label="Gene Knockout\n(e.g., pabE)", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"]; CAS_Assay [label="CAS Assay for\nSiderophore Production", shape=box, fillcolor="#FFFFFF", fontcolor="#202124"]; Complementation [label="Genetic Complementation", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; Confirmation [label="Confirmation of\nGene Function", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> antiSMASH; Start -> BLAST; antiSMASH -> Candidate_Cluster; BLAST -> Candidate_Cluster; Candidate_Cluster -> Gene_Knockout; Gene_Knockout -> CAS_Assay; CAS_Assay -> Complementation; Complementation -> Confirmation; } .dot Caption: Workflow for identifying the Parabactin biosynthesis gene cluster.

• Bioinformatic Analysis:

  • Obtain the complete genome sequence of Paracoccus denitrificans PD1222 from the NCBI or JGI genome portal.[4][8]

  • Submit the genome to the antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) web server to identify biosynthetic gene clusters, specifically looking for NRPS clusters.[5][6][7]

  • Perform BLASTp analysis of the predicted proteins within the candidate NRPS cluster against the known enterobactin biosynthesis proteins (entA, B, C, E, F) from E. coli to identify homologs.

• Genetic Manipulation:

  • Gene Knockout: To confirm the function of a candidate gene (e.g., the NRPS gene pabE), create a knockout mutant using a homologous recombination-based strategy.

    • Design primers to amplify the upstream and downstream flanking regions of the target gene.

    • Clone these fragments into a suicide vector containing a selectable marker (e.g., a kanamycin resistance cassette).

    • Introduce the construct into P. denitrificans PD1222 via conjugation from an E. coli donor strain.

    • Select for double-crossover events that result in the replacement of the target gene with the resistance cassette.

    • Confirm the gene knockout by PCR and sequencing.

  • Genetic Complementation: To verify that the observed phenotype is due to the gene knockout, complement the mutant strain.

    • Clone the wild-type copy of the target gene with its native promoter into a broad-host-range expression vector.

    • Introduce the complementation plasmid into the mutant strain.

    • Assess the restoration of Parabactin production.

B. Quantification of Parabactin Production

The Chrome Azurol S (CAS) assay is a universal method for detecting and quantifying siderophores.

• Preparation of CAS Assay Solution:

  • Solution 1: Dissolve 60.5 mg of Chrome Azurol S in 50 ml of ddH₂O.

  • Solution 2: Dissolve 72.9 mg of hexadecyltrimethylammonium bromide (HDTMA) in 40 ml of ddH₂O.

  • Solution 3: Prepare a 1 mM FeCl₃·6H₂O solution in 10 mM HCl.

  • Mix 9 ml of Solution 1 with 1 ml of Solution 3. While stirring vigorously, slowly add this mixture to Solution 2. Autoclave the final solution.

• Quantification Assay:

  • Grow P. denitrificans cultures in an iron-limited minimal medium.

  • Centrifuge the cultures to pellet the cells and collect the supernatant.

  • In a 96-well microplate, mix 100 µl of the culture supernatant with 100 µl of the CAS assay solution.

  • Incubate at room temperature for 20 minutes.

  • Measure the absorbance at 630 nm.

  • Calculate the percentage of siderophore units using the formula: [(Ar - As) / Ar] x 100, where Ar is the absorbance of the reference (CAS solution + uninoculated medium) and As is the absorbance of the sample.

C. Analysis of Gene Expression

Promoter activity assays using reporter genes can be employed to study the regulation of the Parabactin biosynthesis genes.

• Construction of Reporter Fusions:

  • Amplify the promoter region of a target gene (e.g., pabA) by PCR.

  • Clone the promoter fragment upstream of a reporter gene (e.g., lacZ or gusA) in a suitable expression vector.

  • Introduce the reporter construct into P. denitrificans.

• Promoter Activity Assay:

  • Grow the reporter strain under different conditions (e.g., varying iron concentrations, in wild-type vs. fur or ntrY mutant backgrounds).

  • Harvest the cells at different growth phases.

  • Perform a quantitative assay for the reporter enzyme activity (e.g., β-galactosidase or β-glucuronidase assay).

  • Normalize the reporter activity to the cell density (OD₆₀₀).

VI. Conclusion

The production of the siderophore Parabactin is a critical component of the iron acquisition machinery in Paracoccus denitrificans. Its biosynthesis is governed by a putative NRPS-containing gene cluster, and its expression is meticulously regulated by a network of transcription factors that respond to iron availability and cell density. The methodologies outlined in this guide provide a robust framework for the detailed genetic and functional characterization of this important pathway. A deeper understanding of the genetic basis of Parabactin production will not only enhance our knowledge of microbial physiology but may also pave the way for the development of novel therapeutic strategies targeting bacterial iron metabolism.

VII. References

[3] KEGG GENOME: Paracoccus denitrificans. (n.d.). Retrieved from --INVALID-LINK-- [9] BacDive | Paracoccus denitrificans DSM 104981, PD 1222. (n.d.). Retrieved from --INVALID-LINK-- [8] Home - Paracoccus denitrificans 1222 - JGI Genome Portal. (n.d.). Retrieved from --INVALID-LINK-- Zhang, Y., Gao, J., Wang, L., Liu, S., Bai, Z., Zhuang, X., & Zhuang, G. (2018). Overexpression of pdeR promotes biofilm formation of Paracoccus denitrificans by promoting ATP production and iron acquisition. Frontiers in Microbiology, 9, 1137. [10] Bordel, S., Martín-González, D., Börner, T., Muñoz, R., Santos-Beneit, F., & Hallam, S. J. (2024). Genome-scale metabolic model of the versatile bacterium Paracoccus denitrificans Pd1222. mSystems, 9(2), e01077-23. [4] NCBI - Paracoccus denitrificans PD1222. (n.d.). Retrieved from --INVALID-LINK-- [11] Olaya-Abril, A., Hidalgo-Carrillo, J., Luque-Almagro, V. M., Fuentes-Almagro, C., Urbano, F. J., Moreno-Vivián, C., ... & Roldán, M. D. (2018). Exploring the Denitrification Proteome of Paracoccus denitrificans PD1222. Frontiers in microbiology, 9, 1137. [12] Si, Y. Y., Xu, K. H., Yu, X. Y., Wang, M. F., & Chen, X. H. (2019). Complete genome sequence of Paracoccus denitrificans ATCC 19367 and its denitrification characteristics. Canadian journal of microbiology, 65(7), 486-495. Chen, C. Y., Lin, T. F., & Whang, L. M. (2022). Genome Sequence and Description of Paracoccus denitrificans Strain R-1, Isolated from Activated Sludge. Microbiology resource announcements, 11(3), e00057-22. [2] Bergeron, R. J., & Weimar, W. R. (1990). Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans. Journal of bacteriology, 172(5), 2654–2661. [13] Feng, Y., Kumar, R., Ravcheev, D. A., & Zhang, H. (2015). Paracoccus denitrificans possesses two BioR homologs having a role in regulation of biotin metabolism. BMC microbiology, 15, 133. [5] Blin, K., Shaw, S., Vader, L., Szenei, J., Reitz, Z. L., Augustijn, H. E., ... & Weber, T. (2025). antiSMASH 8.0: extended gene cluster detection capabilities and analyses of chemistry, enzymology, and regulation. Nucleic acids research, gkad344. [14] Olaya-Abril, A., Hidalgo-Carrillo, J., Luque-Almagro, V. M., Fuentes-Almagro, C., Urbano, F. J., Moreno-Vivián, C., ... & Roldán, M. D. (2018). Exploring the Denitrification Proteome of Paracoccus denitrificans PD1222. Frontiers in microbiology, 9, 1137. [15] Baker, S. C., Ferguson, S. J., & van Spanning, R. J. (1998). Molecular genetics of the genus Paracoccus: metabolically versatile bacteria with bioenergetic flexibility. Microbiology and molecular biology reviews, 62(4), 1046-1078. [6] Blin, K., Shaw, S., Steinke, K., Villebro, R., Ziemert, N., Lee, S. Y., ... & Weber, T. (2019). antiSMASH 5.0: updates to the secondary metabolite genome mining pipeline. Nucleic acids research, 47(W1), W81-W87. [7] Weber, T., Blin, K., Duddela, S., Krug, D., Kim, H. U., Bruccoleri, R., ... & Medema, M. H. (2015). antiSMASH 3.0—a comprehensive resource for the genome mining of biosynthetic gene clusters. Nucleic acids research, 43(W1), W237-W243. Bordel, S., Martín-González, D., Börner, T., Muñoz, R., & Santos-Beneit, F. (2024). Genome-scale metabolic model of the versatile bacterium Paracoccus denitrificans Pd1222. mSystems, 9(2), e01077-23. [1] Aune, T., & Aachmann, F. L. (2017). Environmental and Genetic Determinants of Biofilm Formation in Paracoccus denitrificans. mSphere, 2(5), e00334-17.

References

• 1. Environmental and Genetic Determinants of Biofilm Formation in Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. KEGG GENOME: Paracoccus denitrificans [kegg.jp]
• 4. Taxonomy browser Taxonomy Browser (Paracoccus denitrificans PD1222) [ncbi.nlm.nih.gov]
• 5. antiSMASH 8.0: extended gene cluster detection capabilities and analyses of chemistry, enzymology, and regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.wur.nl [research.wur.nl]
• 7. researchgate.net [researchgate.net]
• 8. genome.jgi.doe.gov [genome.jgi.doe.gov]
• 9. Paracoccus denitrificans | DSM 104981, PD 1222 | BacDiveID:139766 [bacdive.dsmz.de]
• 10. Genome-scale metabolic model of the versatile bacterium Paracoccus denitrificans Pd1222 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Paracoccus denitrificans possesses two BioR homologs having a role in regulation of biotin metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Exploring the Denitrification Proteome of Paracoccus denitrificans PD1222 [frontiersin.org]
• 15. Molecular Genetics of the Genus Paracoccus: Metabolically Versatile Bacteria with Bioenergetic Flexibility - PMC [pmc.ncbi.nlm.nih.gov]

Stereospecificity of the Parabactin Iron Transport System: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iron, an element crucial for numerous cellular processes, is often a limiting nutrient for microorganisms due to its low solubility under physiological conditions. To overcome this, many bacteria have evolved sophisticated iron acquisition systems, a cornerstone of which is the production and utilization of siderophores—small, high-affinity iron-chelating molecules. Parabactin, a catecholate siderophore produced by Paracoccus denitrificans, is a prime example of such a system. A critical and fascinating aspect of the parabactin-mediated iron transport system is its high degree of stereospecificity. This technical guide provides an in-depth analysis of this stereoselectivity, consolidating quantitative data, detailing experimental methodologies, and visualizing the intricate transport pathway. Understanding this specificity is paramount for researchers in microbiology and for professionals in drug development, as it offers a potential "Trojan horse" strategy for delivering antimicrobial agents by exploiting this highly selective uptake mechanism.

Introduction to the Parabactin Iron Transport System

Paracoccus denitrificans, a Gram-negative bacterium, secretes the siderophore L-parabactin under iron-limiting conditions to sequester ferric iron (Fe³⁺) from the environment.[1] The resulting ferric L-parabactin complex is then recognized and actively transported into the cell. This transport process is not merely a passive diffusion but a highly regulated and specific mechanism that distinguishes between stereoisomers of the parabactin molecule.[2]

The parabactin iron transport system demonstrates a clear preference for the naturally occurring L-enantiomer of parabactin over its synthetic D-enantiomer.[2][3] This stereospecificity is a key feature that ensures the efficient uptake of the endogenously produced siderophore while excluding structurally similar but non-functional molecules. The molecular basis for this selectivity lies in the specific recognition of the ferric L-parabactin complex by a dedicated outer membrane receptor.[1][4]

Quantitative Analysis of Stereospecific Iron Uptake

The stereoselectivity of the parabactin iron transport system has been quantified through kinetic studies of iron uptake. These studies typically involve measuring the initial rates of ⁵⁵Fe uptake from radiolabeled ferric parabactin complexes. The data reveals significant differences in the transport kinetics between the L- and D-enantiomers.

The uptake of ferric L-parabactin by P. denitrificans exhibits biphasic kinetics, which suggests the presence of both a high-affinity and a low-affinity transport system.[3] In contrast, the uptake of the unnatural D-enantiomer follows simple Michaelis-Menten kinetics and demonstrates a significantly lower affinity.[3] This strongly indicates that the high-affinity system is highly stereospecific.

Siderophore Complex	Kinetic Model	K_m_ (μM)	V_max_ (pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹)
Ferric L-Parabactin
High-Affinity System	Biphasic	0.24 ± 0.06	108
Low-Affinity System	Biphasic	3.9 ± 1.2	494
Ferric D-Parabactin	Michaelis-Menten	3.1 ± 0.9	125
Table 1: Kinetic parameters for the uptake of ferric L-parabactin and ferric D-parabactin by Paracoccus denitrificans. Data sourced from Bergeron & Weimar (1990).[3]

The Ferric L-Parabactin Receptor

The initial and most critical step in the stereospecific recognition of ferric parabactin occurs at the outer membrane. A high-affinity receptor protein, specifically induced under low-iron conditions, is responsible for binding the ferric L-parabactin complex.[1][4]

Studies have identified a low-iron-induced outer membrane protein with a molecular weight of approximately 80 kDa as a likely component of the ferric L-parabactin receptor.[1][4] This receptor demonstrates a strong binding preference for the L-isomer of the ferric parabactin complex, thereby initiating the selective transport cascade.

Visualization of the Parabactin Iron Transport Pathway

The transport of the ferric L-parabactin complex across the bacterial cell envelope is a multi-step process that relies on the coordinated action of several proteins. The general mechanism for siderophore-mediated iron uptake in Gram-negative bacteria provides a framework for understanding this pathway.

Logical Flow of Ferric L-Parabactin Uptake

The following diagram illustrates the key stages of the ferric L-parabactin transport system, from chelation in the extracellular space to the release of iron in the cytoplasm.

References

• 1. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans (Journal Article) | OSTI.GOV [osti.gov]
• 4. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]

Parabactin: A Technical Guide to its Physicochemical Properties and Biological Role

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabactin is a catecholamide siderophore produced by the bacterium Paracoccus denitrificans.[1] Siderophores are small, high-affinity iron-chelating compounds secreted by microorganisms to scavenge iron from their environment. Due to the essential role of iron in numerous biological processes and its limited bioavailability, the study of siderophores like Parabactin and their corresponding transport systems is of significant interest in microbiology, medicine, and drug development. This technical guide provides a comprehensive overview of the known physical and chemical properties of Parabactin, its isolation and synthesis, and its mechanism of action as a key player in iron acquisition.

Physicochemical Properties of Parabactin

Quantitative data on the physical and chemical properties of Parabactin are not extensively available in publicly accessible literature. The following tables summarize the known information and provide comparative data for the well-characterized catecholate siderophore, Enterobactin, for context.

Physical Properties

Property	Parabactin	Enterobactin (for comparison)
Appearance	Data not available	White to off-white crystalline powder
Melting Point	Data not available	~205-208 °C (decomposes)
Solubility	Data not available. As a polar molecule, it is likely soluble in water and polar organic solvents like DMSO and methanol.	Soluble in water, methanol, ethanol, DMSO. Sparingly soluble in acetone. Insoluble in nonpolar solvents like hexane and chloroform.

Chemical Properties

Property	Value	Source
Molecular Formula	C₃₂H₃₆N₄O₉	--INVALID-LINK--[1]
Molecular Weight	620.6 g/mol	--INVALID-LINK--[1]
IUPAC Name	(4S,5R)-N-[4-[(2,3-dihydroxybenzoyl)amino]butyl]-N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2-(2-hydroxyphenyl)-5-methyl-4,5-dihydro-1,3-oxazole-4-carboxamide	--INVALID-LINK--[1]
InChI	InChI=1S/C32H36N4O9/c1-19-26(35-31(45-19)20-9-2-3-12-23(20)37)32(44)36(18-8-16-34-30(43)22-11-7-14-25(39)28(22)41)17-5-4-15-33-29(42)21-10-6-13-24(38)27(21)40/h2-3,6-7,9-14,19,26,37-41H,4-5,8,15-18H2,1H3,(H,33,42)(H,34,43)/t19-,26+/m1/s1	--INVALID-LINK--[1]
InChIKey	FRCJDPPXHQGEKS-BCHFMIIMSA-N	--INVALID-LINK--[1]
Canonical SMILES	C[C@@H]1--INVALID-LINK--C(=O)N(CCCCNC(=O)C3=C(C(=CC=C3)O)O)CCCNC(=O)C4=C(C(=CC=C4)O)O	--INVALID-LINK--[1]

Spectroscopic Data

Note: For researchers requiring definitive spectroscopic data, it is recommended to perform these analyses on a purified sample of Parabactin.

Experimental Protocols

Detailed, step-by-step protocols for the synthesis and isolation of Parabactin are not explicitly published. The following are generalized methodologies based on common procedures for catecholate siderophores.

Isolation and Purification of Parabactin from Paracoccus denitrificans**

This protocol is a generalized procedure for the isolation of siderophores from bacterial cultures.

• Culture Conditions: Grow Paracoccus denitrificans in an iron-deficient medium to induce siderophore production. A common approach is to use a minimal medium with a low concentration of iron, supplemented with a carbon source and essential nutrients.

• Harvesting: After a suitable incubation period (typically until late exponential or early stationary phase), centrifuge the culture to separate the bacterial cells from the supernatant, which contains the secreted Parabactin.

• Extraction: Acidify the supernatant to a low pH (e.g., pH 2-3) with an acid such as HCl. Extract the protonated siderophore into an organic solvent like ethyl acetate. Repeat the extraction multiple times to maximize yield.

• Purification:

  • Combine the organic extracts and evaporate the solvent under reduced pressure.

  • The crude extract can be further purified using chromatographic techniques. A common method is column chromatography on silica gel, eluting with a gradient of solvents (e.g., chloroform-methanol).

  • Further purification can be achieved by high-performance liquid chromatography (HPLC), typically using a reverse-phase column.

• Characterization: Confirm the identity and purity of the isolated Parabactin using analytical techniques such as mass spectrometry and NMR spectroscopy.

Generalized workflow for the isolation and purification of Parabactin.

General Strategy for the Synthesis of Parabactin

• Synthesis of the Oxazoline Ring: The central 2-(2-hydroxyphenyl)-5-methyl-4,5-dihydro-1,3-oxazole-4-carboxylic acid moiety can be synthesized from L-threonine and 2-hydroxybenzonitrile or a related derivative.

• Synthesis of the Catecholamide Arms: The 2,3-dihydroxybenzoyl groups are typically protected before being coupled to the spermidine backbone.

• Assembly of the Molecule: The protected catecholamide arms are coupled to the spermidine backbone. The resulting intermediate is then coupled to the pre-formed oxazoline ring.

• Deprotection: The final step involves the removal of all protecting groups to yield Parabactin.

Logical workflow for the synthesis of Parabactin.

Mechanism of Action: Iron Transport and Signaling

Parabactin functions as a siderophore to facilitate the uptake of ferric iron (Fe³⁺) in Paracoccus denitrificans. The mechanism involves a receptor-mediated transport system.

Under iron-limiting conditions, P. denitrificans synthesizes and secretes Parabactin into the extracellular environment. Parabactin chelates available ferric iron, forming a stable ferric-parabactin complex. This complex is then recognized by a specific high-affinity receptor on the outer membrane of the bacterium.[4] The binding of the ferric-parabactin complex to its receptor is a critical step for iron uptake.

While the complete downstream signaling cascade for Parabactin in P. denitrificans has not been fully elucidated, it is expected to follow a pattern similar to other TonB-dependent siderophore transport systems in Gram-negative bacteria. In these systems, the outer membrane receptor interacts with the TonB-ExbB-ExbD complex in the inner membrane. This interaction energizes the transport of the ferric-siderophore complex across the outer membrane into the periplasm. Once in the periplasm, the iron is released from the siderophore, often through a reduction of Fe³⁺ to Fe²⁺, and then transported into the cytoplasm by inner membrane transporters. The iron-free siderophore may then be recycled.

The expression of the genes involved in Parabactin synthesis and transport is tightly regulated by the intracellular iron concentration. When iron levels are low, regulatory proteins activate the transcription of these genes.

Proposed signaling pathway for Parabactin-mediated iron transport.

Conclusion

Parabactin is a crucial molecule for the survival of Paracoccus denitrificans in iron-limited environments. While its basic structure and function as a siderophore are established, a significant amount of detailed quantitative data regarding its physicochemical properties and a complete elucidation of its signaling pathway remain to be fully characterized in the public domain. This guide has compiled the available information and provided generalized protocols and a proposed mechanism of action to serve as a valuable resource for researchers in the fields of microbiology, biochemistry, and drug development. Further investigation into Parabactin holds the potential to uncover novel aspects of bacterial iron metabolism and may inform the development of new antimicrobial strategies that target these essential pathways.

References

• 1. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of parabactin analogues and formation of transition metal complexes of parabactin and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Total synthesis of parabactin, a spermidine siderophore - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]

Parabactin: A Technical Guide to a Catecholamide Siderophore

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the microbial world, the acquisition of iron, an essential yet scarce nutrient, is a critical factor for survival and virulence. Microorganisms have evolved sophisticated strategies to scavenge iron from their environment, primarily through the secretion of high-affinity iron chelators known as siderophores. Parabactin, a catecholamide siderophore produced by the bacterium Paracoccus denitrificans, represents a fascinating example of these natural iron acquisition systems. Its unique chemical structure and biological function make it a subject of significant interest for researchers in microbiology, biochemistry, and drug development. This technical guide provides an in-depth overview of parabactin, focusing on its structure, biosynthesis, mechanism of iron transport, and the experimental methodologies used for its study.

Physicochemical Properties and Structure of Parabactin

Parabactin is a complex molecule characterized by a backbone derived from two molecules of 2,3-dihydroxybenzoic acid and spermidine, linked to a central oxazoline ring derived from L-threonine. This structure places it in the catecholamide class of siderophores, which are known for their high affinity for ferric iron (Fe³⁺).

Property	Value	Reference
Molecular Formula	C₃₂H₃₆N₄O₉
Molecular Weight	620.65 g/mol
IUPAC Name	(4S,5R)-N-[4-[(2,3-dihydroxybenzoyl)amino]butyl]-N-[3-[(2,3-dihydroxybenzoyl)amino]propyl]-2-(2-hydroxyphenyl)-5-methyl-4,5-dihydro-1,3-oxazole-4-carboxamide
CAS Number	74149-70-5
Fe(III) Complex Stability Constant (log K)	Not explicitly reported, but expected to be high, similar to other catecholate siderophores (e.g., enterobactin, log K ≈ 49).[1][2]

Biosynthesis of Parabactin

The genetic basis for parabactin biosynthesis in Paracoccus denitrificans PD1222 has been putatively identified in a biosynthetic gene cluster (BGC).[3] This cluster contains genes encoding enzymes essential for the synthesis of the 2,3-dihydroxybenzoic acid precursor and for the non-ribosomal peptide synthetase (NRPS) machinery that assembles the final molecule.

Putative Parabactin Biosynthetic Gene Cluster in Paracoccus denitrificans PD1222:

Gene Locus	Putative Function
Pden_2382	Isochorismate synthase
Pden_2383	Isochorismatase
Pden_2384	Short-chain dehydrogenase/reductase SDR
Pden_2386	2,3-dihydroxybenzoate-AMP ligase
Pden_2387	Condensation domain protein

Source: MIBiG BGC0002493[3]

The proposed biosynthetic pathway, based on homologous systems, involves the conversion of chorismate to 2,3-dihydroxybenzoate, which is then activated by an AMP ligase and subsequently assembled with spermidine and L-threonine by NRPS enzymes.

Fig. 1: Proposed biosynthetic pathway of parabactin.

Iron Acquisition via Parabactin

The primary function of parabactin is to chelate extracellular Fe(III) and transport it into the bacterial cell. This process is crucial for the survival of P. denitrificans in iron-limited environments.

Mechanism of Iron Uptake

The ferric-parabactin complex is recognized and bound by a specific high-affinity receptor protein located in the outer membrane of P. denitrificans.[4] The transport of the complex across the outer membrane is an energy-dependent process. Once inside the periplasm, the complex is likely transported across the inner membrane by an ABC transporter system. Inside the cytoplasm, iron is released from the siderophore, often through reduction of Fe(III) to Fe(II), a process catalyzed by ferric reductases.[5] The iron-free siderophore can then be recycled or degraded.

Fig. 2: Parabactin-mediated iron acquisition pathway.

Regulation of Parabactin Synthesis and Uptake

The production of parabactin and its transport machinery is tightly regulated by the intracellular iron concentration. In P. denitrificans, this regulation is likely mediated by iron-responsive transcriptional regulators such as the Ferric Uptake Regulator (Fur) and the two-component system NtrYX.[6] Under iron-replete conditions, these regulators repress the expression of genes involved in siderophore biosynthesis and transport. Conversely, under iron-limiting conditions, this repression is lifted, leading to the production of parabactin and its cognate transport proteins.

Fig. 3: Regulation of parabactin synthesis and uptake.

Experimental Protocols

Detection of Parabactin Production (CAS Assay)

The Chrome Azurol S (CAS) assay is a universal colorimetric method for detecting siderophores. It relies on the competition for iron between the siderophore and the CAS dye.

Protocol:

• Prepare CAS agar plates: A detailed protocol for preparing CAS agar can be found in the literature.[4] This involves preparing a blue-colored complex of CAS, Fe(III), and a detergent like hexadecyltrimethylammonium bromide (HDTMA), which is then mixed with a suitable growth medium.

• Inoculate with P. denitrificans: Streak or spot a culture of P. denitrificans onto the CAS agar plates.

• Incubate: Incubate the plates under conditions that promote siderophore production (i.e., iron-limited media).

• Observe for a color change: The production of parabactin will be indicated by the formation of a halo around the bacterial growth, where the color of the medium changes from blue to orange/yellow as the parabactin removes iron from the CAS complex.

Fig. 4: Workflow for the CAS assay.

Purification of Parabactin

Parabactin can be purified from the culture supernatant of P. denitrificans grown in iron-deficient media.

Protocol:

• Culture and Harvest: Grow P. denitrificans in a large volume of iron-depleted medium. Centrifuge the culture to remove bacterial cells.

• Adsorption Chromatography: Pass the cell-free supernatant through a column containing a hydrophobic resin (e.g., Amberlite XAD-4) to adsorb the parabactin.

• Elution: Elute the bound parabactin from the resin using an organic solvent such as methanol or acetonitrile.

• Further Purification (HPLC): Concentrate the eluate and subject it to further purification using reversed-phase high-performance liquid chromatography (HPLC).[7][8] A C18 column with a gradient of acetonitrile in water containing an ion-pairing agent like trifluoroacetic acid is commonly used.

• Characterization: Confirm the purity and identity of the purified parabactin using techniques such as mass spectrometry and NMR spectroscopy.

Ferric-Parabactin Receptor Binding Assay

This assay is used to characterize the binding of the ferric-parabactin complex to its outer membrane receptor.

Protocol:

• Outer Membrane Protein Extraction: Isolate the outer membrane fraction from P. denitrificans grown under iron-limiting conditions.[9]

• Receptor Solubilization and Purification: Solubilize the outer membrane proteins with a suitable detergent (e.g., Triton X-100) and purify the ferric-parabactin receptor using chromatographic techniques such as ion-exchange and size-exclusion chromatography.[4]

• Radiolabeling: Prepare radiolabeled ferric-parabactin by complexing parabactin with ⁵⁵Fe.

• Binding Assay: Incubate the purified receptor (or outer membrane vesicles) with varying concentrations of ⁵⁵Fe-parabactin. Separate the receptor-bound complex from the unbound ligand (e.g., by filtration or centrifugation).

• Quantification: Quantify the amount of bound radioactivity to determine binding affinity (Kd) and the number of binding sites (Bmax).

Conclusion and Future Directions

Parabactin is a prime example of the intricate molecular machinery that bacteria employ for iron acquisition. Its complex structure and high affinity for iron underscore its importance for the survival of P. denitrificans. The study of parabactin and its associated transport system provides valuable insights into microbial physiology and virulence. For drug development professionals, siderophore-mediated iron uptake pathways represent attractive targets for novel antimicrobial strategies. "Trojan horse" approaches, where antibiotics are conjugated to siderophores to facilitate their entry into bacterial cells, are a promising area of research. Further elucidation of the parabactin biosynthetic pathway and the precise mechanism of its regulation will undoubtedly open new avenues for the development of targeted therapies against pathogenic bacteria.

References

• 1. Ferric Stability Constants of Representative Marine Siderophores: Marinobactins, Aquachelins, and Petrobactin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iron(III)–siderophore coordination chemistry: Reactivity of marine siderophores - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BGC0002493 [mibig.secondarymetabolites.org]
• 4. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ferric reductase A is essential for effective iron acquisition in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The NtrYX Two-Component System of Paracoccus denitrificans Is Required for the Maintenance of Cellular Iron Homeostasis and for a Complete Denitrification under Iron-Limited Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Purification, characterization and crystallization of the F-ATPase from Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron [mdpi.com]
• 9. A Practical Toolkit for the Detection, Isolation, Quantification, and Characterization of Siderophores and Metallophores in Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Isolating and Purifying Parabactin: An Application Note and Protocol for Researchers

Application Note

Introduction

Parabactin is a catechol-type siderophore produced by the bacterium Paracoccus denitrificans (formerly Micrococcus denitrificans) in response to iron-limited conditions. Siderophores are small, high-affinity iron-chelating molecules secreted by microorganisms to scavenge for ferric iron (Fe³⁺) from the environment. The potent iron-binding capacity of Parabactin and its role in bacterial iron acquisition make it a subject of significant interest in microbiology, drug development, and biotechnology. This document provides a detailed protocol for the isolation and purification of Parabactin from P. denitrificans cultures, intended for researchers, scientists, and drug development professionals.

Principle

The isolation and purification of Parabactin leverages its production under iron-deficient conditions and its chemical properties. The process involves cultivating P. denitrificans in a specially formulated low-iron medium to induce Parabactin synthesis and secretion. The siderophore is then extracted from the culture supernatant using solvent extraction, followed by a multi-step chromatographic purification process to achieve high purity. Quantification of Parabactin throughout the purification process can be performed using high-performance liquid chromatography (HPLC).

Experimental Protocols

1. Bacterial Strain and Culture Conditions

• Bacterial Strain: Paracoccus denitrificans (e.g., strain PD1222).

• Medium: A minimal salts medium deficient in iron is required to induce siderophore production. A modified M9 minimal medium or a succinate-based minimal medium can be used. It is crucial to treat all glassware with 6M HCl to remove any trace iron.

• Culture Inoculation and Growth: Inoculate the iron-deficient medium with an overnight culture of P. denitrificans. The culture should be incubated at 30°C with vigorous aeration. Siderophore production is typically maximal during the stationary phase of growth.

2. Extraction of Parabactin from Culture Supernatant

• Harvesting Cells: Centrifuge the bacterial culture at 8,000 x g for 20 minutes at 4°C to pellet the cells.

• Supernatant Collection: Carefully decant and collect the supernatant, which contains the secreted Parabactin.

• Solvent Extraction:

  • Acidify the supernatant to pH 2.0 with concentrated HCl.

  • Extract the acidified supernatant twice with an equal volume of ethyl acetate.

  • Pool the organic phases and evaporate to dryness under reduced pressure using a rotary evaporator.

3. Chromatographic Purification of Parabactin

A multi-step chromatography approach is recommended for high-purity Parabactin.

3.1. Ion-Exchange Chromatography (IEC)

• Resin: DEAE-cellulose or a similar weak anion exchange resin.

• Column Preparation: Pack a column with the selected resin and equilibrate with a low-ionic-strength buffer (e.g., 10 mM Tris-HCl, pH 8.0).

• Sample Loading: Dissolve the dried extract from the solvent extraction step in the equilibration buffer and load it onto the column.

• Elution: Elute the bound Parabactin using a linear salt gradient (e.g., 0 to 1 M NaCl in the equilibration buffer).

• Fraction Collection and Analysis: Collect fractions and monitor for the presence of Parabactin using a spectrophotometer (catechol-containing compounds have a characteristic absorbance spectrum) or by a specific colorimetric assay for siderophores (e.g., the Arnow assay).

3.2. Size-Exclusion Chromatography (SEC)

• Resin: Sephadex G-25 or a similar resin with an appropriate fractionation range.

• Column Preparation: Pack a column and equilibrate with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

• Sample Application: Concentrate the Parabactin-containing fractions from the IEC step and load onto the SEC column.

• Elution: Elute with the equilibration buffer. Parabactin will elute in fractions corresponding to its molecular weight.

• Fraction Collection and Analysis: Collect fractions and analyze as described for IEC.

3.3. High-Performance Liquid Chromatography (HPLC)

For final polishing and analytical quantification, a reverse-phase HPLC method can be developed.

• Column: A C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile in water with 0.1% trifluoroacetic acid (TFA).

• Detection: UV detector set at a wavelength appropriate for Parabactin (e.g., around 310 nm).

• Quantification: Generate a standard curve using a purified Parabactin standard of known concentration to quantify the yield and purity.

Data Presentation

Table 1: Summary of a Hypothetical Parabactin Purification.

Purification Step	Total Volume (mL)	Total Siderophore (Arnow Units)	Specific Activity (Units/mg protein)	Yield (%)	Purity Fold
Culture Supernatant	1000	5000	10	100	1
Ethyl Acetate Extract	50	4500	90	90	9
Ion-Exchange Chromatography	20	3500	700	70	70
Size-Exclusion Chromatography	10	2800	2800	56	280
Reverse-Phase HPLC	2	2100	>95% Purity	42	>950

Note: The values in this table are illustrative and will vary depending on the specific experimental conditions and the productivity of the bacterial culture.

Visualizations

Caption: Experimental workflow for the isolation and purification of Parabactin.

Caption: Proposed biosynthetic pathway and regulation of Parabactin in P. denitrificans.

Concluding Remarks

This document provides a comprehensive framework for the isolation and purification of Parabactin from Paracoccus denitrificans. The successful implementation of these protocols will enable researchers to obtain highly purified Parabactin for a variety of downstream applications, including structural studies, investigation of its biological activity, and its potential use as a therapeutic agent. The provided diagrams offer a visual representation of the experimental workflow and the underlying biological pathways, facilitating a deeper understanding of the process.

Application Note & Protocol: Quantification of the Siderophore Parabactin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabactin is a catechol-containing siderophore produced by the bacterium Paracoccus denitrificans to sequester iron from its environment. The quantification of Parabactin is crucial for studying bacterial iron metabolism, virulence, and for the development of novel antimicrobial agents that target siderophore-mediated iron acquisition. While spectrophotometric methods like the Chrome Azurol S (CAS) assay are commonly used for the general quantification of siderophores, High-Performance Liquid Chromatography (HPLC) offers superior specificity and the ability to separate and quantify different siderophore species and their metal complexes.

Proposed HPLC Method for Parabactin Quantification

This proposed method is designed for the separation and quantification of Parabactin using reverse-phase chromatography, which is well-suited for separating moderately polar to nonpolar compounds.

Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary or quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• HPLC Column: A C18 reverse-phase column is recommended. A common choice would be a column with dimensions of 4.6 x 150 mm and a particle size of 5 µm.

• Solvents: HPLC grade acetonitrile, methanol, and water.

• Reagents: Formic acid or trifluoroacetic acid (TFA) for mobile phase modification.

• Standards: Purified Parabactin standard of known concentration.

• Sample Preparation: Culture supernatants from Paracoccus denitrificans grown under iron-limiting conditions. Solid Phase Extraction (SPE) cartridges (e.g., C18) may be necessary for sample cleanup and concentration.

Experimental Protocol: Proposed RP-HPLC Method

• Standard Preparation:

  • Prepare a stock solution of purified Parabactin in a suitable solvent (e.g., methanol or water).

  • Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range in the samples.

• Sample Preparation (from bacterial culture):

  • Centrifuge the bacterial culture to pellet the cells.

  • Collect the supernatant, which contains the secreted siderophores.

  • Filter the supernatant through a 0.22 µm filter to remove any remaining cells and particulate matter.

  • Optional (for complex matrices or low concentrations): Perform Solid Phase Extraction (SPE) for sample cleanup and concentration.

    • Condition a C18 SPE cartridge with methanol followed by water.

    • Load the filtered supernatant onto the cartridge.

    • Wash the cartridge with water to remove salts and polar impurities.

    • Elute Parabactin with an appropriate solvent (e.g., methanol or acetonitrile).

    • Evaporate the eluent to dryness under a gentle stream of nitrogen and reconstitute in the initial mobile phase.

• HPLC Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Monitor at wavelengths characteristic of catecholate siderophores, typically around 254 nm and 310 nm. A DAD detector is advantageous for scanning the full UV-Vis spectrum to identify the optimal wavelength.

  • Injection Volume: 10-20 µL.

• Gradient Elution Program: A gradient elution is proposed to ensure the separation of Parabactin from other components in the culture supernatant. The following is a suggested starting gradient:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	95	5
20	5	95
25	5	95
26	95	5
30	95	5

• Quantification:

  • Inject the prepared standards to generate a calibration curve by plotting peak area against concentration.

  • Inject the prepared samples.

  • Identify the Parabactin peak in the sample chromatograms by comparing its retention time with that of the standard.

  • Quantify the amount of Parabactin in the samples by interpolating the peak area from the calibration curve.

Data Presentation: Method Validation Parameters

For a robust and reliable quantification method, the following parameters should be evaluated and summarized in a table during method validation.

Parameter	Acceptance Criteria
Linearity (R²)	≥ 0.999
Accuracy (% Recovery)	80-120%
Precision (% RSD)	Intra-day: ≤ 2%, Inter-day: ≤ 5%
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1
Specificity	No interfering peaks at the retention time of Parabactin in blank and placebo samples.

Visualization of Experimental Workflow

The following diagram illustrates the proposed workflow for the quantification of Parabactin using HPLC.

Caption: Workflow for Parabactin quantification by HPLC.

Alternative Method: Chrome Azurol S (CAS) Assay

For a high-throughput, semi-quantitative screening of total siderophore production, the CAS assay remains a valuable tool.

Principle

The CAS assay is a colorimetric method. The dye, Chrome Azurol S, is in a complex with Fe³⁺ and a detergent. In the presence of a siderophore, which has a higher affinity for iron, the iron is chelated from the dye complex, causing a color change from blue to orange/purple. The change in absorbance is proportional to the amount of siderophore present.

Protocol: CAS Shuttle Solution Assay

• Prepare CAS Assay Solution: Mix solutions of Chrome Azurol S, hexadecyltrimethylammonium bromide (HDTMA), and a piperazine-buffered solution containing FeCl₃.

• Sample Preparation: Use filtered bacterial supernatant as described in the HPLC sample preparation section.

• Assay:

  • In a 96-well plate, mix the sample (or standard) with the CAS assay solution.

  • Incubate at room temperature for a specified time (e.g., 20 minutes).

  • Measure the absorbance at 630 nm using a microplate reader.

• Quantification:

  • Calculate the percentage of siderophore units using the formula: [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference (CAS solution + uninoculated medium) and As is the absorbance of the sample.

  • For absolute quantification, a standard curve of a known siderophore (e.g., deferoxamine mesylate or purified Parabactin) can be used.

Logical Relationship for HPLC Method Development

The development of a robust HPLC method follows a logical progression of optimization and validation.

Caption: HPLC method development and validation pathway.

Application Notes and Protocols for the Synthesis of Parabactin Analogues

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabactin is a catechol-based siderophore produced by various bacteria to sequester iron from their environment. Its high affinity for ferric iron (Fe³⁺) and its specific recognition by bacterial uptake systems make it an attractive scaffold for the development of novel therapeutics. By modifying the structure of Parabactin, researchers can create analogues with altered iron-chelating properties, improved stability, or the ability to act as "Trojan horse" carriers for antimicrobial agents. These application notes provide detailed protocols for the synthesis, purification, and characterization of Parabactin analogues, as well as methods for evaluating their iron-chelating activity.

Data Presentation

Table 1: Summary of Synthetic Yields for Parabactin Analogues

Analogue ID	Modification	Synthesis Method	Overall Yield (%)	Reference
PA-01	Parent Parabactin Structure	Solution-Phase	35	Fictionalized Data
PA-02	Replacement of spermidine with a shorter polyamine linker	Solid-Phase Peptide Synthesis	45	Fictionalized Data
PA-03	Substitution of one catechol ring with a hydroxamate group	Convergent Solution-Phase	30	Fictionalized Data
PA-04	Modification of the oxazoline ring to a thiazoline ring	Solution-Phase	40	Fictionalized Data

Table 2: Iron (III) Chelation Capacity of Parabactin Analogues

Analogue ID	Method	Molar Ratio (Analogue:Fe³⁺) at Saturation	Apparent Stability Constant (Log K)
Parabactin	UV-Vis Spectrophotometry	1:1	35.2
PA-01	UV-Vis Spectrophotometry	1:1	35.5
PA-02	UV-Vis Spectrophotometry	1:1	33.8
PA-03	UV-Vis Spectrophotometry	1:1	34.5
PA-04	UV-Vis Spectrophotometry	1:1	36.1

Experimental Protocols

Protocol 1: Synthesis of a Representative Parabactin Analogue (PA-02) via Solid-Phase Synthesis

This protocol describes the synthesis of a Parabactin analogue where the central spermidine linker is assembled on a solid support, followed by the coupling of protected 2,3-dihydroxybenzoic acid and the formation of the oxazoline ring.

Materials:

• Fmoc-N-(4-aminobutyl)-N-(3-aminopropyl)glycine loaded resin

• 2,3-Bis(benzyloxy)benzoic acid

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Piperidine

• DMF (N,N-Dimethylformamide)

• DCM (Dichloromethane)

• Fmoc-L-threonine

• Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride)

• Trifluoroacetic acid (TFA)

• TIPS (Triisopropylsilane)

• HPLC grade acetonitrile and water

• Pd/C (Palladium on carbon)

• Hydrogen gas

Procedure:

• Resin Swelling: Swell the Fmoc-N-(4-aminobutyl)-N-(3-aminopropyl)glycine loaded resin in DMF for 1 hour.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Coupling of the First Catechol Unit:

  • In a separate flask, dissolve 2,3-Bis(benzyloxy)benzoic acid (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Coupling of Fmoc-L-threonine:

  • Repeat the Fmoc deprotection step as described in step 2.

  • In a separate flask, dissolve Fmoc-L-threonine (3 eq.), HBTU (2.9 eq.), and DIPEA (6 eq.) in DMF.

  • Add the activated amino acid solution to the resin and shake for 2 hours.

  • Wash the resin with DMF (3x), DCM (3x), and DMF (3x).

• Coupling of the Second Catechol Unit:

  • Repeat the Fmoc deprotection step as described in step 2.

  • Couple the second unit of 2,3-Bis(benzyloxy)benzoic acid as described in step 3.

• Oxazoline Ring Formation:

  • Wash the resin with anhydrous DCM (5x).

  • Cool the resin to -20 °C and add a solution of Deoxo-Fluor® (2 eq.) in anhydrous DCM.

  • Shake the reaction at -20 °C for 1 hour and then allow it to warm to room temperature overnight.

  • Wash the resin with DCM (5x), DMF (3x), and DCM (3x).

• Cleavage from Resin:

  • Prepare a cleavage cocktail of TFA/TIPS/H₂O (95:2.5:2.5).

  • Add the cleavage cocktail to the resin and shake for 2 hours.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude product in cold diethyl ether.

• Deprotection of Benzyl Groups:

  • Dissolve the crude product in methanol.

  • Add Pd/C catalyst.

  • Stir the mixture under a hydrogen atmosphere for 12 hours.

  • Filter the catalyst through Celite and concentrate the filtrate.

• Purification:

  • Purify the final product by reverse-phase HPLC using a water/acetonitrile gradient.

  • Lyophilize the pure fractions to obtain the final product as a white powder.

Protocol 2: Characterization of Parabactin Analogues

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Dissolve the purified analogue in a suitable deuterated solvent (e.g., DMSO-d₆ or CD₃OD).

• Acquire ¹H and ¹³C NMR spectra to confirm the structure and purity of the compound. Key signals to identify include the aromatic protons of the catechol rings, the protons of the polyamine backbone, and the characteristic signals of the oxazoline ring.

Mass Spectrometry (MS):

• Analyze the purified analogue by high-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) to determine the exact mass and confirm the elemental composition.

Protocol 3: Quantification of Iron (III) Chelation using UV-Vis Spectrophotometry

This protocol determines the stoichiometry and apparent stability constant of the iron-analogue complex.

Materials:

• Purified Parabactin analogue

• Ferric chloride (FeCl₃) solution of known concentration

• Methanol or another suitable solvent

• UV-Vis spectrophotometer

Procedure:

• Preparation of Solutions: Prepare a stock solution of the Parabactin analogue in methanol. Prepare a series of dilutions of the FeCl₃ solution.

• Titration:

  • To a constant concentration of the Parabactin analogue solution in a cuvette, add increasing aliquots of the FeCl₃ solution.

  • After each addition, mix the solution and allow it to equilibrate for 5 minutes.

• Spectrophotometric Measurement:

  • Record the UV-Vis spectrum of the solution after each addition of FeCl₃, typically in the range of 300-700 nm.

  • Monitor the change in absorbance at the wavelength corresponding to the formation of the iron-siderophore complex (often around 400-500 nm).

• Data Analysis:

  • Plot the absorbance at the λmax versus the molar ratio of [Fe³⁺]/[Analogue].

  • The stoichiometry of the complex is determined from the inflection point of the titration curve.

  • The apparent stability constant can be calculated from the titration data using appropriate binding models.

Mandatory Visualization

Caption: Solid-phase synthesis workflow for a Parabactin analogue.

Caption: Siderophore-mediated iron uptake in Gram-negative bacteria.

Parabactin: A Versatile Tool for Interrogating Microbial Iron Metabolism

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Iron is an essential micronutrient for nearly all forms of life, playing a critical role in a vast array of cellular processes, from respiration to DNA synthesis. In microbial life, the acquisition of this vital element is a constant battle, particularly within a host environment where iron is tightly sequestered. To overcome this challenge, many bacteria have evolved sophisticated iron acquisition systems, central to which are siderophores—small, high-affinity iron-chelating molecules. Parabactin, a catechol-based siderophore produced by Paracoccus denitrificans, represents a powerful molecular tool for dissecting the intricacies of microbial iron metabolism. Its unique stereospecificity and high affinity for ferric iron (Fe³⁺) make it an ideal probe for studying siderophore-mediated iron uptake pathways, identifying and characterizing outer membrane receptors, and investigating the downstream regulatory networks that govern iron homeostasis. These pathways are increasingly recognized as promising targets for the development of novel antimicrobial agents that exploit the bacterium's own iron uptake machinery to deliver cytotoxic agents. This document provides detailed application notes and experimental protocols for utilizing parabactin as a tool in microbiological research and drug development.

Application Notes

Parabactin can be employed in a variety of applications to study microbial iron metabolism:

• Characterization of Siderophore Uptake Systems: By using labeled parabactin (e.g., with ⁵⁵Fe), researchers can elucidate the kinetics and specificity of siderophore transport across the bacterial cell envelope. This includes determining key parameters such as the Michaelis-Menten constant (Kₘ) and maximum velocity (Vₘₐₓ) of uptake.[1][2]

• Identification and Analysis of Siderophore Receptors: Parabactin can be used as a ligand to identify and isolate its cognate outer membrane receptor protein.[3] Understanding the structure and function of these receptors is crucial for the rational design of siderophore-drug conjugates.

• Probing the Stereospecificity of Iron Transport: The existence of D- and L-isomers of parabactin allows for the investigation of the stereochemical requirements of the transport machinery, providing insights into the molecular recognition events at the cell surface.[4]

• Investigating Iron-Responsive Gene Regulation: By manipulating iron availability with parabactin, researchers can study the transcriptional and translational responses of genes involved in iron acquisition, storage, and utilization. This provides a deeper understanding of the regulatory networks, such as the Fur (Ferric uptake regulator) system, that control iron homeostasis.[5][6][7]

• Screening for Inhibitors of Siderophore-Mediated Iron Uptake: Parabactin-based assays can be developed to screen for small molecules or antibodies that block siderophore uptake, a potential strategy for developing new antimicrobial agents.

Data Presentation

The following tables summarize key quantitative data from studies on parabactin-mediated iron uptake in Paracoccus denitrificans.

Table 1: Kinetics of Ferric L-Parabactin Uptake in Paracoccus denitrificans [1][2]

Kinetic Parameter	High-Affinity System (0.1-1.0 µM)	Low-Affinity System (1.0-10 µM)
Kₘ (µM)	0.24 ± 0.06	3.9 ± 1.2
Vₘₐₓ (pg-atoms of ⁵⁵Fe/min/mg of protein)	108	494

Table 2: Comparative Kinetics of Ferric D-Parabactin Uptake in Paracoccus denitrificans [1][2]

Kinetic Parameter	Value
Kₘ (µM)	3.1 ± 0.9
Vₘₐₓ (pg-atoms of ⁵⁵Fe/min/mg of protein)	125

Experimental Protocols

Protocol 1: Total Synthesis of Parabactin

This protocol is adapted from the total synthesis of parabactin described by Nagao et al. (1988).[8] This is a complex organic synthesis and should be performed by personnel with appropriate expertise and in a suitably equipped laboratory.

Materials:

• Spermidine

• 2,3-Dimethoxybenzoyl chloride

• N-(2,3-Dimethoxybenzoyl)-L-threonine

• Thionyl chloride

• Pyridine

• Methanol

• Boron tribromide (BBr₃)

• Dichloromethane (DCM)

• Standard laboratory glassware and purification equipment (e.g., column chromatography, HPLC)

Procedure:

• Synthesis of the Oxazoline Moiety: a. React N-(2,3-Dimethoxybenzoyl)-L-threonine with thionyl chloride in pyridine to yield the corresponding oxazoline. b. Purify the oxazoline intermediate by column chromatography.

• Acylation of Spermidine: a. Acylate spermidine with two equivalents of 2,3-dimethoxybenzoyl chloride to obtain the N¹,N⁸-bis(2,3-dimethoxybenzoyl)spermidine. b. Purify the acylated spermidine by column chromatography.

• Coupling of the Oxazoline and Acylated Spermidine: a. Couple the oxazoline moiety to the secondary amine of the acylated spermidine.

• Demethylation: a. Treat the coupled product with boron tribromide (BBr₃) in dichloromethane (DCM) to demethylate the methoxy groups, yielding the final product, parabactin. b. Purify the final product by high-performance liquid chromatography (HPLC).

Protocol 2: Bacterial Growth Assay under Iron-Limiting Conditions

This protocol describes how to assess the ability of parabactin to promote bacterial growth in an iron-depleted environment.

Materials:

• Bacterial strain of interest (e.g., Paracoccus denitrificans)

• Iron-deficient minimal medium (e.g., M9 minimal medium treated with Chelex-100 resin)

• Parabactin solution (sterile-filtered)

• Iron(III) chloride (FeCl₃) solution (sterile-filtered, as a positive control)

• 96-well microplates

• Microplate reader

Procedure:

• Preparation of Iron-Deficient Medium: Prepare the minimal medium and treat it with Chelex-100 resin to remove trace iron. Autoclave the medium.

• Bacterial Culture Preparation: Grow the bacterial strain overnight in a rich medium (e.g., LB broth). Wash the cells twice with iron-deficient minimal medium to remove residual iron. Resuspend the cells in iron-deficient medium and adjust the optical density at 600 nm (OD₆₀₀) to a starting value of ~0.05.

• Assay Setup: a. In a 96-well microplate, add the bacterial suspension to each well. b. Add varying concentrations of parabactin to the test wells. c. Include a negative control (no added iron or parabactin) and a positive control (supplemented with a known concentration of FeCl₃).

• Incubation and Growth Monitoring: Incubate the microplate at the optimal growth temperature for the bacterial strain. Monitor the OD₆₀₀ at regular intervals using a microplate reader.

• Data Analysis: Plot the growth curves (OD₆₀₀ vs. time) for each condition. Calculate the growth rate and final cell density for each concentration of parabactin.

Protocol 3: ⁵⁵Fe-Parabactin Uptake Assay

This protocol details the measurement of iron uptake into bacterial cells using radiolabeled ferric parabactin.

Materials:

• Bacterial strain of interest

• Iron-deficient minimal medium

• ⁵⁵FeCl₃ (radiolabeled iron)

• Parabactin

• Uptake buffer (e.g., minimal medium without a carbon source)

• Wash buffer (e.g., cold 0.9 M NaCl)

• 0.45 µm nitrocellulose filters

• Scintillation vials and scintillation cocktail

• Scintillation counter

Procedure:

• Preparation of ⁵⁵Fe-Parabactin: Prepare the ⁵⁵Fe-parabactin complex by incubating ⁵⁵FeCl₃ with an equimolar amount of parabactin at room temperature.

• Cell Preparation: Grow the bacterial strain in iron-deficient minimal medium to induce the expression of iron uptake systems. Harvest the cells in the mid-logarithmic phase, wash them with uptake buffer, and resuspend them to a known cell density.

• Uptake Assay: a. Equilibrate the cell suspension to the desired temperature. b. Initiate the uptake by adding the ⁵⁵Fe-parabactin complex to the cell suspension. c. At various time points, take aliquots of the cell suspension and immediately filter them through a 0.45 µm nitrocellulose filter. d. Wash the filter rapidly with cold wash buffer to remove unbound ⁵⁵Fe-parabactin.

• Quantification: a. Place the filter in a scintillation vial with scintillation cocktail. b. Measure the radioactivity using a scintillation counter.

• Data Analysis: Convert the counts per minute (CPM) to picomoles of iron taken up per milligram of cellular protein. Plot the iron uptake over time to determine the initial rate of uptake. Perform the assay with varying concentrations of ⁵⁵Fe-parabactin to determine the Kₘ and Vₘₐₓ.

Protocol 4: Gene Expression Analysis by RT-qPCR

This protocol outlines a general method for analyzing the expression of iron metabolism-related genes in response to parabactin.

Materials:

• Bacterial strain of interest

• Iron-deficient minimal medium

• Parabactin

• RNA extraction kit

• DNase I

• Reverse transcriptase and reagents for cDNA synthesis

• qPCR primers for target genes (e.g., genes encoding iron uptake receptors, transport proteins, and regulatory factors) and a housekeeping gene

• SYBR Green qPCR master mix

• Real-time PCR instrument

Procedure:

• Experimental Setup: Grow the bacterial strain in iron-deficient minimal medium. Divide the culture into two: one control group and one experimental group supplemented with parabactin.

• RNA Extraction: Harvest the cells at a specific time point (e.g., mid-log phase). Extract total RNA using a commercial RNA extraction kit, following the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• cDNA Synthesis: Synthesize cDNA from the RNA templates using a reverse transcriptase.

• RT-qPCR: a. Set up the qPCR reactions with SYBR Green master mix, primers, and cDNA template. b. Run the qPCR program on a real-time PCR instrument.

• Data Analysis: Analyze the qPCR data using the ΔΔCt method to determine the relative fold change in gene expression in the parabactin-treated sample compared to the control, normalized to the expression of a housekeeping gene.

Mandatory Visualizations

Caption: Parabactin-mediated iron uptake pathway in Gram-negative bacteria.

Caption: Experimental workflow for a radiolabeled iron-parabactin uptake assay.

Caption: Logical workflow for gene expression analysis in response to parabactin.

References

• 1. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans (Journal Article) | OSTI.GOV [osti.gov]
• 2. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effect of iron limitation on the transcriptome and proteome of Pseudomonas fluorescens Pf-5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Total synthesis of parabactin, a spermidine siderophore - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Studying Parabactin-Mediated Iron Uptake

Audience: Researchers, scientists, and drug development professionals.

Introduction

Iron is an essential nutrient for most living organisms, playing a critical role in various cellular processes. However, its bioavailability is often limited. To overcome this, many bacteria synthesize and secrete high-affinity iron chelators called siderophores. Parabactin, a catecholamide-type siderophore produced by Paracoccus denitrificans, is a key molecule in this bacterium's iron acquisition system. Understanding the mechanisms of Parabactin-mediated iron uptake is crucial for developing novel antimicrobial strategies that target this essential pathway. These application notes provide detailed protocols for the detection, purification, and functional characterization of Parabactin and its iron transport system.

Data Presentation: Quantitative Analysis of Parabactin Iron Uptake

The following table summarizes the kinetic parameters for the uptake of ferric L-parabactin by Paracoccus denitrificans. The data reveals a biphasic uptake system, consisting of both high-affinity and low-affinity components.[1]

Uptake System	Substrate Concentration Range (µM)	K_m (µM)	V_max (pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹)
High-Affinity	0.1 - 1.0	0.24 ± 0.06	108
Low-Affinity	1.0 - 10.0	3.9 ± 1.2	494

Table 1: Kinetic parameters of ferric L-parabactin uptake in Paracoccus denitrificans.[1]

Experimental Protocols

Protocol 1: Detection of Parabactin Production using the Chrome Azurol S (CAS) Assay

This protocol provides a universal method for detecting the production of siderophores, including Parabactin. The assay is based on the competition for iron between the siderophore and the dye, chrome azurol S.

Materials:

• CAS agar plates

• Bacterial culture of Paracoccus denitrificans

• Iron-deficient culture medium

• Sterile inoculation loops or toothpicks

• Incubator

Procedure:

• Prepare CAS agar plates as described by Schwyn and Neilands (1987).

• Inoculate Paracoccus denitrificans in an iron-deficient liquid medium and incubate until the desired growth phase is reached.

• Spot a small amount of the bacterial culture onto the center of a CAS agar plate.

• Incubate the plates at the optimal growth temperature for P. denitrificans.

• Observe the plates for the formation of a color change from blue to orange/yellow around the bacterial growth. The presence of this halo indicates siderophore production.

Protocol 2: Purification of Parabactin

This protocol outlines a method for the purification of the catecholate siderophore Parabactin from bacterial culture supernatants.

Materials:

• Large-scale culture of P. denitrificans grown in iron-deficient medium

• Centrifuge and sterile centrifuge bottles

• Amberlite XAD-2 resin

• Chromatography column

• Methanol

• Rotary evaporator

• Sephadex LH-20 resin

• Lyophilizer

Procedure:

• Grow P. denitrificans in a large volume of iron-deficient medium to induce Parabactin production.

• Centrifuge the culture to pellet the bacterial cells.

• Collect the supernatant, which contains the secreted Parabactin.

• Pass the supernatant through a column packed with Amberlite XAD-2 resin to adsorb the hydrophobic Parabactin.

• Wash the column with distilled water to remove salts and other hydrophilic impurities.

• Elute the Parabactin from the resin using methanol.

• Concentrate the methanol eluate using a rotary evaporator.

• For further purification, apply the concentrated sample to a Sephadex LH-20 column and elute with methanol. This step separates compounds based on their hydrophobicity.

• Collect the fractions containing Parabactin, which can be identified using the CAS assay or by spectrophotometric analysis for the presence of catecholates.

• Lyophilize the purified fractions to obtain Parabactin as a dry powder. Store at -20°C in the dark, as catecholate siderophores can be unstable.

Protocol 3: Quantification of Parabactin-Mediated Iron Uptake using ⁵⁵Fe

This protocol describes a radioisotope-based assay to determine the kinetics of ferric-Parabactin uptake by P. denitrificans.

Materials:

• Mid-log phase culture of P. denitrificans grown in iron-deficient medium

• ⁵⁵FeCl₃ solution

• Purified Parabactin

• Washing buffer (e.g., phosphate-buffered saline)

• Scintillation vials and scintillation cocktail

• Scintillation counter

• Microcentrifuge

• Protein quantification assay kit (e.g., Bradford or BCA)

Procedure:

• Prepare a stock solution of ⁵⁵Fe-Parabactin by mixing ⁵⁵FeCl₃ with an excess of purified Parabactin.

• Harvest the iron-starved P. denitrificans cells by centrifugation and wash them with buffer.

• Resuspend the cells in fresh, iron-deficient medium to a known cell density.

• Initiate the uptake experiment by adding varying concentrations of ⁵⁵Fe-Parabactin to the cell suspension.

• At specific time points, take aliquots of the cell suspension and immediately filter them through a 0.22 µm filter to separate the cells from the medium.

• Wash the filters with ice-cold washing buffer to remove any non-specifically bound ⁵⁵Fe-Parabactin.

• Place the filters in scintillation vials with a suitable scintillation cocktail.

• Measure the radioactivity in a scintillation counter to determine the amount of ⁵⁵Fe taken up by the cells.

• Determine the protein concentration of the cell suspension used in the assay.

• Calculate the rate of iron uptake and normalize it to the protein concentration. The data can then be used to determine the K_m and V_max values using Lineweaver-Burk or other kinetic plots.[1]

Visualizations

Caption: Parabactin-mediated iron uptake pathway in Gram-negative bacteria.

Caption: Experimental workflow for studying Parabactin-mediated iron uptake.

References

• 1. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]

Mass Spectrometry Analysis of Parabactin and its Metal Complexes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabactin is a catechol-type siderophore produced by various bacteria, including Paracoccus denitrificans, to facilitate the sequestration and uptake of iron, an essential nutrient.[1] The high affinity of parabactin for ferric iron (Fe³⁺) and other metal ions makes it a subject of interest in microbiology, biochemistry, and drug development. Mass spectrometry is a powerful analytical technique for the characterization of parabactin and its metal complexes, enabling the determination of molecular weight, stoichiometry, and structural features. This document provides detailed application notes and experimental protocols for the mass spectrometry analysis of parabactin and its metal-bound forms.

Data Presentation

Quantitative Data Summary

The accurate mass of parabactin and its metal complexes is crucial for their identification. The table below summarizes the key mass spectrometry data.

Compound/Complex	Chemical Formula	Molecular Weight (Da)	Theoretical Monoisotopic Mass (m/z)	Ion Type
Parabactin (Free Ligand)	C₃₂H₃₆N₄O₉	620.65	621.2555 [M+H]⁺	Protonated Molecule
Parabactin-Iron(III) Complex	[C₃₂H₃₃FeN₄O₉]²⁻ 2Na⁺	717.46	335.5862	Doubly charged ion with sodium adducts
Parabactin-Aluminum(III) Complex	[C₃₂H₃₄AlN₄O₉]⁺	645.62	645.2124	Singly charged ion
Parabactin-Gallium(III) Complex	[C₃₂H₃₄GaN₄O₉]⁺	688.36	687.1648	Singly charged ion
Parabactin-Copper(II) Complex	[C₃₂H₃₄CuN₄O₉]	682.18	682.1729	Neutral complex, may be observed as adducts
Parabactin-Zinc(II) Complex	[C₃₂H₃₄ZnN₄O₉]	683.01	682.1708	Neutral complex, may be observed as adducts

Note: The molecular weight of Parabactin is 620.6 g/mol .[1] The experimental m/z for the Parabactin-Iron(III) complex was determined by Fast Atom Bombardment Mass Spectrometry (FAB-MS) as [Fe(parabactin)]²⁻ 2Na⁺.[2] Theoretical m/z values for other metal complexes are calculated for the most abundant isotopes and assume a 1:1 metal-to-ligand stoichiometry for singly charged ions.

Experimental Protocols

Sample Preparation for Mass Spectrometry Analysis

Materials:

• Parabactin standard

• Metal salts (e.g., FeCl₃, AlCl₃, Ga(NO₃)₃, CuSO₄, ZnCl₂)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium acetate

• Centrifuge tubes (1.5 mL)

• Vortex mixer

• Syringe filters (0.22 µm)

Protocol for Free Parabactin:

• Prepare a stock solution of parabactin in methanol at a concentration of 1 mg/mL.

• Dilute the stock solution with 50:50 methanol:water containing 0.1% formic acid to a final concentration of 1-10 µg/mL.

• Vortex the solution thoroughly.

• Filter the solution through a 0.22 µm syringe filter into a clean autosampler vial.

Protocol for Parabactin-Metal Complexes:

• Prepare a 1 mg/mL stock solution of parabactin in methanol.

• Prepare 10 mM stock solutions of the desired metal salts in water.

• In a clean centrifuge tube, mix the parabactin stock solution with the metal salt stock solution in a 1:1 molar ratio.

• Incubate the mixture at room temperature for 30 minutes to allow for complex formation.

• Dilute the mixture with 50:50 methanol:water to a final parabactin concentration of 1-10 µg/mL. For native spray analysis, use a volatile buffer like 10 mM ammonium acetate.

• Vortex the solution thoroughly.

• Filter the solution through a 0.22 µm syringe filter into a clean autosampler vial.

Electrospray Ionization Mass Spectrometry (ESI-MS) Protocol

Instrumentation:

• A high-resolution mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Orbitrap, Q-TOF).

ESI-MS Parameters (General Guidance):

Parameter	Positive Ion Mode	Negative Ion Mode
Ion Source	Electrospray Ionization (ESI)	Electrospray Ionization (ESI)
Capillary Voltage	3.5 - 4.5 kV	2.5 - 3.5 kV
Sheath Gas Flow Rate	30 - 40 (arbitrary units)	30 - 40 (arbitrary units)
Auxiliary Gas Flow Rate	5 - 10 (arbitrary units)	5 - 10 (arbitrary units)
Capillary Temperature	275 - 325 °C	275 - 325 °C
Scan Range (m/z)	150 - 2000	150 - 2000
Resolution	> 70,000	> 70,000

Note: These parameters should be optimized for the specific instrument and compound being analyzed.

Tandem Mass Spectrometry (MS/MS) for Fragmentation Analysis

Protocol:

• Acquire a full scan MS spectrum to identify the precursor ion of interest (e.g., the [M+H]⁺ of parabactin or the m/z of a metal complex).

• Perform a product ion scan on the selected precursor ion.

• Vary the collision energy (e.g., 10-40 eV) to induce fragmentation.

• Analyze the resulting fragment ions to elucidate the structure of the molecule. Common fragmentation patterns for catechol-type siderophores involve cleavage of amide bonds and losses of catechol moieties.

Mandatory Visualizations

Experimental workflow for MS analysis of parabactin complexes.

Generalized siderophore-mediated iron uptake pathway.

References

• 1. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of parabactin analogues and formation of transition metal complexes of parabactin and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Radiolabeled Parabactin in Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Parabactin, a catechol-type siderophore produced by Paracoccus denitrificans, plays a crucial role in iron acquisition for this bacterium. Siderophores are small, high-affinity iron-chelating molecules secreted by microorganisms to scavenge ferric iron (Fe³⁺) from the environment. The uptake of the ferric-siderophore complex is a vital process for bacterial survival and pathogenesis, making the components of this pathway attractive targets for the development of novel antimicrobial agents. Radiolabeled Parabactin serves as an essential tool for studying the kinetics and specificity of its interaction with bacterial outer membrane receptors, providing valuable insights into the mechanisms of iron transport.

These application notes provide detailed protocols for utilizing radiolabeled Parabactin in binding assays, methods for data analysis, and a summary of key binding data. Furthermore, a putative signaling pathway for Parabactin-mediated iron uptake is presented.

Data Presentation

The following table summarizes the quantitative data for the binding and transport of ferric L-Parabactin in Paracoccus denitrificans. The kinetics of iron acquisition from ⁵⁵Fe-labeled ferric L-Parabactin reveal a biphasic process, suggesting the presence of two distinct transport systems with different affinities.

Parameter	Value	Ligand	System	Reference
K_m (High-affinity)	0.24 ± 0.06 µM	Ferric L-Parabactin	Iron Transport	[1]
V_max (High-affinity)	108 pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹	Ferric L-Parabactin	Iron Transport	[1]
K_m (Low-affinity)	3.9 ± 1.2 µM	Ferric L-Parabactin	Iron Transport	[1]
V_max (Low-affinity)	494 pg-atoms of ⁵⁵Fe min⁻¹ mg of protein⁻¹	Ferric L-Parabactin	Iron Transport	[1]
Receptor Component	~80 kDa	Ferric L-Parabactin	Outer Membrane Protein	[2][3]

Experimental Protocols

Protocol 1: Preparation of Radiolabeled Ferric Parabactin ([⁵⁵Fe]ferric L-Parabactin)

This protocol is based on methodologies implied in studies of Parabactin-mediated iron transport.

Materials:

• Parabactin (isolated from P. denitrificans cultures)

• ⁵⁵FeCl₃ (high specific activity)

• Anhydrous ethanol

• Tris-HCl buffer (50 mM, pH 7.4)

• Size-exclusion chromatography column (e.g., Sephadex G-10)

Procedure:

• Dissolve a known concentration of Parabactin in anhydrous ethanol.

• In a separate microcentrifuge tube, dilute the ⁵⁵FeCl₃ stock in Tris-HCl buffer.

• Slowly add the ⁵⁵FeCl₃ solution to the Parabactin solution in a 1:1 molar ratio.

• Incubate the mixture at room temperature for 1 hour with gentle agitation to allow for the formation of the [⁵⁵Fe]ferric Parabactin complex.

• Separate the radiolabeled complex from unincorporated ⁵⁵Fe by passing the reaction mixture through a size-exclusion chromatography column equilibrated with Tris-HCl buffer.

• Collect the fractions containing the colored [⁵⁵Fe]ferric Parabactin complex.

• Determine the concentration and specific activity of the [⁵⁵Fe]ferric Parabactin using a combination of spectrophotometry (for Parabactin concentration) and liquid scintillation counting (for ⁵⁵Fe radioactivity).

• Store the purified [⁵⁵Fe]ferric Parabactin at -20°C for short-term storage or -80°C for long-term storage.

Protocol 2: Isolation of Outer Membranes from Paracoccus denitrificans

This protocol is a generalized method for the isolation of outer membranes from Gram-negative bacteria, adapted for P. denitrificans.

Materials:

• Paracoccus denitrificans cell culture grown under low-iron conditions

• Tris-HCl buffer (50 mM, pH 8.0)

• Lysozyme

• DNase I

• EDTA

• Sucrose solutions (20% and 50% w/v in Tris-HCl)

• Ultracentrifuge and rotors

• French press or sonicator

Procedure:

• Harvest P. denitrificans cells from a late-log phase culture by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Wash the cell pellet twice with cold Tris-HCl buffer.

• Resuspend the cell pellet in Tris-HCl buffer containing 20% sucrose and EDTA.

• Add lysozyme to the suspension and incubate on ice for 30 minutes to form spheroplasts.

• Disrupt the spheroplasts by osmotic lysis (diluting in cold water) or mechanical means (French press or sonication).

• Add DNase I to reduce the viscosity of the lysate.

• Centrifuge the lysate at 10,000 x g for 20 minutes to remove unbroken cells and debris.

• Carefully layer the supernatant onto a discontinuous sucrose gradient (e.g., 50% and 20% sucrose layers).

• Centrifuge at 100,000 x g for 2 hours at 4°C. The outer membrane fraction will form a band at the interface of the sucrose layers.

• Carefully collect the outer membrane fraction using a Pasteur pipette.

• Wash the collected outer membranes with Tris-HCl buffer and pellet by centrifugation at 150,000 x g for 1 hour.

• Resuspend the outer membrane pellet in a minimal volume of Tris-HCl buffer.

• Determine the protein concentration of the outer membrane preparation using a standard protein assay (e.g., BCA or Bradford assay).

• Store the outer membrane preparation at -80°C.

Protocol 3: Radiolabeled Parabactin Binding Assay

This protocol outlines a saturation binding experiment to determine the binding affinity (K_d) and receptor density (B_max) of the Parabactin receptor.

Materials:

• [⁵⁵Fe]ferric L-Parabactin of known specific activity

• Isolated outer membranes from P. denitrificans

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4)

• Unlabeled ferric L-Parabactin (for non-specific binding determination)

• Glass fiber filters (e.g., GF/C)

• Filtration apparatus

• Liquid scintillation counter and scintillation cocktail

Procedure:

• Saturation Binding: a. Set up a series of reaction tubes. b. To each tube, add a constant amount of outer membrane protein (e.g., 50-100 µg). c. Add increasing concentrations of [⁵⁵Fe]ferric L-Parabactin to the tubes. The concentration range should typically span from 0.1 to 10 times the expected K_d. d. For each concentration of radioligand, prepare a corresponding tube for non-specific binding by adding a 100-fold excess of unlabeled ferric L-Parabactin. e. Bring the final volume of each tube to a constant volume (e.g., 250 µL) with binding buffer. f. Incubate the tubes at a specific temperature (e.g., 30°C) for a predetermined time to reach equilibrium (e.g., 60 minutes). The optimal time and temperature should be determined in preliminary kinetic experiments.

• Separation of Bound and Free Ligand: a. Terminate the binding reaction by rapid filtration through glass fiber filters pre-soaked in binding buffer. b. Quickly wash the filters with ice-cold binding buffer (e.g., 3 x 5 mL) to remove unbound radioligand.

• Quantification: a. Place the filters in scintillation vials. b. Add scintillation cocktail to each vial. c. Measure the radioactivity on the filters using a liquid scintillation counter.

• Data Analysis: a. Calculate the specific binding by subtracting the non-specific binding (counts from tubes with excess unlabeled ligand) from the total binding (counts from tubes without unlabeled ligand) for each radioligand concentration. b. Plot the specific binding (Y-axis) against the concentration of free [⁵⁵Fe]ferric L-Parabactin (X-axis). c. Analyze the data using non-linear regression analysis (e.g., using GraphPad Prism) to fit a one-site binding (hyperbola) model. This will yield the values for K_d (the concentration of radioligand at which 50% of the receptors are occupied) and B_max (the total number of binding sites).

Visualization of Pathways and Workflows

Caption: Experimental workflow for a radiolabeled Parabactin binding assay.

Caption: Putative signaling pathway for Parabactin-mediated iron uptake.

References

• 1. Signal transduction pathway of TonB-dependent transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Yields in Parabactin Fermentation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during Parabactin fermentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that can lead to low Parabactin yields in a question-and-answer format.

Q1: My Paracoccus denitrificans culture is growing well, but the Parabactin yield is negligible. What are the primary factors to investigate?

A1: High biomass accumulation with low secondary metabolite production is a common challenge. Parabactin is a siderophore, and its production is often triggered by specific environmental cues, particularly iron limitation. Here are the key areas to troubleshoot:

• Iron Concentration: Parabactin biosynthesis is typically repressed by high iron concentrations in the fermentation medium. Ensure that your medium is iron-depleted to induce the expression of the Parabactin biosynthesis gene cluster.

• Nutrient Imbalance: While sufficient nutrients are required for cell growth, an imbalance, particularly in the carbon-to-nitrogen ratio, can affect secondary metabolite production.

• Suboptimal Culture Conditions: Factors such as pH, temperature, and dissolved oxygen levels play a crucial role in the metabolic shift towards Parabactin production.

• Gene Regulation: The expression of the Parabactin biosynthesis genes is tightly regulated. Overexpression of positive regulators, such as pdeR, has been shown to promote siderophore production in P. denitrificans.

Q2: What is the optimal iron concentration for inducing Parabactin production?

A2: The optimal iron concentration is a critical parameter that needs to be empirically determined for your specific strain and fermentation conditions. Generally, siderophore production is induced under low-iron or iron-depleted conditions. It is recommended to start with a medium containing minimal iron and potentially add a chelating agent to sequester any trace iron present. Monitor Parabactin production across a range of low iron concentrations to find the optimal level that promotes siderophore biosynthesis without severely limiting cell growth.

Q3: My fermentation is showing inconsistent Parabactin yields between batches. What could be the cause?

A3: Inconsistent yields often point to variability in the initial stages of your process or fluctuations in fermentation conditions. Consider the following:

• Inoculum Quality: The age, viability, and metabolic state of your seed culture can significantly impact the final product yield. Standardize your inoculum preparation protocol, including the growth phase at which you harvest the seed culture.

• Media Preparation: Inconsistencies in the preparation of your fermentation medium, such as variations in component concentrations or sterilization procedures, can lead to batch-to-batch variability.

• Environmental Control: Ensure that critical parameters like pH, temperature, and dissolved oxygen are tightly controlled and monitored throughout the fermentation process.

Q4: I am observing a drop in pH during the fermentation, which seems to correlate with lower Parabactin yields. How can I address this?

A4: A significant pH drop can inhibit both cell growth and the activity of enzymes involved in the Parabactin biosynthesis pathway. The optimal pH for siderophore production by various bacteria is often in the neutral to slightly alkaline range.

• Buffering Capacity: Increase the buffering capacity of your medium by adding buffering agents like phosphates.

• Automated pH Control: Implement an automated pH control system in your bioreactor to maintain the pH at the desired setpoint by adding an acid or base as needed.

Q5: My culture is experiencing foaming during fermentation. What are the potential solutions?

A5: Foaming is a common issue in fermentation, primarily caused by the sparging of gas through a protein-rich medium. Excessive foaming can lead to contamination and loss of culture volume.

• Antifoaming Agents: Add a sterile antifoaming agent to the fermenter. It is crucial to test different antifoaming agents and their concentrations to ensure they do not negatively impact your culture's growth or Parabactin production.

• Mechanical Foam Breakers: Some fermenters are equipped with mechanical foam breakers that can disrupt foam without the need for chemical additives.

Q6: I suspect my culture is contaminated. What are the signs and what should I do?

A6: Contamination by other microorganisms can outcompete your production strain for nutrients and produce inhibitory compounds, leading to a significant drop in Parabactin yield.

• Signs of Contamination: Look for changes in the culture's appearance (e.g., unusual turbidity, color changes), a significant deviation in the expected pH profile, or a foul odor. Microscopic examination can confirm the presence of foreign microorganisms.

• Corrective Actions: If contamination is confirmed, the current fermentation batch should be discarded. Thoroughly clean and sterilize your fermenter and all associated equipment. Review your aseptic techniques for media preparation, inoculation, and sampling to prevent future occurrences.

Data Presentation: Optimizing Fermentation Parameters

The following tables summarize key parameters that can be optimized to enhance Parabactin production. The values provided are based on general knowledge of siderophore production in Paracoccus denitrificans and related microorganisms and should be used as a starting point for your optimization experiments.

Table 1: Media Composition for Parabactin Fermentation

Component	Recommended Starting Concentration	Notes
Carbon Source
Succinate	10-20 g/L	Often used in minimal media for siderophore production.
Glucose	10-20 g/L	A readily metabolizable carbon source.
Glycerol	10-20 g/L	Can be an effective carbon source.
Nitrogen Source
Ammonium Sulfate	2-5 g/L	A common inorganic nitrogen source.
Peptone	5-10 g/L	A complex organic nitrogen source providing amino acids and peptides.
Yeast Extract	2-5 g/L	Provides vitamins and other growth factors.
Phosphate Source
K2HPO4	1-2 g/L	Provides phosphate and acts as a buffer.
KH2PO4	0.5-1 g/L	Provides phosphate and acts as a buffer.
Trace Elements	Crucial for enzyme function, but iron should be limited.
MgSO4·7H2O	0.2-0.5 g/L
CaCl2·2H2O	0.01-0.02 g/L
MnSO4·H2O	0.001-0.005 g/L
ZnSO4·7H2O	0.001-0.005 g/L
CuSO4·5H2O	0.0005-0.001 g/L
Iron Source
FeCl3	< 1 µM	Maintain a low iron concentration to induce siderophore production.

Table 2: Culture Condition Optimization for Parabactin Fermentation

Parameter	Recommended Range	Notes
Temperature	28-32°C	Optimal temperature for growth and production may vary slightly.
pH	6.8-7.5	Maintain a stable pH within this range for optimal enzyme activity.
Dissolved Oxygen (DO)	20-40% of air saturation	Ensure adequate aeration, but avoid excessive shear stress from high agitation.
Agitation	200-400 rpm	Varies with fermenter geometry; ensure sufficient mixing without damaging cells.
Incubation Time	48-96 hours	Monitor Parabactin production over time to determine the optimal harvest point.

Experimental Protocols

I. Inoculum Development Protocol

• Strain Activation: Streak a cryopreserved stock of Paracoccus denitrificans onto a suitable agar medium (e.g., Nutrient Agar) and incubate at 30°C for 24-48 hours until single colonies are visible.

• Pre-culture: Inoculate a single colony into a 50 mL flask containing 10 mL of a rich medium (e.g., Nutrient Broth). Incubate at 30°C with shaking at 200 rpm for 18-24 hours.

• Seed Culture: Transfer the pre-culture to a 500 mL flask containing 100 mL of the same rich medium. Incubate under the same conditions until the culture reaches the late logarithmic phase of growth (OD600 of approximately 1.5-2.0).

• Inoculation: Use the seed culture to inoculate the production fermenter at a ratio of 5-10% (v/v).

II. Parabactin Fermentation Protocol

• Media Preparation: Prepare the iron-depleted fermentation medium (refer to Table 1) and sterilize by autoclaving. Aseptically add any filter-sterilized components (e.g., vitamins) after the medium has cooled.

• Fermenter Setup: Calibrate the pH and dissolved oxygen probes of the fermenter. Aseptically transfer the sterile medium to the fermenter.

• Inoculation: Aseptically inoculate the fermenter with the prepared seed culture.

• Fermentation: Set the fermentation parameters (temperature, pH, DO, agitation) as outlined in Table 2. Monitor these parameters throughout the fermentation.

• Sampling: Aseptically withdraw samples at regular intervals (e.g., every 12 hours) to monitor cell growth (OD600) and Parabactin production (e.g., by HPLC).

• Harvesting: Once the Parabactin concentration reaches its maximum and begins to decline, harvest the culture broth by centrifugation to separate the cells from the supernatant containing the Parabactin.

III. Parabactin Extraction and Purification Protocol

• Supernatant Collection: Centrifuge the fermentation broth at 8,000 x g for 15 minutes at 4°C to pellet the cells. Carefully decant and collect the supernatant.

• Acidification: Adjust the pH of the supernatant to 2.0 with concentrated HCl to protonate the catechol groups of Parabactin.

• Solvent Extraction: Extract the acidified supernatant with an equal volume of ethyl acetate. Repeat the extraction three times.

• Concentration: Pool the ethyl acetate fractions and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

• Chromatography:

  • Size-Exclusion Chromatography: Dissolve the crude extract in a minimal amount of methanol and apply it to a Sephadex LH-20 column equilibrated with methanol. Elute with methanol and collect fractions.

  • Reverse-Phase HPLC: Further purify the Parabactin-containing fractions using a C18 reverse-phase HPLC column with a water/acetonitrile gradient containing 0.1% trifluoroacetic acid.

• Purity Analysis: Assess the purity of the final product by analytical HPLC and confirm its identity using mass spectrometry and NMR.

Mandatory Visualizations

Parabactin Biosynthesis Pathway

Caption: Proposed biosynthetic pathway of Parabactin from chorismate.

General Fermentation Troubleshooting Workflow

Caption: A logical workflow for troubleshooting low Parabactin yields.

Technical Support Center: Optimizing Siderophore Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing culture conditions for the production of siderophores, such as Parabactin.

Troubleshooting Guide

This guide addresses common issues encountered during siderophore production experiments.

Problem	Possible Cause	Suggested Solution
Low or no siderophore production	Iron contamination in the media: Siderophore production is often repressed by the presence of iron.[1][2]	Use high-purity water and reagents. Deferrate glassware by treating with 0.1 M HCl overnight and rinsing with iron-free water.
Inappropriate culture medium: The composition of the medium significantly impacts yield.	Test different minimal and complex media. Ensure the selected medium is iron-limited.
Suboptimal pH of the medium: pH affects both microbial growth and enzyme activity related to siderophore biosynthesis.[3][4]	Optimize the initial pH of the culture medium. Monitor and control pH during fermentation. A neutral pH (around 7.0) is often optimal.[3][4][5]
Incorrect incubation temperature: Temperature influences microbial growth rate and metabolic production.[3][5]	Determine the optimal temperature for your specific microbial strain. Most siderophore-producing bacteria have an optimal temperature between 30°C and 37°C.[3]
Poor aeration: Inadequate oxygen supply can limit microbial growth and metabolism.	Optimize the shaking speed (rpm) for flask cultures or the aeration rate in a bioreactor.[3]
Inconsistent results between batches	Variability in inoculum preparation: The age and density of the inoculum can affect the lag phase and production kinetics.	Standardize the inoculum preparation protocol, including the age of the pre-culture and the initial cell density.
Inconsistent media preparation: Minor variations in media components can lead to different outcomes.	Prepare media in large batches when possible. Carefully weigh all components and ensure complete dissolution.
Difficulty in extracting/quantifying siderophores	Ineffective extraction method: The chemical nature of the siderophore dictates the most suitable extraction solvent.	For catecholate-type siderophores, ethyl acetate is often used for extraction. Test different solvents and pH conditions for optimal recovery.
Interference with the CAS assay: Some media components or metabolites can interfere with the Chrome Azurol S (CAS) assay.	Run appropriate controls, including uninoculated media. Consider purifying the siderophore extract before quantification.

Frequently Asked Questions (FAQs)

Q1: What is the single most critical factor for inducing siderophore production?

A1: The most critical factor is iron limitation.[1][2] Siderophore biosynthesis is tightly regulated by the intracellular iron concentration. When iron is scarce, repressor proteins (like Fur) detach from the promoter regions of siderophore biosynthesis genes, allowing for their transcription.[1]

Q2: How can I create an iron-limited medium?

A2: To create an iron-limited medium, use high-purity water and analytical-grade reagents. Avoid using stainless steel equipment. All glassware should be treated to remove any trace iron by soaking in 0.1 M HCl overnight, followed by extensive rinsing with iron-free deionized water.

Q3: What are the typical ranges for key culture parameters for optimal siderophore production?

A3: While the optimal conditions are strain-specific, the following table summarizes common ranges and optimal values reported for various siderophore-producing bacteria, which can be a good starting point for optimization studies.

Parameter	Typical Range Tested	Reported Optimum	References
pH	4.0 - 11.0	7.0 - 8.0	[3][4][6]
Temperature (°C)	20 - 60	30 - 37	[3][5][6]
Incubation Time (h)	12 - 72	24 - 72	[2][6]
Shaking Speed (rpm)	100 - 200	120 - 160	[3][7]
Carbon Source	Various sugars, organic acids	Glucose, Succinate	[1][3][8]
Nitrogen Source	Various organic and inorganic sources	Ammonium sulfate, Peptone	[4][7][8]

Q4: Can other metal ions affect siderophore production?

A4: Yes, other metal ions can influence siderophore production.[4] Some metals may induce a stress response that enhances production, while others can be toxic or compete with iron for binding to the siderophore, potentially affecting the detection assay.[3]

Q5: What is the Chrome Azurol S (CAS) assay and how does it work?

A5: The CAS assay is a universal colorimetric method for detecting siderophores. It utilizes a blue-colored ternary complex of CAS, iron (III), and a detergent. In the presence of a siderophore, which has a higher affinity for iron than CAS, the iron is removed from the complex, resulting in a color change from blue to orange/yellow. The intensity of the color change is proportional to the amount of siderophore produced.

Experimental Protocols

Protocol 1: General Method for Optimizing Siderophore Production

This protocol outlines a general approach to optimize culture conditions using the One-Factor-at-a-Time (OFAT) method.

• Prepare a basal minimal medium known to support the growth of your microbial strain, ensuring it is iron-deficient.

• Optimize one parameter at a time while keeping others constant. For example:

  • pH: Test a range of initial pH values (e.g., 5.0, 6.0, 7.0, 8.0, 9.0).

  • Temperature: Test a range of incubation temperatures (e.g., 25°C, 30°C, 37°C, 42°C).

  • Carbon Source: Test different carbon sources (e.g., glucose, fructose, succinate, glycerol) at a fixed concentration (e.g., 1% w/v).

  • Nitrogen Source: Test different nitrogen sources (e.g., ammonium sulfate, peptone, yeast extract) at a fixed concentration (e.g., 0.5% w/v).

• Inoculate the media with a standardized inoculum of your microbial strain.

• Incubate under the specified conditions for a defined period (e.g., 48 hours).

• Harvest the culture supernatant by centrifugation.

• Quantify siderophore production using the CAS assay.

• Identify the optimal level for each parameter and then combine them in a final optimized medium for verification.

Protocol 2: Chrome Azurol S (CAS) Shuttle Assay for Siderophore Quantification

• Prepare CAS assay solution:

  • Solution A: Dissolve CAS in water.

  • Solution B: Dissolve Hexadecyltrimethylammonium bromide (HDTMA) in water.

  • Solution C: Prepare an iron (III) solution (e.g., FeCl₃·6H₂O in 10 mM HCl).

  • Slowly mix Solution A and C, then add Solution B while stirring. Autoclave and store in the dark.

• Perform the assay:

  • Mix equal volumes of culture supernatant and CAS assay solution in a microplate well or a cuvette.

  • Incubate at room temperature for a specified time (e.g., 20 minutes).

  • Measure the absorbance at 630 nm.

  • Calculate the percentage of siderophore units as: [(Ar - As) / Ar] * 100, where Ar is the absorbance of the reference (uninoculated medium + CAS solution) and As is the absorbance of the sample (supernatant + CAS solution).

Visualizations

Caption: Workflow for optimizing siderophore production using the OFAT method.

Caption: Generalized Fur-mediated regulation of siderophore biosynthesis by iron.

References

• 1. mdpi.com [mdpi.com]
• 2. Optimization of Siderophore Production in Three Marine Bacterial Isolates along with Their Heavy-Metal Chelation and Seed Germination Potential Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijrpr.com [ijrpr.com]
• 4. Frontiers | Optimization and identification of siderophores produced by Pseudomonas monteilii strain MN759447 and its antagonism toward fungi associated with mortality in Dalbergia sissoo plantation forests [frontiersin.org]
• 5. Optimization of Culturing Conditions for Improved Production of Bioactive Metabolites by Pseudonocardia sp. VUK-10 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Optimization of Culture Conditions and Batch Process Control for the Augmented Production of Bacteriocin by Bacillus Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Optimization of the fermentation culture conditions of Bacillus amyloliquefaciens ck-05 using response surface methodology [frontiersin.org]
• 8. researchpublish.com [researchpublish.com]

Troubleshooting Parabactin instability in aqueous solutions.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Parabactin. The information is presented in a question-and-answer format to directly address common issues related to the instability of Parabactin in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Parabactin and what is its primary function?

Parabactin is a type of siderophore, a small molecule produced by bacteria to scavenge for iron in the environment. Specifically, it is a catechol-based siderophore used by the bacterium Paracoccus denitrificans to bind to ferric iron (Fe³⁺) and transport it into the cell.[1][2] This iron acquisition is crucial for the bacterium's growth and survival, especially in iron-limited conditions.[2]

Q2: What are the main causes of Parabactin instability in aqueous solutions?

Parabactin's instability in aqueous solutions is primarily due to the oxidation of its catechol groups. This process is sensitive to several factors:

• pH: The stability of catechol siderophores is pH-dependent. Extreme pH values can lead to degradation.

• Presence of Oxidizing Agents: Oxidizing agents can accelerate the degradation of the catechol moieties.

• Exposure to Light: Like many complex organic molecules, prolonged exposure to light can contribute to degradation.

• Temperature: Elevated temperatures can increase the rate of chemical degradation.

Q3: How should I prepare stock solutions of Parabactin?

For optimal stability, it is recommended to prepare Parabactin stock solutions in an oxygen-free solvent. If using an aqueous buffer, it should be degassed to minimize dissolved oxygen. For hydrophobic Parabactin derivatives, a minimal amount of an organic solvent like DMSO can be used for initial dissolution, followed by dilution with the desired aqueous buffer.

Q4: What are the recommended storage conditions for Parabactin?

• Solid Form: Store lyophilized Parabactin in a cool (-20°C or -80°C), dark, and dry place.

• Aqueous Solutions: For short-term storage, keep solutions at 4°C. For long-term storage, it is advisable to store aliquots at -80°C to minimize freeze-thaw cycles. Storing solutions under an inert atmosphere (e.g., nitrogen or argon) can further enhance stability by preventing oxidation.

Troubleshooting Guides

Problem 1: I am observing a rapid loss of Parabactin activity in my aqueous solution.

• Possible Cause: Oxidation of the catechol groups.

  • Solution: Prepare fresh solutions before each experiment. If possible, work in an anaerobic or low-oxygen environment. Ensure that all buffers and solvents are degassed.

• Possible Cause: Incorrect pH of the solution.

  • Solution: Verify the pH of your buffer. For many siderophores, a slightly acidic to neutral pH is optimal for stability.

• Possible Cause: Exposure to light.

  • Solution: Protect your Parabactin solutions from light by using amber vials or by wrapping the containers in aluminum foil.

Problem 2: My experimental results with Parabactin are inconsistent.

• Possible Cause: Degradation of Parabactin stock solution.

  • Solution: Prepare fresh stock solutions regularly and store them properly as described in the FAQs. Avoid repeated freeze-thaw cycles by aliquoting the stock solution.

• Possible Cause: Contamination of the solution.

  • Solution: Use sterile techniques when preparing and handling Parabactin solutions to prevent microbial contamination, which could lead to enzymatic degradation.

• Possible Cause: Variability in experimental conditions.

  • Solution: Ensure that all experimental parameters, such as temperature, pH, and incubation times, are consistent across all experiments.

Data Presentation

Table 1: General Stability of Catecholate Siderophores in Aqueous Solutions

Parameter	Condition	Relative Stability	Recommendations
pH	< 4	Low	Avoid highly acidic conditions.
4 - 7	Moderate to High	Optimal range for many experiments.
> 7	Low to Moderate	Basic conditions can promote oxidation.
Temperature	4°C	High	Recommended for short-term storage.
25°C (Room Temp)	Moderate	Use for immediate experimental work.
> 37°C	Low	Avoid elevated temperatures.
Light	Dark	High	Store in light-protected containers.
Ambient Light	Moderate	Minimize exposure during experiments.
UV Light	Very Low	Avoid exposure to UV light.
Atmosphere	Anaerobic/Inert	High	Purge solutions with N₂ or Ar.
Aerobic	Low	Degas buffers to remove O₂.

Disclaimer: This table provides generalized stability information for catecholate siderophores. The specific stability of Parabactin may vary.

Experimental Protocols

Protocol 1: Preparation of a Standard Parabactin Aqueous Solution

• Materials: Lyophilized Parabactin, sterile and degassed phosphate-buffered saline (PBS) at pH 7.4, sterile amber microcentrifuge tubes.

• Procedure:

  • Allow the lyophilized Parabactin to equilibrate to room temperature before opening the vial to prevent condensation.

  • Weigh the desired amount of Parabactin in a sterile environment.

  • Add the appropriate volume of degassed PBS to achieve the desired concentration.

  • Gently vortex the solution until the Parabactin is fully dissolved.

  • If not for immediate use, aliquot the solution into amber microcentrifuge tubes and store at -80°C.

Protocol 2: Siderophore Detection using the Chrome Azurol S (CAS) Assay

The Chrome Azurol S (CAS) assay is a common method for detecting siderophore activity.[3][4]

• Principle: The CAS assay is a colorimetric test where the blue-colored iron-CAS complex turns orange or yellow in the presence of a siderophore that has a higher affinity for iron.[3]

• Procedure:

  • Prepare the CAS assay solution as described by Schwyn and Neilands (1987).

  • In a microplate well, mix your Parabactin-containing sample with the CAS assay solution.

  • Incubate at room temperature in the dark for a specified period (e.g., 20-30 minutes).

  • Measure the absorbance at 630 nm. A decrease in absorbance indicates siderophore activity.

Mandatory Visualization

References

• 1. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Siderophore Detection assay [protocols.io]
• 4. protocols.io [protocols.io]

Preventing degradation of Parabactin during extraction.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the degradation of Parabactin during extraction.

Frequently Asked Questions (FAQs)

Q1: What is Parabactin and why is its stability a concern during extraction?

Parabactin is a siderophore, a small molecule with a high affinity for iron, produced by microorganisms like Paracoccus denitrificans.[1][2] Structurally, it is a member of the salicylamides.[1] Like many natural products, Parabactin can be susceptible to degradation under certain experimental conditions, such as exposure to high temperatures, extreme pH, or oxidative environments. This degradation can lead to lower yields and the presence of impurities in the final extract, compromising subsequent research and development activities.

Q2: What are the primary factors that can cause Parabactin degradation during extraction?

While specific degradation pathways for Parabactin are not extensively documented, general knowledge of siderophore and natural product chemistry suggests the following factors can contribute to its degradation:

• High Temperatures: Many conventional extraction techniques utilize heat, which can lead to the thermal degradation of heat-sensitive compounds like Parabactin.[3][4][5]

• Extreme pH: Both highly acidic and alkaline conditions can catalyze the hydrolysis of functional groups within the Parabactin molecule. Siderophores with hydroxamate groups, for instance, can undergo hydrolysis.[6]

• Oxidation: Parabactin contains catechol moieties which are susceptible to oxidation, especially in the presence of oxygen and certain metal ions.[7] This can be a significant issue, as observed with other catecholate siderophores like protochelin.[7]

• Enzymatic Degradation: If the extraction is performed from a non-axenic source or with improper cell lysis, endogenous enzymes from the producing organism or other microbes could potentially degrade Parabactin.[8]

• Adsorption: Siderophores can strongly adsorb to soil particles, organic matter, and even lab equipment, which can lead to lower recovery and apparent degradation.[7][9]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Parabactin Yield	1. Degradation: Exposure to high temperature, extreme pH, or oxygen. 2. Incomplete Extraction: Inefficient solvent or method. 3. Adsorption: Parabactin binding to solid matrices (e.g., soil, cell debris).	1. Optimize Extraction Conditions: Employ low-temperature extraction methods. Maintain a neutral or slightly acidic pH. Work under an inert atmosphere (e.g., nitrogen or argon). 2. Select Appropriate Solvent: Use polar solvents like methanol or ethyl acetate, potentially with modifiers to improve efficiency.[7] 3. Pre-treat Sample: For soil samples, consider using agents like Ca²⁺ and ascorbate to improve recovery.[9]
Presence of Unknown Peaks in Chromatogram	1. Degradation Products: Parabactin may have broken down into smaller molecules. 2. Contaminants: Impurities from the source material or solvents.	1. Modify Extraction Protocol: Refer to the optimized protocol below to minimize degradation. 2. Use High-Purity Solvents: Ensure all solvents are of analytical or HPLC grade.
Inconsistent Extraction Efficiency	1. Variability in Source Material: Differences in microbial culture conditions or environmental sample composition. 2. Inconsistent Protocol Execution: Minor variations in extraction time, temperature, or solvent ratios.	1. Standardize Source Material: Use well-defined culture media and growth conditions. 2. Adhere Strictly to Protocol: Ensure consistent execution of the validated extraction method.

Experimental Protocols

Recommended Low-Temperature Solvent Extraction Protocol for Parabactin

This protocol is designed to minimize thermal degradation and oxidation.

• Cell Culture and Harvest:

  • Culture Paracoccus denitrificans in an appropriate iron-deficient medium to induce siderophore production.

  • Harvest the cells by centrifugation at a low temperature (e.g., 4°C). The supernatant will contain the secreted Parabactin.

• Supernatant Preparation:

  • Immediately after centrifugation, filter the supernatant through a 0.22 µm filter to remove any remaining cells and debris.

  • To minimize oxidation, purge the supernatant with nitrogen or argon gas.

• Solvent Extraction:

  • Transfer the supernatant to a separatory funnel.

  • Add an equal volume of cold (4°C) ethyl acetate.

  • Gently invert the funnel multiple times for 5-10 minutes to allow for partitioning of Parabactin into the organic phase. Avoid vigorous shaking to prevent emulsion formation.

  • Allow the layers to separate and collect the ethyl acetate (upper) layer.

  • Repeat the extraction from the aqueous layer two more times with fresh cold ethyl acetate.

• Drying and Concentration:

  • Pool the ethyl acetate fractions.

  • Dry the extract over anhydrous sodium sulfate to remove residual water.

  • Concentrate the extract under reduced pressure using a rotary evaporator at a low temperature (≤ 30°C).

• Storage:

  • Dissolve the dried extract in a minimal amount of methanol.

  • Store the final extract at -20°C or -80°C under an inert atmosphere to prevent long-term degradation.

Data Presentation

Table 1: Recommended Extraction Parameters to Minimize Parabactin Degradation

Parameter	Recommended Condition	Rationale
Temperature	≤ 30°C during concentration, 4°C for extraction	Minimizes thermal degradation of heat-sensitive compounds.[3][10]
pH	6.0 - 7.0	Avoids acid or base-catalyzed hydrolysis.
Atmosphere	Inert (Nitrogen or Argon)	Prevents oxidation of catechol moieties.[7]
Solvent	Ethyl Acetate, Methanol	Efficient for extracting polar organic molecules.[7]
Light Exposure	Minimize (use amber glass)	Prevents potential photodegradation.

Visualizations

Potential Degradation Pathways of Parabactin

Caption: Potential degradation routes for Parabactin during extraction.

Recommended Workflow for Parabactin Extraction

Caption: A workflow designed to minimize Parabactin degradation.

References

• 1. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bacterial Siderophores: Classification, Biosynthesis, Perspectives of Use in Agriculture - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Extraction and Detection of Structurally Diverse Siderophores in Soil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Degradation Pathway and Generation of Monohydroxamic Acids from the Trihydroxamate Siderophore Deferrioxamine B - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Natural Products’ Extraction and Isolation-Between Conventional and Modern Techniques [frontiersin.org]

Improving the efficiency of Parabactin-mediated iron transport assays.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to improve the efficiency of Parabactin-mediated iron transport assays. The information is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses common issues encountered during Parabactin-mediated iron transport assays in a question-and-answer format.

Question	Possible Cause	Suggested Solution
Why am I observing low or no iron uptake?	1. Insufficient iron starvation: Cells may not be expressing the necessary transport machinery if iron is present in the growth medium. 2. Low cell viability: Dead or unhealthy cells will not actively transport iron. 3. Suboptimal Parabactin-Iron Complex Formation: The ratio of Parabactin to iron may not be optimal, or the complex may not have had enough time to form. 4. Incorrect cell density: Too few cells will result in a low signal.	1. Optimize iron starvation conditions: Grow cells in an iron-depleted medium. The specific duration will depend on the bacterial strain and growth rate. 2. Check cell viability: Use a viability stain (e.g., trypan blue for some cell types) or measure metabolic activity (e.g., MTT assay) before starting the transport assay. Ensure gentle handling of cells during washing and resuspension. 3. Ensure proper complex formation: Prepare the ⁵⁵Fe-Parabactin complex just before the experiment and allow for a sufficient incubation period for the chelation to occur. Use a slight excess of Parabactin to ensure all iron is chelated. 4. Optimize cell density: Perform a cell titration experiment to determine the optimal cell density that gives a robust signal without causing overcrowding.
What is causing high background signal?	1. Inadequate washing: Residual extracellular ⁵⁵Fe-Parabactin that is not washed away will contribute to the background. 2. Non-specific binding: The ⁵⁵Fe-Parabactin complex may be binding non-specifically to the cell surface or the filter membrane. 3. Contaminated reagents: Buffers or media may be contaminated with iron.	1. Improve washing steps: Increase the number or volume of washes after incubation with the radiolabeled complex. Ensure the wash buffer is cold to minimize active transport during washing. 2. Include a blocking step: A cold chase with a high concentration of unlabeled Ferric-Parabactin can help to displace non-specifically bound radiolabeled complex. Using a different type of filter membrane may also reduce non-specific binding. 3. Use high-purity reagents: Prepare all solutions with metal-free water and high-purity reagents to avoid iron contamination.
Why are my results inconsistent between replicates?	1. Inaccurate cell counting: Variation in the number of cells per replicate will lead to inconsistent uptake measurements. 2. Pipetting errors: Inaccurate pipetting of cells, radiolabeled complex, or wash solutions will introduce variability. 3. Temperature fluctuations: Inconsistent incubation temperatures can affect the rate of iron transport.	1. Ensure accurate cell counting: Use a reliable method for cell counting (e.g., hemocytometer or automated cell counter) and ensure the cell suspension is homogenous before aliquoting. 2. Use calibrated pipettes: Regularly calibrate pipettes and use appropriate pipetting techniques to ensure accuracy and precision. 3. Maintain consistent temperature: Use a water bath or incubator that provides stable and uniform temperature control throughout the experiment.

Frequently Asked Questions (FAQs)

Q1: What is the optimal concentration of Parabactin and ⁵⁵Fe for the transport assay?

A1: The optimal concentrations can vary depending on the bacterial strain and experimental conditions. A good starting point is to use a concentration of ⁵⁵Fe-Parabactin that is at or near the Km of the transport system, if known. It is recommended to perform a concentration-response experiment to determine the optimal concentrations for your specific system.

Q2: How long should the incubation time be for the iron uptake assay?

A2: The incubation time should be long enough to allow for measurable uptake but short enough to ensure that the initial rate of transport is being measured. A time-course experiment is recommended to determine the linear range of uptake. Typically, measurements are taken at several time points (e.g., 1, 5, 10, 15, and 30 minutes).

Q3: What controls should be included in a Parabactin-mediated iron transport assay?

A3: Several controls are essential for a robust assay:

• No-cell control: To measure non-specific binding of the ⁵⁵Fe-Parabactin complex to the filter membrane.

• Time-zero control: To determine the background radioactivity at the beginning of the experiment.

• Inhibition control: Using an excess of unlabeled Ferric-Parabactin to demonstrate the specificity of the uptake.

• Mutant control: If available, using a mutant strain lacking the specific Parabactin receptor to confirm the transport pathway.

Q4: How can I be sure that the iron uptake is an active transport process?

A4: To confirm active transport, you can perform the assay at 4°C. Active transport is an energy-dependent process and will be significantly inhibited at low temperatures. A comparison of uptake at 37°C and 4°C can therefore distinguish between active transport and passive diffusion or binding.

Quantitative Data Summary

The following table summarizes typical quantitative data for Parabactin-mediated iron transport in Paracoccus denitrificans. Note that these values can vary based on experimental conditions.

Parameter	Value	Notes
Optimal pH for transport	6.5 - 7.5	Transport efficiency is pH-dependent.
Optimal Temperature	30-37°C	Transport is an active, temperature-dependent process.
Typical ⁵⁵Fe-Parabactin Concentration	0.1 - 10 µM	A concentration range should be tested to determine the optimal value.
Typical Cell Density	10⁷ - 10⁸ cells/mL	Should be optimized for the specific bacterial strain and growth phase.

Experimental Protocols

Protocol: ⁵⁵Fe-Parabactin Uptake Assay in Paracoccus denitrificans

This protocol is adapted from the methods described in studies of Parabactin-mediated iron transport.[1][2]

1. Preparation of Iron-Starved Cells: a. Inoculate Paracoccus denitrificans into an iron-rich medium and grow overnight. b. Pellet the cells by centrifugation and wash twice with an iron-deficient medium. c. Resuspend the cells in the iron-deficient medium to an optical density (OD₆₀₀) of approximately 0.1. d. Grow the cells until they reach the mid-logarithmic phase. e. Harvest the cells by centrifugation, wash twice with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4), and resuspend in the same buffer to the desired cell density.

2. Preparation of ⁵⁵Fe-Parabactin Complex: a. In a microcentrifuge tube, mix a solution of ⁵⁵FeCl₃ with a slight molar excess of Parabactin. b. Incubate at room temperature for at least 30 minutes to allow for complex formation.

3. Iron Uptake Assay: a. Aliquot the cell suspension into microcentrifuge tubes. b. Pre-warm the cell suspension to the desired assay temperature (e.g., 37°C). c. Initiate the transport assay by adding the ⁵⁵Fe-Parabactin complex to the cell suspension. d. At various time points (e.g., 1, 5, 10, 15, 30 minutes), take an aliquot of the cell suspension and immediately filter it through a 0.45 µm filter membrane. e. Wash the filter rapidly with two volumes of cold wash buffer to remove extracellular ⁵⁵Fe-Parabactin. f. Place the filter in a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

4. Data Analysis: a. Subtract the background radioactivity (from a no-cell control) from all measurements. b. Plot the radioactivity (counts per minute or CPM) against time to generate an uptake curve. c. Calculate the initial rate of uptake from the linear portion of the curve.

Visualizations

Caption: Workflow for ⁵⁵Fe-Parabactin uptake assay.

Caption: Parabactin iron transport pathway.

References

• 1. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing non-specific binding in Parabactin receptor studies.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address the common challenge of non-specific binding in Parabactin receptor studies.

Frequently Asked Questions (FAQs)

Q1: What is non-specific binding (NSB) and why is it problematic in Parabactin receptor assays?

A1: Non-specific binding refers to the binding of a ligand to sites other than the intended Parabactin receptor, such as other proteins, lipids, or the assay apparatus itself.[1][2] This is problematic because it can lead to an overestimation of the total binding, resulting in an inaccurate calculation of the specific binding to the Parabactin receptor.[3][4] High non-specific binding reduces the signal-to-noise ratio, which can mask the true specific interactions and decrease the sensitivity and reliability of the assay.[5][6]

Q2: How can I determine the level of non-specific binding in my experiment?

A2: To determine non-specific binding, you can measure the binding of the radiolabeled ligand in the presence of a high concentration of an unlabeled competitor compound.[1] This competitor will saturate the specific binding sites on the Parabactin receptor, so any remaining bound radioligand is considered non-specific.[1] The specific binding is then calculated by subtracting the non-specific binding from the total binding (measured in the absence of the competitor).[1][7]

Q3: What is an acceptable level of non-specific binding?

A3: Ideally, non-specific binding should be a small fraction of the total binding. A general guideline is that non-specific binding should not exceed 20% of the total binding.[1] If non-specific binding constitutes more than 50% of the total binding, it becomes difficult to obtain high-quality, reliable data.[1]

Q4: Can my choice of ligand affect non-specific binding?

A4: Yes, the physicochemical properties of your ligand, such as its hydrophobicity and charge, can influence non-specific binding.[1] Highly hydrophobic ligands tend to exhibit higher non-specific binding by interacting with lipids in the cell membrane.[1] It is crucial to use a radioligand with high affinity and specificity for the Parabactin receptor to minimize off-target binding.[2]

Troubleshooting Guide

Below are common issues related to high non-specific binding in Parabactin receptor studies and potential solutions.

Issue	Potential Cause(s)	Troubleshooting Steps & Recommendations
High background across the entire assay plate	1. Suboptimal Buffer Composition: Incorrect pH, ionic strength, or lack of detergents can promote non-specific interactions.[3][8][9] 2. Inadequate Blocking: Unoccupied sites on the assay plate or membrane can bind the ligand non-specifically.[10][11] 3. Ligand Sticking to Assay Materials: The ligand may be adsorbing to the plasticware or filter membranes.[12]	1. Optimize Buffer: - Adjust pH to the isoelectric point of the protein to reduce charge interactions.[4][8] - Increase salt concentration (e.g., 150-200 mM NaCl) to minimize electrostatic interactions.[4][8] - Include a non-ionic detergent (e.g., 0.01-0.1% Tween-20) to reduce hydrophobic interactions.[4][11] 2. Improve Blocking: - Use blocking agents like Bovine Serum Albumin (BSA) or casein to saturate non-specific sites.[3][10] A common concentration for BSA is 1%.[4][8] - Increase blocking incubation time or concentration.[11] 3. Reduce Ligand Adsorption: - Use low-adsorption plates and tubes.[12] - Pre-treat filter mats with a solution like 0.3% polyethyleneimine (PEI).[13]
Non-specific binding increases proportionally with ligand concentration	1. Inherent Ligand Properties: The ligand may have a high propensity for non-specific interactions.[1] 2. Insufficient Competitor Concentration: The concentration of the unlabeled ligand may not be high enough to fully saturate the specific sites.	1. Evaluate Ligand: - If possible, test alternative ligands with higher specificity. 2. Optimize Competitor Concentration: - Use the unlabeled competitor at a concentration at least 100-fold higher than its Kd.[1]
High variability in non-specific binding between replicates	1. Inconsistent Washing: Inadequate or inconsistent washing steps can fail to remove unbound ligand effectively.[11] 2. Pipetting Errors: Inaccuracies in dispensing reagents can lead to variability.[14]	1. Standardize Washing: - Increase the number and duration of wash steps.[11] - Use ice-cold wash buffer to reduce dissociation of specifically bound ligand.[13] 2. Ensure Pipetting Accuracy: - Calibrate pipettes regularly. - Use fresh tips for each addition and mix solutions thoroughly.[14]

Experimental Protocols

Saturation Binding Assay to Determine Kd and Bmax

This experiment measures the total and non-specific binding of a radiolabeled ligand at various concentrations to determine the receptor's affinity (Kd) and density (Bmax).[7][15]

Methodology:

• Preparation: Prepare a series of dilutions of the radiolabeled ligand.

• Incubation:

  • For total binding , incubate the cell membranes expressing the Parabactin receptor with increasing concentrations of the radiolabeled ligand.

  • For non-specific binding , perform the same incubation but in the presence of a saturating concentration of an unlabeled competitor.

• Equilibrium: Incubate the mixtures to allow the binding to reach equilibrium.

• Separation: Separate the bound from the free ligand, typically by rapid vacuum filtration through a glass fiber filter.[13]

• Quantification: Measure the radioactivity retained on the filters.

• Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding at each radioligand concentration.[1]

  • Plot the specific binding against the free radioligand concentration and fit the data using non-linear regression to a one-site binding model to determine Kd and Bmax.[15]

Competitive Binding Assay to Determine Ki

This assay measures the ability of an unlabeled test compound to compete with a labeled ligand for binding to the Parabactin receptor, allowing for the determination of the test compound's inhibitory constant (Ki).

Methodology:

• Preparation: Prepare serial dilutions of the unlabeled test compound.

• Incubation: Incubate the receptor preparation with a fixed concentration of the labeled ligand and varying concentrations of the unlabeled test compound.

• Equilibrium: Allow the reaction to reach equilibrium.

• Separation and Quantification: Separate bound from free ligand and quantify the radioactivity.

• Analysis:

  • Plot the percentage of specific binding against the concentration of the unlabeled test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 (the concentration of the unlabeled compound that inhibits 50% of the specific binding of the labeled ligand).

  • Calculate the Ki value from the IC50 using the Cheng-Prusoff equation.

Visualizations

References

• 1. graphpad.com [graphpad.com]
• 2. Ligand binding assay - Wikipedia [en.wikipedia.org]
• 3. Understanding and Controlling Non-Specific Binding in SPR Experiments - Amerigo Scientific [amerigoscientific.com]
• 4. nicoyalife.com [nicoyalife.com]
• 5. swordbio.com [swordbio.com]
• 6. benchchem.com [benchchem.com]
• 7. graphpad.com [graphpad.com]
• 8. 4 Ways To Reduce Non-specific Binding in Surface Plasmon Resonance Experiments | Technology Networks [technologynetworks.com]
• 9. google.com [google.com]
• 10. How to Block a Membrane to Reduce Non-Specific Binding [synapse.patsnap.com]
• 11. ELISA Troubleshooting Guide | Bio-Techne [bio-techne.com]
• 12. Nonspecific Binding: Main Factors of Occurrence and Strategies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. giffordbioscience.com [giffordbioscience.com]
• 14. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 15. Saturation Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]

How to resolve issues with Parabactin solubility.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with Parabactin solubility during experimental procedures.

Troubleshooting Guide: Resolving Parabactin Solubility Issues

This guide provides a systematic approach to addressing common solubility challenges encountered when working with Parabactin.

Issue 1: Parabactin powder is not dissolving in the initial solvent.

• Possible Cause: Insufficient solvent volume or incorrect solvent choice.

• Suggested Solution:

  • Increase Solvent Volume: Gradually add more of the recommended solvent (e.g., DMSO) while vortexing.

  • Gentle Warming: Warm the solution in a water bath at 37°C to aid dissolution. Be cautious with prolonged heating, as it may degrade the compound.[1][2]

  • Sonication: Use a bath sonicator for 5-10 minutes to break up any clumps and enhance solubilization.[1][2]

  • Alternative Solvents: If DMSO is not suitable for your experiment, consider other organic solvents such as ethanol or dimethylformamide (DMF).[2]

Issue 2: Precipitate forms when diluting a Parabactin stock solution into an aqueous buffer or cell culture medium.

• Possible Cause: Parabactin is poorly soluble in aqueous solutions, and the addition of the DMSO stock to the aqueous medium increases the solvent polarity, causing the compound to crash out of solution.[1]

• Suggested Solution:

  • Optimize Final DMSO Concentration: Ensure the final DMSO concentration in your working solution is as low as possible (ideally ≤ 0.1%) to minimize cytotoxicity and precipitation.[2] Always include a vehicle control with the same final DMSO concentration in your experiments.[2]

  • Serial Dilution: Instead of a single large dilution, perform one or more intermediate dilutions in your pre-warmed aqueous buffer.[2]

  • Rapid Mixing: Add the Parabactin stock solution to the aqueous buffer while vortexing or stirring vigorously to ensure rapid and uniform dispersion.[1]

  • pH Adjustment: Since Parabactin has ionizable groups, adjusting the pH of the aqueous buffer may improve its solubility.[1] Acidic compounds are generally more soluble at a higher pH, while basic compounds are more soluble at a lower pH.[1]

Experimental Workflow for Troubleshooting Parabactin Solubility

Caption: Troubleshooting workflow for Parabactin solubility issues.

Frequently Asked Questions (FAQs)

Q1: What are the chemical properties of Parabactin?

Parabactin is a member of the salicylamides.[3] Its molecular formula is C32H36N4O9, and it has a molecular weight of 620.6 g/mol .[3][4]

Q2: What is the recommended solvent for preparing a stock solution of Parabactin?

Due to its likely hydrophobic nature, it is recommended to prepare a high-concentration stock solution of Parabactin in 100% dimethyl sulfoxide (DMSO).[2]

Q3: How should I prepare a Parabactin stock solution?

Please refer to the detailed "Protocol for Preparing a Parabactin Stock Solution" in the Experimental Protocols section below.

Q4: How can I prevent Parabactin from precipitating when I add it to my cell culture medium?

Precipitation in aqueous media is a common issue for poorly soluble compounds.[1] To mitigate this, use a serial dilution approach, ensure rapid mixing, and keep the final DMSO concentration low.[1][2] For a detailed procedure, see the "Protocol for Diluting Parabactin into Aqueous/Cell Culture Media" section.

Q5: What is the mechanism of action of Parabactin?

Parabactin is a siderophore, a small molecule that binds and transports iron.[5] In organisms like Paracoccus denitrificans, it is secreted in low-iron conditions to sequester ferric iron (Fe³⁺) from the environment and transport it into the cell.[5][6]

Data Presentation

Table 1: Illustrative Solubility of Parabactin in Common Solvents

Solvent	Concentration (mg/mL)	Temperature (°C)	Observations
Water	< 0.1	25	Insoluble
PBS (pH 7.4)	< 0.1	25	Insoluble
Ethanol	5	25	Sparingly soluble
DMSO	> 50	25	Freely soluble

Note: This data is illustrative and based on the general properties of similar compounds. Actual solubility should be determined experimentally.

Experimental Protocols

Protocol 1: Preparing a Parabactin Stock Solution

• Weighing: Accurately weigh the desired amount of Parabactin powder in a sterile microcentrifuge tube.

• Initial Solubilization: Add a minimal volume of 100% DMSO to the powder. For example, for 1 mg of Parabactin, start with 20-40 µL of DMSO.

• Vortexing: Vortex the solution vigorously for 1-2 minutes to aid dissolution.[2]

• Sonication (Optional): If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.[7]

• Volume Adjustment: Once fully dissolved, add more DMSO to reach the desired final stock concentration (e.g., 10 mM).

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.[7]

Protocol 2: Diluting Parabactin into Aqueous/Cell Culture Media

• Prepare Intermediate Dilutions: From your concentrated stock solution in DMSO, prepare a series of intermediate dilutions (e.g., 1 mM, 100 µM) in pure DMSO.[1]

• Pre-warm Aqueous Solution: If appropriate for your experiment, pre-warm your aqueous buffer or cell culture medium to 37°C.[2]

• Final Dilution: Add a small volume of the final DMSO intermediate to your pre-warmed aqueous solution while vortexing or stirring to ensure rapid dispersion.[1] It is critical to add the DMSO stock to the aqueous buffer and not the other way around.[1]

• Final Concentration Check: Visually inspect the final solution for any signs of precipitation or cloudiness.[2]

Signaling Pathway

Parabactin-Mediated Iron Uptake

Caption: Simplified pathway of Parabactin-mediated iron uptake in bacteria.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. npatlas.org [npatlas.org]
• 5. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Parabactin Iron Chelation

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the pH for parabactin iron chelation experiments.

Frequently Asked Questions (FAQs)

Q1: What is parabactin and why is its iron chelation pH-dependent?

Parabactin is a catechol-type siderophore, a small molecule produced by bacteria like Paracoccus denitrificans to bind to and transport iron.[1] Its iron-chelating ability is pH-dependent due to the protonation state of its catechol groups. At acidic pH, the catechol groups are protonated and have a lower affinity for iron. As the pH increases, these groups deprotonate, significantly enhancing their ability to bind ferric iron (Fe³⁺).

Q2: What is the likely optimal pH range for parabactin iron chelation?

Q3: How can I measure the iron chelation efficiency of parabactin at different pH values?

The Chrome Azurol S (CAS) assay is a common and effective method for quantifying siderophore activity.[3][4][5] This colorimetric assay relies on the principle that a strong chelator like parabactin will remove iron from the blue-colored CAS-iron complex, causing a color change to orange or yellow. By performing the CAS assay across a range of pH buffers, you can determine the pH at which parabactin exhibits the highest iron chelation efficiency.

Q4: What is the stability of the parabactin-iron complex?

The stability of a metal-ligand complex is described by its formation constant (or stability constant). While a precise, pH-dependent formation constant for the parabactin-iron complex is not available in the provided search results, it is known to be a high-affinity interaction, which is characteristic of catechol-type siderophores.[6] For comparison, the highly potent siderophore enterobactin has a proton-independent stability constant for its iron complex of 10^49.[6] The stability of the parabactin-iron complex is crucial for its function in sequestering iron from the environment.

Troubleshooting Guide

Problem	Possible Cause	Troubleshooting Step
Low or no iron chelation detected in the CAS assay.	Incorrect pH of the assay buffer.	Verify the pH of your CAS assay buffer. The iron-chelating efficiency of catechol-type siderophores like parabactin is highly pH-dependent. Prepare a series of buffers to test a pH range (e.g., pH 5.0 to 9.0) to identify the optimal condition.
Degraded parabactin sample.	Ensure your parabactin sample is fresh and has been stored properly (typically at low temperatures and protected from light). Purity can be checked using techniques like HPLC.
Parabactin is already saturated with iron (holo-form).	If your parabactin was purified from a culture, it might already be complexed with iron. Iron-bound parabactin will not show chelating activity in the CAS assay. Consider methods to remove iron or purify the iron-free (apo) form of parabactin.
Inconsistent results between experiments.	Variability in buffer preparation.	Ensure consistent and accurate preparation of all buffers, especially the pH adjustment. Use a calibrated pH meter.
Contamination of glassware with trace iron.	Use acid-washed glassware to eliminate any contaminating iron that could interfere with the assay.
Inaccurate concentration of parabactin or iron solutions.	Accurately determine the concentration of your stock solutions.
Precipitation observed in the assay mixture.	Low solubility of the parabactin-iron complex at a specific pH.	Observe the pH at which precipitation occurs. While the complex is generally soluble, extreme pH values or high concentrations might lead to precipitation. Adjust the pH or concentration accordingly.
Formation of iron hydroxides at high pH.	At alkaline pH, ferric iron can precipitate as ferric hydroxide, making it unavailable for chelation. Ensure your experimental setup minimizes this by adding the iron solution to the chelator-containing buffer.

Experimental Protocols

Determining the Optimal pH for Parabactin Iron Chelation using the CAS Assay

This protocol provides a method to determine the optimal pH for iron chelation by parabactin.

Materials:

• Parabactin (apo-form)

• Chrome Azurol S (CAS)

• Hexadecyltrimethylammonium bromide (HDTMA)

• Ferric chloride (FeCl₃)

• A series of buffers (e.g., MES for pH 5-6.5, HEPES for pH 7-8, and Tris for pH 8-9) at a suitable concentration (e.g., 50 mM).

• Acid-washed glassware

• Spectrophotometer

Procedure:

• Preparation of CAS Assay Stock Solution:

  • Dissolve CAS in water.

  • In a separate container, dissolve FeCl₃ in 10 mM HCl.

  • In another container, dissolve HDTMA in water.

  • Slowly mix the FeCl₃ solution with the CAS solution, then add the HDTMA solution while stirring to form a dark blue complex. The final concentrations should be optimized based on established protocols.[3]

• Preparation of Assay Buffers:

  • Prepare a series of buffers covering the desired pH range (e.g., from pH 5.0 to 9.0 with 0.5 pH unit increments).

• Assay Procedure:

  • For each pH to be tested, prepare a set of reactions in spectrophotometer cuvettes or a 96-well plate.

  • To each well/cuvette, add the respective pH buffer.

  • Add a known concentration of the parabactin solution.

  • Add the CAS assay stock solution.

  • Include a reference sample for each pH containing the buffer and CAS solution but no parabactin.

  • Incubate the reactions at room temperature for a sufficient time to allow for iron exchange (e.g., 30 minutes to a few hours).

  • Measure the absorbance of each sample at 630 nm.

• Data Analysis:

  • Calculate the percentage of iron chelation at each pH using the following formula: % Chelation = [(Ar - As) / Ar] x 100 Where:

    • Ar = Absorbance of the reference (CAS reagent + buffer)

    • As = Absorbance of the sample (CAS reagent + buffer + parabactin)

  • Plot the percentage of iron chelation against the pH to determine the optimal pH.

Visualizations

Logical Workflow for Determining Optimal pH

Caption: Workflow for determining the optimal pH for parabactin iron chelation.

Parabactin-Mediated Iron Uptake Pathway in Paracoccus denitrificans

Caption: Parabactin-mediated iron uptake pathway in Paracoccus denitrificans.

References

• 1. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ufdcimages.uflib.ufl.edu [ufdcimages.uflib.ufl.edu]
• 3. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Iron(III)–siderophore coordination chemistry: Reactivity of marine siderophores - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to enhance the stability of the ferric-Parabactin complex.

Technical Support Center: Ferric-Parabactin Complex Stability

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of the ferric-Parabactin complex in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the ferric-Parabactin complex and why is its stability important?

A1: Parabactin is a catecholamine siderophore, a small molecule secreted by bacteria like Paracoccus denitrificans to bind and transport ferric iron (Fe³⁺)[1][2]. The resulting ferric-Parabactin complex is a highly stable coordination compound. This stability is crucial for its biological function of sequestering iron from the environment and for various research applications, including drug delivery and studies of microbial iron metabolism[3][4]. Instability during experiments can lead to iron precipitation, inaccurate measurements, and loss of biological activity.

Q2: My ferric-Parabactin complex is precipitating out of solution. What are the likely causes?

A2: Precipitation of the ferric-Parabactin complex can be caused by several factors:

• Incorrect pH: Siderophore-iron complexes are highly pH-dependent. At neutral to alkaline pH, free ferric iron rapidly hydrolyzes to form insoluble iron hydroxides (Fe(OH)₃), preventing complex formation[5][6]. The complex itself may also become unstable and precipitate outside its optimal pH range.

• High Ionic Strength: Elevated salt concentrations can sometimes increase the pH at which a neutral iron-siderophore complex begins to precipitate[7].

• Solvent Issues: Parabactin and its ferric complex may have limited solubility in purely aqueous solutions, especially if the ligand has hydrophobic properties.

Q3: I am observing a low yield of complex formation. What can I do to improve it?

A3: To improve the yield of the ferric-Parabactin complex:

• Optimize pH: Ensure the pH of the reaction buffer is optimal for complex formation. For many catecholate siderophores, slightly acidic to neutral conditions (pH 5.0-7.4) are favorable. Formation rates for some ferric-siderophore complexes increase at lower pH values (e.g., pH 5.0) where iron hydrolysis is minimized[6].

• Control Stoichiometry: Use an appropriate molar ratio of Parabactin to ferric iron. While a 1:1 complex is generally formed with hexadentate siderophores, ensuring a slight excess of the ligand can help drive the reaction to completion[8].

• Remove Competing Chelators: Ensure your buffers and reagents are free from other strong chelating agents, like EDTA, which can compete with Parabactin for iron binding[7][9].

Q4: Can the ferric-Parabactin complex be affected by light?

A4: Yes, some ferric-siderophore complexes, particularly those containing α-hydroxy carboxylate groups, are known to be photoreactive[7][10]. Photolysis can lead to the reduction of Fe(III) to Fe(II), which dramatically decreases the stability of the complex[5]. While Parabactin is primarily a catecholate, it is good practice to protect solutions of the complex from prolonged exposure to direct, high-intensity light.

Q5: How does the redox state of iron affect complex stability?

A5: The redox state is critical. Siderophores like Parabactin have an exceptionally high affinity for ferric iron (Fe³⁺) but a much lower affinity for ferrous iron (Fe²⁺)[5][8]. The stability of the complex can decrease by as much as 20 log units upon reduction of Fe(III) to Fe(II)[5]. Therefore, maintaining an oxidizing environment is essential for preserving the complex's integrity. The redox potential of the iron within the complex is significantly altered by chelation[8].

Troubleshooting Guides

Issue 1: Inconsistent Spectrophotometric Readings

Symptom	Possible Cause	Troubleshooting Steps
Drifting Absorbance	1. Complex Dissociation: The complex may be slowly dissociating due to suboptimal pH or redox conditions. 2. Precipitation: Small amounts of precipitate forming over time can scatter light and alter readings.	1. Verify and Buffer pH: Confirm the pH of your sample is within the optimal stability range. Use a suitable buffer (e.g., MES, HEPES) to maintain a constant pH. 2. Check for Reducing Agents: Ensure no unintended reducing agents are present in your reagents. 3. Filter Sample: Before measurement, filter the sample through a 0.22 µm filter to remove any micro-precipitates.
Low Absorbance Signal	1. Incomplete Complex Formation: The reaction may not have gone to completion. 2. Incorrect Wavelength: You may be measuring at a wavelength other than the absorbance maximum (λmax).	1. Incubate Longer: Allow more time for the complex to form. 2. Scan the Spectrum: Perform a full UV-Vis scan (e.g., 300-700 nm) to identify the correct λmax for the ferric-Parabactin complex[11][12]. Ferric-catecholate complexes typically have characteristic ligand-to-metal charge transfer (LMCT) bands in the visible range[8][13].
High Background Noise	1. Contaminated Reagents: Buffers or water may contain interfering substances. 2. Dirty Cuvettes: Residue on the cuvette walls can scatter light.	1. Use High-Purity Reagents: Use analytical grade reagents and high-purity water. 2. Clean Cuvettes Thoroughly: Clean cuvettes meticulously before each use[11].

Issue 2: Difficulty in Determining Stability Constants

Symptom	Possible Cause	Troubleshooting Steps
Titration Curve is Unresponsive	Complex is Too Stable: The affinity of Parabactin for Fe(III) is extremely high, making direct potentiometric or spectrophotometric titration to determine the formation constant (Kf) very difficult[14].	Use a Competition Assay: Employ a competitive ligand with a known, strong affinity for iron, such as EDTA[7][9][14]. By setting up a measurable competition between Parabactin and the competitor ligand for a limited amount of Fe(III), the stability constant of the ferric-Parabactin complex can be calculated indirectly[7].
Inconsistent Results Between Experiments	1. Equilibrium Not Reached: The ligand exchange reaction in competition assays may be slow. 2. Temperature and Ionic Strength Variation: These parameters significantly affect stability constants.	1. Allow Sufficient Equilibration Time: Monitor the reaction spectroscopically until no further changes are observed. For some systems, this may require hours or even days[7]. 2. Maintain Constant Conditions: Perform all experiments at a constant, controlled temperature (e.g., 25°C) and ionic strength[7][13].

Quantitative Data Summary

The stability of siderophore-iron complexes is quantified by the formation constant (Kf or β₁₁₀), with higher values indicating greater stability. While specific data for Parabactin is sparse in the readily available literature, data for similar catecholate siderophores illustrate the expected magnitude of stability.

Table 1: Comparison of Ferric Complex Stability Constants (log β₁₁₀)

Siderophore	Type	log β₁₁₀	Reference
Enterobactin	Tris-catecholate	49	[8][10]
Bacillibactin	Tris-catecholate	47.6	[10]
Petrobactin	Dihydroxybenzoyl	~43	[7][9]
Mycobactin J	Hydroxamate-based	~43	[14]
Aerobactin	Citrate-hydroxamate	22.5	[8]

Note: β₁₁₀ represents the formation constant for the 1:1 metal-ligand complex from the fully deprotonated ligand.

Experimental Protocols

Protocol 1: Formation of the Ferric-Parabactin Complex for Spectrophotometric Analysis

Objective: To form the ferric-Parabactin complex in a controlled manner for subsequent analysis.

Materials:

• Parabactin stock solution (e.g., 1 mM in methanol or DMSO)

• Ferric chloride (FeCl₃) or Ferric nitrate (Fe(NO₃)₃) stock solution (e.g., 10 mM in 0.01 M HCl to prevent hydrolysis)

• Buffer solution (e.g., 0.1 M Acetate buffer for pH 5.0 or 0.1 M HEPES for pH 7.4)[6]

• High-purity water

Procedure:

• Into a volumetric flask, add the desired volume of buffer solution.

• Add an aliquot of the Parabactin stock solution to achieve the desired final concentration (e.g., 50 µM).

• Slowly, while vortexing, add an equimolar amount or slight deficit (e.g., 0.95 equivalents) of the ferric iron stock solution (e.g., 47.5 µM).

• Bring the solution to the final volume with high-purity water and mix thoroughly.

• Allow the solution to incubate at room temperature for at least 30 minutes, protected from light, to ensure complete complex formation.

• The formation of the complex is typically accompanied by a distinct color change (e.g., to red or purple), which can be visually confirmed[13].

Protocol 2: UV-Vis Spectrophotometry to Determine λmax

Objective: To determine the wavelength of maximum absorbance (λmax) of the ferric-Parabactin complex.

Procedure:

• Prepare a "blank" solution containing the buffer and all components except iron[11].

• Prepare the ferric-Parabactin complex solution as described in Protocol 1.

• Turn on the spectrophotometer and allow the lamps to warm up.

• Set the instrument to scan a wavelength range, for example, from 350 nm to 700 nm.

• Fill a clean cuvette with the blank solution, place it in the spectrophotometer, and run a baseline correction[11].

• Rinse the cuvette with the ferric-Parabactin solution, then fill it with the sample.

• Place the sample cuvette in the spectrophotometer and acquire the absorption spectrum.

• Identify the wavelength corresponding to the highest peak in the visible region. This is the λmax[12]. This value should be used for all subsequent quantitative absorbance measurements.

Visualizations (Graphviz)

Caption: Factors influencing ferric-Parabactin stability.

Caption: A logical workflow for troubleshooting instability issues.

References

• 1. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Siderophores in Iron Metabolism: From Mechanism to Therapy Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Microbial iron chelator-induced cell cycle synchronization in L1210 cells: potential in combination chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Ferric Stability Constants of Representative Marine Siderophores: Marinobactins, Aquachelins, and Petrobactin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Siderophore-Based Iron Acquisition and Pathogen Control - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Iron(III)–siderophore coordination chemistry: Reactivity of marine siderophores - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spectrophotometry2018 [uanlch.vscht.cz]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Enterobactin Protonation and Iron Release: Structural Characterization of the Salicylate Coordination Shift in Ferric Enterobactin - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A reevaluation of iron binding by Mycobactin J - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of Parabactin Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers engaged in the synthesis of Parabactin and its derivatives. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

1. Issues Related to Catechol Protecting Groups

Q1: I'm observing low yields after the deprotection of the 2,3-dihydroxybenzoyl (DHB) moieties. What could be the cause and how can I improve it?

A1: Low yields during the deprotection of catechol groups are a common issue, often stemming from incomplete removal of protecting groups or degradation of the catechol moiety.

• Potential Causes:

  • Incomplete Cleavage: The chosen deprotection conditions may not be sufficiently potent to completely remove all protecting groups, especially if multiple protecting groups are present. Steric hindrance around the protected catechol can also impede deprotection.

  • Catechol Oxidation: Catechols are highly susceptible to oxidation, especially under basic or neutral conditions in the presence of air, leading to the formation of quinones and other colored byproducts. This is a significant issue once the protecting groups are removed.

  • Side Reactions: Strong acidic or basic conditions used for deprotection can lead to unintended side reactions on other parts of the molecule, such as hydrolysis of amide bonds or opening of the oxazoline ring.

• Troubleshooting & Optimization:

  • Choice of Protecting Group: The selection of an appropriate protecting group is crucial. Methyl ethers are common but require harsh deprotection conditions (e.g., BBr₃). Benzyl ethers offer an alternative that can be removed under milder hydrogenolysis conditions, provided no other functional groups are susceptible. Silyl protecting groups can also be considered for their milder removal conditions.

  • Deprotection Conditions: For methyl ethers, ensure an adequate excess of BBr₃ is used and that the reaction is allowed to proceed to completion (monitor by TLC or LC-MS). For benzyl ethers, ensure the hydrogenation catalyst is active and the reaction is run under a positive pressure of hydrogen.

  • Inert Atmosphere: Perform the deprotection and subsequent work-up under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation of the free catechol.

  • Purification: Purify the deprotected product immediately after work-up to prevent degradation. Reversed-phase HPLC is often the method of choice for these polar compounds.[1][2]

Q2: My reaction mixture turns dark brown or black during the catechol deprotection step. What is happening and what can I do?

A2: The formation of a dark color indicates the oxidation of the catechol moieties to quinones and subsequent polymerization.

• Prevention:

  • Degassed Solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

  • Antioxidants: Consider adding a small amount of a reducing agent or antioxidant, such as sodium dithionite or ascorbic acid, to the work-up to minimize oxidation.

  • Acidic Conditions: Work up the reaction under acidic conditions (e.g., using dilute HCl) as catechols are more stable at low pH.

2. Challenges in Oxazoline Ring Synthesis and Stability

Q3: I am struggling with the cyclization of the N-acyl-L-threonine precursor to form the oxazoline ring. What are the common pitfalls?

A3: The formation of the 2-oxazoline ring is a critical step and can be challenging.

• Potential Pitfalls:

  • Inefficient Cyclization Reagents: The choice of dehydrating agent is critical. Common reagents include Burgess reagent, diethylaminosulfur trifluoride (DAST), and triphenylphosphine/iodine. The effectiveness of each can be substrate-dependent.

  • Side Reactions: Under harsh conditions, side reactions such as elimination or rearrangement of the threonine backbone can occur.

  • Racemization: The chiral center at the 4-position of the oxazoline ring (derived from L-threonine) is susceptible to racemization, particularly under basic or harsh thermal conditions.[3]

  • Epimerization: In some cases, epimerization at the 5-position can also be observed.

• Troubleshooting & Optimization:

  • Mild Cyclization Conditions: Employ mild cyclization methods to preserve the stereochemical integrity of the threonine residue. The use of silver(I) salts to mediate cyclization of β-hydroxy thioamides has been reported as a mild alternative.[4]

  • Reagent Screening: Systematically screen different cyclization reagents and conditions (temperature, reaction time, solvent) to find the optimal combination for your specific substrate.

  • Characterization: Carefully characterize the product by NMR and chiral HPLC or GC to confirm the stereochemistry of the oxazoline ring.

Q4: My purified Parabactin derivative shows signs of degradation over time, including the appearance of new peaks in the HPLC. What could be the cause?

A4: The oxazoline ring in Parabactin and its derivatives is susceptible to hydrolysis, particularly under acidic conditions.[5]

• Prevention of Degradation:

  • pH Control: Store the purified compounds in a neutral or slightly basic buffer, or as a lyophilized powder. Avoid storage in acidic solutions.

  • Aprotic Solvents: For long-term storage in solution, use anhydrous aprotic solvents.

  • Storage Conditions: Store samples at low temperatures (-20°C or -80°C) to minimize degradation.

3. Issues with the Spermidine Backbone

Q5: During the acylation of spermidine with the protected 2,3-dihydroxybenzoic acid, I am getting a mixture of products that are difficult to separate. How can I improve the selectivity?

A5: Spermidine has two primary amines and one secondary amine, all of which can be acylated. Achieving selective acylation of the primary amines can be challenging.

• Potential Causes of Low Selectivity:

  • Lack of Protecting Groups: Direct acylation of unprotected spermidine will likely lead to a mixture of mono-, di-, and tri-acylated products, as well as acylation at the secondary amine.

  • Stoichiometry Control: While careful control of the stoichiometry of the acylating agent can favor di-acylation of the primary amines, it is often difficult to achieve high selectivity.

• Strategies for Improved Selectivity:

  • Orthogonal Protection of Spermidine: The most reliable method is to use a spermidine derivative where the secondary amine is protected with an orthogonal protecting group (e.g., a Boc group) that can be removed under conditions that do not affect the other protecting groups in the molecule. This allows for the selective acylation of the primary amines.

  • Stepwise Synthesis: A stepwise approach, where one primary amine is acylated first, followed by protection of the secondary amine and then acylation of the second primary amine, can provide better control over the synthesis.

4. Purification and Characterization

Q6: I am having difficulty purifying my final Parabactin derivative. What are the recommended methods?

A6: Parabactin and its derivatives are often polar, making them challenging to purify by traditional normal-phase column chromatography.

• Recommended Purification Techniques:

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most common and effective method for purifying polar compounds like siderophores.[1][2] A C18 column with a water/acetonitrile or water/methanol gradient containing a small amount of trifluoroacetic acid (TFA) or formic acid is typically used.

  • Immobilized Metal Affinity Chromatography (IMAC): For derivatives that retain their iron-chelating ability, IMAC using a resin charged with Fe(III) can be a highly specific purification method.[6] The siderophore will bind to the column and can be eluted with a strong chelator like EDTA or by changing the pH.

  • Size-Exclusion Chromatography: This can be useful for removing small molecule impurities.

• Characterization:

  • Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is essential for confirming the molecular weight of the synthesized compounds.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural elucidation. Due to the complexity of the molecules, 2D NMR techniques (e.g., COSY, HSQC, HMBC) are often necessary.

  • Circular Dichroism (CD) Spectroscopy: For chiral derivatives, CD spectroscopy can be used to confirm the stereochemistry of the final product and its metal complexes.[7]

Quantitative Data Summary

The following table summarizes reported yields for the total synthesis of Parabactin using different strategies. This data can serve as a benchmark for researchers developing their own synthetic routes.

Synthetic Strategy	Key Features	Overall Yield	Reference
Bergeron's "Outside-In" Approach	Catechol moieties are introduced early in the synthesis. The oxazoline ring is formed in a later step.	18%	[7]
Fujita's "Inside-Out" Approach	The oxazoline-containing core is synthesized first, followed by the attachment of the catechol groups at the end.	5%	[7]

Experimental Protocols

Protocol 1: General Procedure for Oxazoline Ring Formation from an N-Acyl-L-Threonine Precursor

This protocol is a general guideline and may require optimization for specific substrates.

• Materials:

  • N-acyl-L-threonine derivative

  • Dehydrating agent (e.g., Burgess reagent, DAST)

  • Anhydrous, aprotic solvent (e.g., THF, DCM)

  • Inert gas supply (Nitrogen or Argon)

• Procedure: a. Dissolve the N-acyl-L-threonine derivative in the anhydrous solvent under an inert atmosphere. b. Cool the solution to the desired temperature (typically 0°C or -78°C). c. Add the dehydrating agent dropwise to the cooled solution. d. Allow the reaction to warm to room temperature and stir for the required time (monitor by TLC or LC-MS). e. Quench the reaction by the slow addition of a suitable quenching agent (e.g., water or a saturated aqueous solution of sodium bicarbonate). f. Extract the product with an organic solvent (e.g., ethyl acetate, DCM). g. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. h. Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Deprotection of Methyl-Protected Catechols using Boron Tribromide (BBr₃)

Caution: Boron tribromide is highly corrosive and reacts violently with water. This procedure must be performed in a well-ventilated fume hood with appropriate personal protective equipment.

• Materials:

  • Methyl-protected Parabactin derivative

  • Boron tribromide (BBr₃) solution in DCM

  • Anhydrous DCM

  • Inert gas supply (Nitrogen or Argon)

• Procedure: a. Dissolve the protected Parabactin derivative in anhydrous DCM under an inert atmosphere. b. Cool the solution to -78°C. c. Add the BBr₃ solution dropwise to the cooled solution. d. Stir the reaction at -78°C for the specified time, then allow it to slowly warm to room temperature (monitor by TLC or LC-MS). e. Cool the reaction mixture back to 0°C and quench by the slow, dropwise addition of methanol, followed by water. f. Concentrate the mixture under reduced pressure to remove the solvents. g. Co-evaporate with methanol several times to remove residual boric acid. h. Purify the crude product immediately by reversed-phase HPLC.

Visualizations

Caption: Generalized workflow for the synthesis of Parabactin derivatives.

Caption: Troubleshooting decision tree for common synthesis problems.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Protective Groups [organic-chemistry.org]
• 3. Purification of Siderophores by High Performance Liquid Chromatography and Electrospray Ionization-Mass Spectrometry (ESI-MS) | Springer Nature Experiments [experiments.springernature.com]
• 4. Silver(i)-mediated oxazoline formation: a mild route to 2,4-oxazoles in peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Fe(III)-based immobilized metal–affinity chromatography (IMAC) method for the separation of the catechol siderophore from Bacillus tequilensis CD36 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The diversity and utility of arylthiazoline and aryloxazoline siderophores: challenges of total synthesis - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03841B [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Analysis of Iron-Binding Affinity: Parabactin vs. Desferrioxamine

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals comparing the iron-chelating properties of Parabactin and Desferrioxamine. This document provides a detailed analysis of their iron-binding affinities, supported by quantitative data, experimental methodologies, and visual representations of their mechanisms of action.

In the realm of iron chelation, both natural and synthetic compounds play a crucial role in various biological and therapeutic contexts. This guide focuses on a comparative analysis of two potent siderophores: Parabactin, a catecholate-based siderophore produced by microorganisms like Paracoccus denitrificans, and Desferrioxamine (also known as Desferal®), a hydroxamate-based siderophore widely used in clinical settings for the treatment of iron overload. Understanding the differences in their iron-binding affinities and mechanisms of action is paramount for the development of new and more effective chelation therapies.

Quantitative Comparison of Iron-Binding Affinity

The affinity of a chelator for iron is a critical determinant of its efficacy. This is quantitatively expressed by the formation constant (log β) or the pFe value, which represents the negative logarithm of the free Fe³⁺ concentration at a specific pH (typically 7.4). A higher log β or pFe value indicates a stronger affinity for iron.

Siderophore	Type	Iron-Binding Affinity (log β)
Parabactin	Catecholate	Data not available in a directly comparable format, but demonstrated to be a more potent iron chelator than Desferrioxamine in vivo.
Desferrioxamine B	Hydroxamate	~30.6 - 41.5

Note: The log β value for Desferrioxamine can vary depending on the specific complex form ([FeL] or [FeHL]+) and the experimental conditions.[1][2]

Experimental Protocols

The determination of iron-binding affinity for siderophores is typically conducted using potentiometric titration or spectrophotometric competition assays.

Potentiometric Titration

This method involves the direct titration of the siderophore with a solution of Fe(III) ions. The change in the electrochemical potential of the solution is monitored using an ion-selective electrode as the iron is added. The resulting titration curve allows for the calculation of the formation constant of the iron-siderophore complex.

General Protocol:

• A solution of the purified siderophore at a known concentration is prepared in a suitable buffer system.

• The solution is placed in a thermostated vessel equipped with a pH electrode and an iron(III)-selective electrode.

• A standardized solution of a ferric salt (e.g., FeCl₃ or Fe(NO₃)₃) is incrementally added to the siderophore solution.

• After each addition, the solution is allowed to reach equilibrium, and the potential (in millivolts) and pH are recorded.

• The data is then plotted as potential versus the volume of titrant added.

• The formation constant (log β) is calculated from the titration data using specialized software that fits the experimental curve to a theoretical model of the complexation equilibria.

Spectrophotometric Competition Assay

This indirect method is often employed when the iron-siderophore complex is very stable. It involves a competition for iron between the siderophore of interest and a reference chelator with a known and lower iron-binding affinity, which forms a colored complex.

General Protocol:

• A solution containing a known concentration of a colored iron complex (e.g., Fe-EDTA) is prepared.

• A solution of the siderophore being tested is added to the Fe-EDTA solution.

• The mixture is allowed to equilibrate. The test siderophore will sequester a portion of the iron from the EDTA complex, causing a change in the solution's absorbance.

• The absorbance of the solution is measured at the wavelength of maximum absorbance for the colored reference complex.

• The change in absorbance is used to calculate the equilibrium concentrations of all species in the solution.

• From these concentrations, the formation constant of the new iron-siderophore complex can be determined.

Signaling Pathways and Mechanisms of Action

The biological activity of these siderophores is not solely dependent on their iron affinity but also on their interaction with cellular transport systems.

Parabactin: Receptor-Mediated Uptake

In bacteria such as Paracoccus denitrificans, the iron-laden Parabactin complex is recognized by a specific high-affinity receptor on the outer cell membrane.[3] This initiates a transport cascade to move the iron into the cell.

Parabactin Iron Uptake Pathway

Desferrioxamine: Extracellular and Intracellular Chelation

Desferrioxamine primarily functions by chelating free iron in the bloodstream and tissues.[4][5] The resulting stable and water-soluble ferrioxamine complex is then eliminated from the body, primarily through renal excretion.

Mechanism of Desferrioxamine Iron Chelation

Conclusion

Both Parabactin and Desferrioxamine are highly effective iron chelators, each with distinct characteristics. While Desferrioxamine has a well-established clinical profile and a known high affinity for iron, evidence suggests that the catecholate siderophore Parabactin may possess even stronger iron-binding capabilities. The differing mechanisms of cellular interaction—receptor-mediated uptake for Parabactin versus more general extracellular and intracellular chelation for Desferrioxamine—have significant implications for their potential therapeutic applications. Further quantitative studies on the iron-binding affinity of Parabactin are warranted to fully elucidate its potential as a next-generation iron-chelating agent.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Potentiometric titration of iron(II) ions [leybold-shop.com]
• 4. researchgate.net [researchgate.net]
• 5. Deferoxamine B: A Natural, Excellent and Versatile Metal Chelator - PMC [pmc.ncbi.nlm.nih.gov]

Validating Parabactin's Role in Bacterial Virulence: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Iron is an essential nutrient for nearly all living organisms, and its acquisition is a critical battleground during bacterial infections. Host organisms sequester iron to limit its availability, a defense mechanism known as nutritional immunity. In response, many pathogenic bacteria have evolved sophisticated iron acquisition systems, primarily through the secretion of high-affinity iron chelators called siderophores. These molecules scavenge iron from the host environment and transport it back to the bacterial cell, playing a crucial role in bacterial survival and pathogenesis. Consequently, siderophore biosynthesis and transport systems are considered key virulence factors and attractive targets for novel anti-infective therapies.

This guide focuses on Parabactin, a catechol-type siderophore produced by the soil bacterium Paracoccus denitrificans. While P. denitrificans is not recognized as a human pathogen, the study of its iron acquisition systems provides a valuable model for understanding these crucial virulence mechanisms. This document will compare the Parabactin system with well-characterized siderophore systems from pathogenic bacteria, such as Aerobactin and Enterobactin, and provide a framework for the experimental validation of Parabactin's potential role in virulence, should this system be identified in pathogenic species.

Comparative Analysis of Siderophore Systems

The contribution of a siderophore to virulence is typically assessed by comparing the pathogenicity of a wild-type bacterial strain with that of a mutant strain incapable of producing or utilizing the siderophore. Below is a comparison of Parabactin with Aerobactin and Enterobactin, for which extensive virulence data are available.

Siderophore System	Producing Organism(s)	Role in Virulence	Quantitative Virulence Data (Example)
Parabactin	Paracoccus denitrificans	Not established in a pathogenic context. P. denitrificans is a non-pathogenic soil bacterium.	No in vivo virulence data available.
Aerobactin	Hypervirulent Klebsiella pneumoniae, Escherichia coli, Shigella spp.	Established as a critical virulence factor, particularly in extracellular infections like septicemia and urinary tract infections.[1]	In a murine model of hypervirulent K. pneumoniae infection, an aerobactin-deficient mutant (ΔiucA) showed significantly reduced bacterial burden in extra-intestinal sites compared to the wild-type strain.[2]
Enterobactin	Escherichia coli, Klebsiella pneumoniae, Salmonella spp.	A potent iron scavenger, crucial for virulence in various infection models.	An enterobactin-deficient mutant (entB) of uropathogenic E. coli exhibited a significant competitive disadvantage compared to the wild-type strain in a mouse model of urinary tract infection.

Experimental Protocols for Virulence Validation

The following protocols provide a roadmap for the experimental validation of a siderophore's role in virulence, using the creation of a Parabactin-deficient mutant as a primary example.

Construction of a Parabactin-Deficient Mutant (ΔpabA)

This protocol describes the generation of a targeted gene deletion mutant for a putative Parabactin biosynthesis gene (pabA) in Paracoccus denitrificans using a suicide vector-based homologous recombination strategy.

Materials:

• Paracoccus denitrificans wild-type strain

• Suicide vector (e.g., pRVS1)

• E. coli cloning strain (e.g., DH5α)

• E. coli helper strain for conjugation (e.g., carrying pRK2013)

• Restriction enzymes, T4 DNA ligase

• Primers for amplifying flanking regions of pabA

• Antibiotics (e.g., kanamycin for selection)

• Luria-Bertani (LB) agar and broth

Procedure:

• Amplify Flanking Regions: Using PCR, amplify ~500 bp regions upstream and downstream of the pabA gene from P. denitrificans genomic DNA.

• Clone into Suicide Vector: Clone the amplified upstream and downstream fragments into the suicide vector on either side of a selectable marker (e.g., a kanamycin resistance cassette).

• Transform into E. coli: Transform the recombinant suicide vector into an E. coli cloning strain and verify the construct by restriction digest and sequencing.

• Triparental Mating: Introduce the verified plasmid into P. denitrificans via triparental mating with the E. coli cloning strain (donor) and a helper E. coli strain.

• Select for Single Crossovers: Plate the conjugation mixture on selective agar containing an antibiotic to which P. denitrificans is resistant and the antibiotic for the suicide vector. This selects for P. denitrificans cells that have integrated the plasmid into their chromosome via a single homologous recombination event.

• Select for Double Crossovers: Culture the single-crossover mutants in non-selective broth and then plate on agar containing the antibiotic for the marker gene within the knockout construct. This selects for cells that have undergone a second recombination event, resulting in either a return to wild-type or the desired gene deletion.

• Verify Mutant: Screen for the desired deletion mutant using PCR with primers flanking the pabA gene and confirm the absence of the gene by sequencing.

In Vivo Competitive Index Assay (Hypothetical)

This protocol outlines a competitive index (CI) assay in a murine model to compare the virulence of a wild-type and a siderophore-deficient mutant strain. This is a hypothetical application for P. denitrificans as it is not a pathogen, but represents the gold standard for validating virulence factors.

Materials:

• Wild-type P. denitrificans

• ΔpabA mutant P. denitrificans

• Specific pathogen-free mice (e.g., BALB/c)

• Sterile phosphate-buffered saline (PBS)

• Plating media with and without selective antibiotics

Procedure:

• Prepare Inoculum: Grow wild-type and ΔpabA mutant strains to mid-log phase, wash, and resuspend in PBS. Mix the two strains in a 1:1 ratio.

• Infection: Inoculate a group of mice with the mixed bacterial suspension via an appropriate route (e.g., intraperitoneal injection).

• Determine Input Ratio: Plate serial dilutions of the inoculum on non-selective and selective agar to determine the precise ratio of the two strains at the time of infection.

• Monitor Infection: Monitor the animals for a defined period (e.g., 48 hours).

• Harvest Organs: At the end of the experiment, humanely euthanize the mice and harvest relevant organs (e.g., spleen, liver).

• Determine Output Ratio: Homogenize the organs and plate serial dilutions on non-selective and selective agar to determine the number of wild-type and mutant bacteria present.

• Calculate Competitive Index: The CI is calculated as the output ratio (mutant/wild-type) divided by the input ratio (mutant/wild-type). A CI of <1 indicates that the mutant is attenuated in virulence compared to the wild-type.

Siderophore Production Assay (Chrome Azurol S - CAS Assay)

This assay is a universal method for detecting and quantifying siderophore production.

Materials:

• Bacterial culture supernatants

• CAS assay solution

• Iron-deficient and iron-replete culture media

Procedure:

• Prepare CAS Assay Solution: A detailed protocol for the preparation of the blue chrome azurol S-iron(III)-hexadecyltrimethylammonium bromide complex is widely available.

• Culture Bacteria: Grow bacterial strains in iron-deficient liquid medium to induce siderophore production. A control culture in iron-replete medium should also be prepared.

• Collect Supernatant: Centrifuge the cultures to pellet the cells and collect the supernatant.

• Assay: Mix the culture supernatant with the CAS assay solution. The removal of iron from the CAS complex by siderophores results in a color change from blue to orange/purple.

• Quantify: Measure the absorbance at 630 nm. The decrease in absorbance is proportional to the amount of siderophore produced. A standard curve can be generated using a known siderophore.

Signaling Pathways and Experimental Workflows

Parabactin-Mediated Iron Uptake Pathway

The proposed pathway for ferric-Parabactin uptake in Paracoccus denitrificans is based on the identification of an outer membrane receptor and the general mechanism of TonB-dependent transport in Gram-negative bacteria.[3][4]

Caption: Proposed pathway for ferric-Parabactin uptake in P. denitrificans.

Experimental Workflow for Virulence Factor Validation

The logical flow for validating the role of a putative virulence factor like Parabactin is a multi-step process involving genetic manipulation, in vitro characterization, and in vivo testing.

Caption: Logical workflow for validating a siderophore as a virulence factor.

Conclusion

The siderophore Parabactin and its transport machinery in Paracoccus denitrificans represent a valuable system for studying the fundamental mechanisms of bacterial iron acquisition. While there is currently no evidence to classify P. denitrificans as a pathogen, the established role of other siderophores, such as Aerobactin and Enterobactin, as critical virulence factors in pathogenic bacteria underscores the potential importance of such systems. The experimental frameworks provided in this guide offer a robust methodology for the validation of any siderophore's contribution to bacterial virulence. For drug development professionals, understanding these iron acquisition pathways and how to experimentally validate their role in pathogenesis is the first step toward identifying and characterizing novel anti-virulence targets. Future research, including the potential discovery of the Parabactin system in clinical isolates through genomic surveillance, would be necessary to directly implicate Parabactin in disease.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Frontiers | Genome Structure of the Opportunistic Pathogen Paracoccus yeei (Alphaproteobacteria) and Identification of Putative Virulence Factors [frontiersin.org]
• 3. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TonB-dependent transporters: regulation, structure, and function - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Parabactin and Enterobactin: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of two prominent catecholate siderophores: Parabactin, produced by Paracoccus denitrificans, and Enterobactin, synthesized by Escherichia coli and other enteric bacteria. This document is intended for researchers, scientists, and drug development professionals interested in bacterial iron acquisition, siderophore-mediated drug delivery, and the development of novel antimicrobial agents.

Introduction

Iron is an essential nutrient for nearly all forms of life. However, its bioavailability in aerobic environments is extremely low. To overcome this challenge, many microorganisms synthesize and secrete high-affinity iron chelators known as siderophores. These molecules scavenge ferric iron (Fe³⁺) from the environment and transport it back into the cell. Enterobactin is one of the most well-characterized siderophores, renowned for its exceptionally high affinity for iron. Parabactin, another catecholate siderophore, represents a structurally distinct alternative with potent iron-chelating capabilities. This guide will delve into a detailed comparison of their structure, biosynthesis, iron uptake mechanisms, and performance, supported by experimental data and protocols.

Structural Comparison

Parabactin and Enterobactin, while both belonging to the catecholate class of siderophores, exhibit distinct structural features that influence their iron-coordinating properties.

Feature	Parabactin	Enterobactin
Core Structure	A linear backbone derived from spermidine, L-threonine, and 2-hydroxybenzoic acid, with two 2,3-dihydroxybenzoyl (DHB) groups and one 2-hydroxybenzoyl group.	A cyclic trimer of N-(2,3-dihydroxybenzoyl)-L-serine.
Iron Chelating Groups	Two catecholate (2,3-dihydroxybenzoyl) groups and one phenolate (2-hydroxybenzoyl) group.	Three catecholate (2,3-dihydroxybenzoyl) groups.
Molecular Formula	C₃₂H₃₆N₄O₉[1]	C₃₀H₂₇N₃O₁₅

Biosynthesis Pathways

The biosynthesis of Enterobactin is well-elucidated and involves a nonribosomal peptide synthetase (NRPS) assembly line encoded by the ent gene cluster. The pathway for Parabactin is less defined but is known to involve ATP-dependent enzymatic steps.

Enterobactin Biosynthesis

The synthesis of Enterobactin begins with chorismic acid, a key intermediate in the shikimate pathway. A series of enzymes, EntA, EntB, EntC, EntD, EntE, and EntF, are responsible for converting chorismate into the final cyclic trilactone structure.[2]

Biosynthetic pathway of Enterobactin.

Parabactin Biosynthesis

The complete genetic and enzymatic pathway for Parabactin biosynthesis has not been fully elucidated. However, studies have shown that its synthesis in Paracoccus denitrificans involves the precursors 2,3-dihydroxybenzoic acid, spermidine, L-threonine, and 2-hydroxybenzoic acid. The formation of the final molecule is catalyzed by ATP-dependent enzymes, suggesting the involvement of nonribosomal peptide synthetases (NRPSs).[3][4]

Proposed precursors for Parabactin biosynthesis.

Iron Uptake Mechanisms

Both Parabactin and Enterobactin utilize specific outer membrane receptors for the uptake of their ferric complexes.

Enterobactin Iron Uptake

The ferric-enterobactin complex is recognized and transported across the outer membrane of E. coli by the FepA receptor. This process is energy-dependent and relies on the TonB-ExbB-ExbD complex, which transduces the proton motive force from the cytoplasmic membrane to the outer membrane receptor.[2][5]

Parabactin Iron Uptake

Paracoccus denitrificans possesses a high-affinity, stereospecific receptor for the ferric-L-parabactin complex in its outer membrane.[6][7] This indicates a highly specific uptake mechanism, similar to that observed for other siderophore-mediated iron transport systems.

Performance Comparison: Iron Binding Affinity

A critical parameter for evaluating the performance of a siderophore is its affinity for ferric iron, which is quantified by the formation constant (Kf) or stability constant.

Siderophore	Formation Constant (Kf) for Fe³⁺	pM Value*
Enterobactin	10⁵² M⁻¹[5]	35.5
Parabactin	Not definitively reported	Not reported

*pM is the negative logarithm of the free Fe³⁺ concentration at pH 7.4 with 10 µM total ligand and 1 µM total iron.

Experimental Protocols

To facilitate the direct comparison of Parabactin and Enterobactin, detailed protocols for key experiments are provided below.

Siderophore Production and Quantification (Chrome Azurol S - CAS Assay)

The CAS assay is a universal colorimetric method for detecting and quantifying siderophores. It is based on the competition for iron between the siderophore and the strong chelator, Chrome Azurol S.

Materials:

• CAS agar plates or CAS solution

• Bacterial strains of interest (P. denitrificans, E. coli)

• Iron-deficient growth medium

• Spectrophotometer (for liquid assay)

Protocol (Liquid Assay):

• Culture the bacterial strains in an iron-deficient liquid medium to induce siderophore production.

• Centrifuge the cultures to pellet the cells and collect the supernatant.

• Prepare the CAS assay solution as described by Schwyn and Neilands (1987).

• In a microplate, mix the bacterial supernatant with the CAS assay solution.

• Incubate for a specified time (e.g., 20 minutes).

• Measure the absorbance at 630 nm. A decrease in absorbance indicates the presence of siderophores.

• Quantify the siderophore production by comparing the absorbance to a standard curve of a known siderophore or by calculating the percentage of siderophore units.

Workflow for the quantitative CAS assay.

Bacterial Growth Promotion Assay

This assay determines the ability of a siderophore to promote bacterial growth under iron-limited conditions.

Materials:

• Siderophore-deficient bacterial strain (e.g., an entA mutant of E. coli)

• Iron-limited minimal medium

• Purified Parabactin and Enterobactin

• 96-well microplates

• Microplate reader

Protocol:

• Prepare an iron-limited minimal medium.

• In a 96-well plate, add the iron-limited medium to each well.

• Create a serial dilution of purified Parabactin and Enterobactin in the wells. Include a negative control with no added siderophore and a positive control with added FeCl₃.

• Inoculate each well with a low density of the siderophore-deficient bacterial strain.

• Incubate the plate at the optimal growth temperature for the bacterium, with shaking.

• Monitor bacterial growth over time by measuring the optical density at 600 nm (OD₆₀₀).

• Plot the growth curves (OD₆₀₀ vs. time) to compare the growth-promoting activity of the two siderophores.

Conclusion

Enterobactin stands as a benchmark siderophore due to its exceptionally high iron affinity and well-understood biosynthesis and uptake mechanisms. Parabactin, with its distinct chemical structure, also demonstrates potent iron-chelating properties. While direct quantitative comparisons of their iron binding affinities are lacking in the literature, the provided experimental protocols offer a framework for researchers to conduct such a comparative analysis. A deeper understanding of the structure-function relationships of diverse siderophores like Parabactin will be invaluable for the development of novel therapeutic strategies that target bacterial iron metabolism.

References

• 1. research-portal.st-andrews.ac.uk [research-portal.st-andrews.ac.uk]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Genome-scale metabolic model of the versatile bacterium Paracoccus denitrificans Pd1222 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. microbiologics.com [microbiologics.com]
• 6. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Cross-Species Activity of the Parabactin Iron Uptake System: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Iron is a critical nutrient for nearly all living organisms, and in the microbial world, the competition for this essential metal is fierce. Bacteria have evolved sophisticated systems to acquire iron from their environment, with one of the most common being the production and utilization of siderophores—small, high-affinity iron-chelating molecules. Parabactin, a catecholate-type siderophore produced by Paracoccus denitrificans, is a key player in this microscopic arms race. Understanding the specificity and cross-species activity of the parabactin iron uptake system is crucial for fields ranging from microbial ecology to the development of novel antimicrobial agents that could exploit these iron acquisition pathways.

This guide provides a comparative overview of the cross-species activity of the parabactin iron uptake system, supported by experimental data and detailed methodologies.

Comparative Analysis of Parabactin Utilization

The ability of a bacterium to utilize a specific siderophore, like parabactin, is contingent on the presence of a compatible outer membrane receptor capable of recognizing and transporting the iron-siderophore complex into the cell. While Paracoccus denitrificans possesses a specific, high-affinity receptor for ferric parabactin, the extent to which other bacterial species can "pirate" this siderophore for their own iron needs is a subject of ongoing research.

Currently, publicly available, direct quantitative data comparing the utilization of parabactin across a diverse range of bacterial species is limited. However, the principles of siderophore cross-utilization suggest that bacteria with receptors for structurally similar catecholate siderophores may have the potential to utilize parabactin. Structurally related siderophores include agrobactin and vibriobactin. It has been shown that P. denitrificans can utilize these similar siderophores, indicating a degree of receptor flexibility that could, in theory, be mirrored in other species.

To facilitate further research in this area, the following sections provide detailed experimental protocols to enable investigators to generate their own comparative data.

Experimental Protocols

Siderophore Cross-Feeding Assay (Plate-Based)

This assay qualitatively determines if a test bacterium can utilize parabactin produced by P. denitrificans.

Principle: An indicator bacterial strain (the species being tested for parabactin utilization) is grown on an iron-limited agar plate. A parabactin producer (P. denitrificans) is then spotted onto the plate. If the indicator strain can utilize parabactin, a halo of growth will appear around the P. denitrificans colony where the secreted parabactin has diffused.

Detailed Methodology:

• Prepare Iron-Limited Agar Plates:

  • Prepare a suitable solid medium for the indicator bacterium (e.g., King's B medium, Luria-Bertani (LB) agar).

  • To make the medium iron-limited, add an iron chelator such as 2,2'-dipyridyl to a final concentration of 120 µM.

  • Autoclave the medium and pour it into sterile petri dishes.

• Prepare Indicator Strain Lawn:

  • Grow the indicator bacterial strain in a suitable broth medium overnight.

  • Dilute the overnight culture in sterile saline or phosphate-buffered saline (PBS) to a turbidity equivalent to a 0.5 McFarland standard.

  • Using a sterile swab, evenly spread the diluted culture over the surface of the iron-limited agar plates to create a lawn.

• Spot the Producer Strain:

  • Grow P. denitrificans in a suitable broth medium overnight.

  • Using a sterile inoculation loop or pipette tip, carefully spot a small amount of the P. denitrificans culture onto the center of the indicator strain lawn.

• Incubation:

  • Incubate the plates at the optimal growth temperature for the indicator strain for 24-48 hours.

• Observation:

  • Examine the plates for a zone of enhanced growth (a halo) of the indicator strain around the P. denitrificans spot. The presence of a halo indicates that the indicator strain can utilize the parabactin produced by P. denitrificans.

Bacterial Growth Promotion Assay (Liquid-Based, 96-Well Plate Format)

This assay quantitatively measures the ability of purified parabactin to support the growth of a test bacterium in iron-limited liquid media.[1][2][3]

Principle: The test bacterium is inoculated into an iron-limited liquid medium with and without the addition of purified parabactin. Bacterial growth is monitored over time by measuring the optical density (OD). An increase in growth in the presence of parabactin compared to the control indicates utilization.[4]

Detailed Methodology:

• Preparation of Reagents:

  • Iron-Limited Broth: Prepare a suitable liquid medium for the test bacterium (e.g., M9 minimal medium, LB broth) and deferrate it by treatment with Chelex-100 resin or by adding an iron chelator like 2,2'-dipyridyl.

  • Parabactin Stock Solution: Prepare a sterile stock solution of purified parabactin. The concentration should be determined based on preliminary experiments.

  • Bacterial Inoculum: Grow the test bacterium in a suitable broth medium overnight. Wash the cells with sterile saline or PBS to remove any residual iron and resuspend them to a standardized OD (e.g., OD600 of 0.1).

• Assay Setup in a 96-Well Plate:

  • In the wells of a sterile 96-well microtiter plate, set up the following conditions in triplicate:

    • Negative Control: Iron-limited broth + bacterial inoculum.

    • Test Condition: Iron-limited broth + bacterial inoculum + purified parabactin.

    • Positive Control (optional): Iron-replete broth + bacterial inoculum.

    • Blank: Iron-limited broth only (for background subtraction).

  • The final volume in each well should be uniform (e.g., 200 µL).

• Incubation and Monitoring:

  • Incubate the 96-well plate in a microplate reader with shaking at the optimal growth temperature for the test bacterium.

  • Measure the OD at 600 nm at regular intervals (e.g., every 30-60 minutes) for 24-48 hours.

• Data Analysis:

  • Subtract the blank OD from all other readings.

  • Plot the average OD600 values against time for each condition to generate growth curves.[5][6][7]

  • Compare the growth curves of the test condition (with parabactin) to the negative control. A significant increase in the growth rate and/or final cell density in the presence of parabactin indicates its utilization.

Visualization of Experimental Workflow and Signaling Pathway

To further clarify the experimental process and the underlying biological mechanism, the following diagrams are provided.

Caption: Workflow for the plate-based siderophore cross-feeding assay.

References

• 1. High-throughput Method for Detecting Siderophore Production by Rhizosphere Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Frontiers | The importance of growth kinetic analysis in determining bacterial susceptibility against antibiotics and silver nanoparticles [frontiersin.org]
• 5. Bistable Bacterial Growth Dynamics in the Presence of Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Parabactin Demonstrates Superior In Vivo Iron-Clearing Efficacy Compared to Standard Chelating Agents

For Immediate Release

A comprehensive analysis of preclinical data reveals that Parabactin, a naturally derived siderophore, exhibits significantly greater in vivo iron-clearing efficacy than the established iron chelating agent, Desferrioxamine (DFO). In comparative studies conducted in both non-iron-overloaded rats and iron-loaded Cebus monkeys, Parabactin demonstrated superior removal of excess iron, primarily through biliary excretion. This guide provides a detailed comparison of Parabactin with currently approved iron chelators—Deferoxamine, Deferiprone, and Deferasirox—supported by available experimental data and detailed methodologies.

Iron overload, a consequence of genetic disorders or repeated blood transfusions, can lead to severe organ damage. The primary treatment involves the use of iron chelating agents to remove excess iron from the body. This guide offers an objective comparison of the in vivo performance of Parabactin against the standard-of-care iron chelators, providing valuable insights for researchers, scientists, and drug development professionals.

Comparative Analysis of In Vivo Iron-Clearing Efficacy

A pivotal preclinical study directly compared the iron-clearing properties of subcutaneously administered Parabactin and Desferrioxamine (DFO) in a non-iron-overloaded bile-duct cannulated rat model and an iron-loaded Cebus monkey model. The results of this study are summarized below, alongside available preclinical data for Deferiprone and Deferasirox to provide a broader comparative context.

Iron Chelating Agent	Animal Model	Dosing Regimen	Primary Route of Iron Excretion	Key Findings
Parabactin	Non-iron-overloaded bile-duct cannulated rat	Subcutaneous	Bile	Superior to Desferrioxamine in promoting iron excretion.[1]
Iron-loaded Cebus monkey	Subcutaneous	Bile	Demonstrated superior iron-clearing properties compared to Desferrioxamine.[1]
Desferrioxamine (DFO)	Non-iron-overloaded bile-duct cannulated rat	Subcutaneous	Urine and Bile	Less effective than Parabactin in promoting iron excretion.[1]
Iron-loaded Cebus monkey	Subcutaneous	Urine and Bile	Less effective than Parabactin in clearing iron.[1]
Deferiprone (L1)	Iron-loaded β-thalassemic mice	Daily intraperitoneal injection	Not specified in abstract	Reversed kidney damage and reduced glomerular iron more effectively than DFO.[2]
Iron-overloaded rats	Intraperitoneal injections	Not specified in abstract	Showed comparable iron mobilization to DFO.[3]
Deferasirox (DFX)	Iron-loaded rats	Single oral doses (10 or 100 mg/kg)	Feces (via bile)	Rapid and complete excretion of the drug and its iron complex within 7 days.[4]
Iron-loaded red bald-headed uakari monkeys	Oral, dose escalated up to 100 mg/kg	Not specified in abstract	Produced meaningful reductions in iron stores.[5]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are the experimental protocols for the key in vivo studies cited.

Parabactin vs. Desferrioxamine in a Non-Iron-Overloaded Rat Model

• Animal Model: Non-iron-overloaded, bile-duct cannulated rats.

• Objective: To compare the iron-clearing properties of Parabactin and Desferrioxamine.

• Procedure:

  • Rats were surgically prepared with bile-duct cannulas to allow for the separate collection of bile and urine.

  • Parabactin or Desferrioxamine was administered subcutaneously.

  • Bile and urine samples were collected over a specified period.

  • The iron content in the collected samples was quantified to determine the amount of iron excreted.

• Key Measurement: Total iron cleared in bile and urine.[1]

Parabactin vs. Desferrioxamine in an Iron-Loaded Primate Model

• Animal Model: Iron-loaded Cebus monkeys.

• Objective: To evaluate the iron-clearing efficacy of Parabactin and Desferrioxamine in a primate model with established iron overload.

• Procedure:

  • Cebus monkeys were first loaded with iron to mimic the condition of iron overload.

  • Parabactin or Desferrioxamine was administered subcutaneously.

  • Urine and feces were collected to measure the total iron excretion.

• Key Measurement: Total iron excreted.[1]

Deferiprone in an Iron-Overloaded Mouse Model

• Animal Model: Heterozygous β-globin knockout mice (BKO) with iron overload induced by iron dextran injections.

• Objective: To evaluate the efficacy of Deferiprone in mitigating kidney damage caused by iron overload.

• Procedure:

  • Mice were injected intraperitoneally with iron dextran over a two-week period to induce iron overload.

  • Following the iron-loading phase, mice received daily intraperitoneal injections of Deferiprone for one week.

  • Kidney tissue was collected for histopathological examination and iron distribution analysis.

• Key Measurements: Glomerular iron levels, extent of glomerular and medullar damage, and levels of kidney lipid peroxidation.[2]

Deferasirox Pharmacokinetics and Excretion in Rats

• Animal Model: Rats.

• Objective: To investigate the pharmacokinetics, distribution, metabolism, and excretion of Deferasirox and its iron complex.

• Procedure:

  • Rats received single intravenous (10 mg/kg) or oral (10 or 100 mg/kg) doses of 14C-radiolabeled Deferasirox.

  • Biological samples (blood, tissues, urine, feces, and bile) were collected at various time points.

  • Samples were analyzed for radioactivity, Deferasirox and its iron complex concentrations, and metabolites.

• Key Measurements: Bioavailability, tissue distribution, and routes and rates of excretion.[4]

Visualizing the Mechanisms and Workflows

To further elucidate the processes involved in iron chelation and the experimental designs, the following diagrams are provided.

Caption: Overview of Iron Metabolism and Points of Intervention for Chelating Agents.

Caption: Experimental Workflows for In Vivo Evaluation of Iron Chelators.

Conclusion

The available preclinical evidence strongly suggests that Parabactin is a highly effective iron-clearing agent, outperforming the established drug Desferrioxamine in both rodent and primate models.[1] Its primary route of excretion through the bile is a distinguishing feature. While direct comparative in vivo studies between Parabactin and the oral chelators Deferiprone and Deferasirox are not yet available, the data presented in this guide provide a valuable foundation for understanding the relative potential of these agents. Further research, including dose-response studies and direct head-to-head comparisons in standardized animal models, is warranted to fully elucidate the therapeutic potential of Parabactin as a novel treatment for iron overload.

References

• 1. A comparison of the iron-clearing properties of parabactin and desferrioxamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Iron sensing and signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Oral Iron Chelator Deferiprone Protects against Iron Overload–Induced Retinal Degeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics, distribution, metabolism, and excretion of deferasirox and its iron complex in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dose titration of deferasirox iron chelation therapy by magnetic resonance imaging for chronic iron storage disease in three adult red bald-headed uakari (Cacajao calvus rubicundus) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Structural Showdown: Parabactin and its Synthetic Analogues in the Quest for Iron

A detailed comparison of the native siderophore Parabactin against its synthetic derivatives reveals key structural determinants for iron chelation and biological activity. This guide dissects their performance based on experimental data, offering insights for researchers in microbiology and drug development.

Parabactin, a catecholamide siderophore produced by Paracoccus denitrificans, is a highly efficient iron-chelating agent crucial for microbial iron acquisition.[1] Its unique structure, featuring two 2,3-dihydroxybenzoyl (catechol) groups and a central o-hydroxyphenyloxazoline moiety linked to a spermidine backbone, has inspired the synthesis of various analogues.[2] These synthetic compounds provide valuable tools to probe the structure-activity relationships governing iron binding, transport, and antimicrobial potential. This guide offers a comprehensive comparison of Parabactin and its key synthetic analogues, focusing on their structural differences and the resulting impact on their functional performance.

Structural Modifications: A Tale of Two Architectures

The primary structural difference between Parabactin and its most studied synthetic analogues lies in the presence or absence of the central o-hydroxyphenyloxazoline ring. Synthetic analogues have been designed to replace this moiety with a more straightforward spermidine linkage, creating simpler, more accessible compounds for study.[2]

Parabactin: The native molecule possesses a rigidifying oxazoline ring derived from L-threonine, which contributes to the specific stereochemistry of the iron complex.[3]

Synthetic Analogues (e.g., spermidine catecholamides): These analogues lack the oxazoline ring, resulting in a more flexible structure where the two catecholamide arms are directly attached to the spermidine backbone. This modification allows for an assessment of the oxazoline ring's contribution to iron coordination and receptor recognition.[2]

Performance Under Scrutiny: A Quantitative Comparison

The efficacy of Parabactin and its analogues is primarily evaluated based on their iron-binding affinity and their ability to facilitate iron uptake in bacteria, which can translate to antimicrobial activity by depriving pathogens of this essential nutrient.

Compound	Key Structural Feature	Iron (III) Binding Affinity (log K)	Iron Uptake Efficiency¹	Antimicrobial Activity (MIC)
Parabactin	Contains o-hydroxyphenyloxazoline ring	High (specific value not consistently reported across sources)	High	Growth inhibition of various bacteria and fungi
Synthetic Analogue (spermidine catecholamide)	Lacks o-hydroxyphenyloxazoline ring	High (comparable to other catecholate siderophores)	Variable, generally lower than Parabactin	Demonstrates bacteriostatic and fungostatic effects

¹Qualitative assessment based on growth promotion assays in iron-limited media.

Delving into the Data: Key Experimental Findings

Iron Chelation and Complex Structure

Fast atom bombardment mass spectrometry (FAB-MS) has confirmed that in the Parabactin-Fe(III) complex, the iron ion is coordinated by the two catechol groups and the o-hydroxyphenyloxazoline moiety.[2] Electron spin resonance (e.s.r.) spectroscopy of the Parabactin-Fe(III) complex reveals a unique structure that deviates from a regular octahedral geometry, suggesting a more open and strained coordination environment.[2] This distinct coordination may be crucial for its recognition by specific bacterial receptors.

Iron Transport and Biological Activity

The biological performance of these compounds is ultimately determined by their ability to be recognized and transported by bacterial iron uptake systems. Iron uptake assays, often employing radiolabeled iron (⁵⁵Fe), are critical for evaluating this process.[1]

Studies on Paracoccus denitrificans have shown that the uptake of ferric Parabactin is a highly specific and efficient process.[1] The structural integrity of the siderophore, including its stereochemistry, plays a significant role in receptor binding and subsequent iron internalization. While synthetic analogues lacking the oxazoline ring still exhibit iron-chelating properties, their efficiency in promoting iron uptake and supporting bacterial growth under iron-limiting conditions can be diminished compared to the native Parabactin. This suggests that the o-hydroxyphenyloxazoline ring is a key recognition element for the bacterial transport machinery.[1]

The ability to sequester iron also endows these molecules with antimicrobial properties. By limiting the availability of this essential nutrient, they can inhibit the growth of competing microorganisms. Both Parabactin and its synthetic analogues have demonstrated bacteriostatic and fungostatic activity against a range of microbes.

Experimental Corner: Protocols for Assessment

To ensure the reproducibility and comparability of findings, detailed experimental protocols are essential. Below are outlines of key methodologies used in the structural and functional comparison of Parabactin and its analogues.

Potentiometric Titration for Stability Constant Determination

This method is used to determine the stability constants of the iron-siderophore complexes.

Principle: The formation of a metal-ligand complex is monitored by measuring the changes in hydrogen ion concentration (pH) of a solution upon the addition of a titrant (a strong base).

Procedure:

• A solution of the siderophore (Parabactin or a synthetic analogue) is prepared in a suitable electrolyte solution (e.g., 0.1 M KCl) under an inert atmosphere (e.g., argon) to prevent oxidation of the catechol groups.

• The solution is placed in a thermostatted vessel equipped with a calibrated pH electrode and a stirrer.

• A standardized solution of a strong base (e.g., NaOH) is added incrementally using a precise burette.

• The pH of the solution is recorded after each addition of the titrant, allowing the system to reach equilibrium.

• To determine the metal-ligand stability constants, the titration is repeated in the presence of a known concentration of Fe(III) ions.

• The titration data (pH versus volume of titrant) is then analyzed using computer programs to calculate the protonation constants of the ligand and the stability constants of the Fe(III)-siderophore complex.

Chrome Azurol S (CAS) Assay for Siderophore Detection and Quantification

The CAS assay is a universal colorimetric method for detecting and quantifying siderophores.

Principle: The assay is based on the competition for iron between the siderophore and the strong iron chelator, Chrome Azurol S. In the absence of siderophores, the CAS-iron complex is blue. When a siderophore is added, it removes the iron from the CAS complex, causing a color change to orange/yellow.

Procedure:

• Preparation of CAS shuttle solution: A solution of Chrome Azurol S, hexadecyltrimethylammonium bromide (HDTMA), and a piperazine-based buffer is prepared.

• Sample Preparation: The culture supernatant containing the siderophore or a purified solution of Parabactin or its analogue is prepared.

• Assay: The sample is mixed with the CAS shuttle solution.

• Quantification: The change in absorbance at 630 nm is measured using a spectrophotometer. The amount of siderophore is quantified by comparing the absorbance change to a standard curve generated with a known siderophore (e.g., deferoxamine mesylate).

Iron Uptake Assay Using Radiolabeled Iron (⁵⁵Fe)

This assay directly measures the ability of a siderophore to transport iron into bacterial cells.

Principle: Bacteria are grown in an iron-deficient medium to induce the expression of siderophore uptake systems. The cells are then incubated with the siderophore of interest complexed with radioactive ⁵⁵Fe. The amount of radioactivity incorporated into the cells over time is measured.

Procedure:

• Cell Culture: Paracoccus denitrificans is grown in an iron-limited medium to late exponential phase.

• Preparation of ⁵⁵Fe-siderophore complex: A solution of the siderophore (Parabactin or analogue) is incubated with ⁵⁵FeCl₃ to form the radioactive complex.

• Uptake Experiment: The bacterial cells are harvested, washed, and resuspended in a minimal medium. The ⁵⁵Fe-siderophore complex is added to the cell suspension.

• Sampling: At various time points, aliquots of the cell suspension are removed and filtered through a membrane filter to separate the cells from the medium.

• Measurement: The radioactivity retained on the filter (representing the iron taken up by the cells) is measured using a scintillation counter.

• Data Analysis: The rate of iron uptake is calculated from the amount of radioactivity incorporated over time.

Visualizing the Process: Workflows and Pathways

To better illustrate the experimental and biological processes discussed, the following diagrams have been generated using the DOT language.

Caption: Experimental workflow for comparing Parabactin and its analogues.

Caption: Generalized siderophore-mediated iron uptake pathway in Gram-negative bacteria.

Conclusion

The structural comparison of Parabactin and its synthetic analogues provides a compelling case for the importance of the o-hydroxyphenyloxazoline moiety in efficient, receptor-mediated iron transport in Paracoccus denitrificans. While simpler synthetic catecholamides retain potent iron-chelating capabilities and exhibit antimicrobial activity, their altered structure can impact their recognition by the highly specific bacterial uptake machinery. These findings underscore the intricate co-evolution of siderophores and their corresponding transport systems and offer a rational basis for the design of novel antimicrobial agents that can hijack these essential pathways. Further quantitative studies directly comparing a wider range of synthetic analogues will be invaluable in refining our understanding of siderophore-mediated iron acquisition and in the development of targeted "Trojan horse" antibiotics.

References

• 1. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis of parabactin analogues and formation of transition metal complexes of parabactin and related compounds - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. journals.asm.org [journals.asm.org]

Validating the Specificity of the Ferric-Parabactin Receptor: A Comparative Guide

For researchers in microbiology, infectious diseases, and drug development, understanding and validating the specificity of bacterial iron uptake systems is crucial. Siderophore receptors, such as the ferric-parabactin receptor, are key to bacterial survival and represent promising targets for novel antimicrobial strategies. This guide provides a comparative analysis of the ferric-parabactin receptor's specificity, supported by experimental data and detailed methodologies for its validation.

Performance Comparison of Siderophore Receptors

The specificity of a siderophore receptor is determined by its binding affinity (Kd or Km) for its cognate ferric-siderophore complex. A lower value indicates a higher affinity and greater specificity. Below is a comparison of the ferric-parabactin receptor with two other well-characterized siderophore receptors from Escherichia coli.

Receptor	Siderophore	Producing Organism	Binding Affinity (Km/Kd)	Reference
Ferric-Parabactin Receptor	Parabactin	Paracoccus denitrificans	Km = 0.24 ± 0.06 µM (High-affinity)	[1][2]
FepA	Enterobactin	Escherichia coli	Kd < 0.2 nM	[3]
FhuA	Ferrichrome	Escherichia coli	Kd ~1 nM	[4][5]

Note: The data presented is derived from separate studies and is intended for comparative purposes. Direct comparison under identical experimental conditions may yield different results.

Experimental Validation Protocols

Validating the specificity of the ferric-parabactin receptor involves a series of key experiments designed to measure its binding affinity and transport capabilities for parabactin and other siderophores.

Competitive Binding Assay

This assay determines the receptor's binding affinity and specificity by measuring the displacement of a radiolabeled ligand by unlabeled competitors.

Methodology:

• Preparation of Membranes: Grow Paracoccus denitrificans under iron-limiting conditions to induce the expression of the ferric-parabactin receptor. Harvest the cells and prepare outer membrane fractions by sonication and differential centrifugation.

• Radiolabeling: Prepare radiolabeled ferric-parabactin, for instance with 55Fe.

• Binding Reaction: In a series of microcentrifuge tubes, incubate a fixed amount of the outer membrane preparation with a constant concentration of 55Fe-parabactin. Add increasing concentrations of unlabeled ("cold") L-parabactin, D-parabactin (as a stereospecificity control), or other siderophores.

• Separation: Separate the membrane-bound radioligand from the unbound ligand. This can be achieved by vacuum filtration through a nitrocellulose membrane that retains the outer membrane vesicles, followed by washing with a cold buffer.

• Quantification: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of bound 55Fe-parabactin against the concentration of the unlabeled competitor. The concentration of the competitor that displaces 50% of the radiolabeled ligand (IC50) can be used to calculate the inhibition constant (Ki), which reflects the affinity of the receptor for the competitor.

Growth Promotion Assay

This assay assesses the ability of a bacterium to utilize different siderophores as an iron source, which is indicative of a functional uptake system.

Methodology:

• Preparation of Iron-Deficient Media: Prepare a suitable growth medium and render it iron-deficient by treatment with a chelating agent like 2,2'-dipyridyl or by using Chelex-100 resin.[6][7]

• Bacterial Inoculum: Prepare a standardized inoculum of Paracoccus denitrificans from an overnight culture grown in iron-replete medium.

• Assay Setup: In a 96-well microplate, add the iron-deficient medium to each well. Create a dilution series of the siderophores to be tested (e.g., L-parabactin, D-parabactin, enterobactin, ferrichrome) in the wells.[6]

• Inoculation and Incubation: Inoculate each well with the bacterial suspension. Include positive controls (iron-replete medium) and negative controls (iron-deficient medium without added siderophores). Incubate the plate at the optimal growth temperature with shaking.

• Growth Measurement: Monitor bacterial growth over time by measuring the optical density at 600 nm (OD600) using a microplate reader.[6]

• Analysis: Growth in the presence of a specific siderophore indicates that the bacterium possesses a functional receptor and transport system for that siderophore. The degree of growth promotion can be compared across different siderophores.

55Fe-Siderophore Transport Assay

This assay directly measures the uptake of iron from a radiolabeled ferric-siderophore complex into the bacterial cells.

Methodology:

• Cell Preparation: Grow Paracoccus denitrificans in iron-deficient medium to mid-log phase to ensure high expression of iron uptake systems. Harvest the cells by centrifugation, wash with an appropriate buffer, and resuspend to a specific cell density.

• Preparation of 55Fe-Siderophore Complexes: Prepare the 55Fe-labeled ferric complexes of the siderophores to be tested.[8]

• Uptake Experiment: Equilibrate the cell suspension at the desired temperature (e.g., 37°C). Initiate the transport assay by adding the 55Fe-siderophore complex. At various time points, remove aliquots of the cell suspension.

• Separation and Washing: Immediately filter the aliquots through a 0.45 µm pore size membrane filter to separate the cells from the medium containing the unincorporated radiolabel. Wash the filters with a cold stop solution (e.g., 0.1 M citrate) to remove non-specifically bound siderophore.[8]

• Radioactivity Measurement: Place the filters in scintillation vials with a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the amount of 55Fe accumulated inside the cells over time. The initial rate of uptake can be calculated from the linear portion of the curve. By performing the assay with different concentrations of the 55Fe-siderophore complex, kinetic parameters such as Km and Vmax can be determined.[1]

Visualizing the Iron Uptake Pathway

The transport of ferric-siderophores across the outer membrane of Gram-negative bacteria is an active process that requires energy transduced from the cytoplasmic membrane by the TonB-ExbB-ExbD complex.

Caption: Ferric-parabactin uptake pathway in Gram-negative bacteria.

Experimental Workflow for Specificity Validation

A logical workflow for validating the specificity of the ferric-parabactin receptor would involve a tiered approach, starting with broader functional assays and moving towards more specific binding and transport kinetics.

Caption: Workflow for validating ferric-parabactin receptor specificity.

References

• 1. Kinetics of iron acquisition from ferric siderophores by Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Effect of loop deletions on the binding and transport of ferric enterobactin by FepA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. FhuA (TonA), the Career of a Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Bacterial Growth Stimulation with Exogenous Siderophore and Synthetic N-Acyl Homoserine Lactone Autoinducers under Iron-Limited and Low-Nutrient Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Microbial iron transport via a siderophore shuttle: A membrane ion transport paradigm - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of Parabactin production in different bacterial strains.

A Comparative Study of Parabactin Production in Wild-Type vs. pdeR-Overexpressing Paracoccus denitrificans

This guide provides a comparative analysis of Parabactin production between wild-type Paracoccus denitrificans and a genetically modified strain overexpressing the pdeR gene. Parabactin is a catechol-type siderophore, a high-affinity iron-chelating molecule, produced by Paracoccus denitrificans under iron-limiting conditions to acquire iron, an essential nutrient.[1] The pdeR gene product is a global regulator that has been shown to upregulate the biosynthetic pathway of Parabactin, suggesting its role in enhancing iron acquisition capabilities, particularly during biofilm formation.[1][2]

This document is intended for researchers, scientists, and drug development professionals interested in bacterial iron acquisition, siderophore biology, and potential antimicrobial strategies targeting these pathways.

Data Presentation

The following table summarizes the hypothetical quantitative data for Parabactin production in wild-type P. denitrificans and a pdeR overexpression strain (PD-pdeR). This data is illustrative, based on the qualitative findings that pdeR overexpression enhances the expression of genes involved in Parabactin biosynthesis.[1] The Chrome Azurol S (CAS) assay provides a quantitative measure of total siderophore production, while High-Performance Liquid Chromatography (HPLC) offers specific quantification of Parabactin.

Bacterial Strain	Culture Condition	Siderophore Production (CAS Assay, % Siderophore Units)	Parabactin Concentration (HPLC, µM)
P. denitrificans (Wild-Type)	Iron-deficient minimal medium	45 ± 5	85 ± 10
P. denitrificans (PD-pdeR)	Iron-deficient minimal medium	78 ± 6	155 ± 15

Experimental Protocols

Bacterial Strains and Culture Conditions

• Bacterial Strains: Paracoccus denitrificans Pd1222 (wild-type) and a corresponding strain engineered to overexpress the pdeR gene.

• Culture Medium: An iron-deficient minimal medium is used to induce siderophore production. A suitable medium can be prepared as described by Schwyn and Neilands (1987), with glucose as the carbon source and ammonium chloride as the nitrogen source, and without the addition of iron salts.[3] All glassware should be treated to be iron-free.

• Growth Conditions: Cultures are grown aerobically at 30°C with shaking (200 rpm) until the late exponential phase of growth.[4][5]

Quantification of Siderophore Production (CAS Assay)

The Chrome Azurol S (CAS) assay is a universal colorimetric method for detecting and quantifying siderophores.[3][6]

• Preparation of CAS Assay Solution: A detailed protocol for preparing the blue CAS dye solution can be found in the work of Schwyn and Neilands (1987).[7][8]

• Sample Preparation: Bacterial cultures are centrifuged to pellet the cells. The supernatant, which contains the secreted siderophores, is collected and filtered through a 0.22 µm filter to remove any remaining bacteria.

• Assay Procedure:

  • In a microplate well, 100 µL of the bacterial supernatant is mixed with 100 µL of the CAS assay solution.

  • The mixture is incubated at room temperature for 2 hours.

  • The absorbance is measured at 630 nm using a microplate reader.

  • A reference sample containing uninoculated culture medium is used as a control.

• Calculation: The percentage of siderophore units is calculated using the following formula: % Siderophore Units = [(Ar - As) / Ar] * 100 where Ar is the absorbance of the reference and As is the absorbance of the sample.[3]

Specific Quantification of Parabactin (HPLC-MS)

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) allows for the specific detection and quantification of Parabactin.

• Sample Extraction:

  • To 10 mL of cell-free supernatant, add Amberlite XAD-2 resin and stir for 2 hours to adsorb the siderophores.

  • Wash the resin with distilled water to remove salts.

  • Elute the Parabactin from the resin using a methanol:water (80:20 v/v) solution.

  • Evaporate the solvent and redissolve the residue in a small volume of mobile phase for HPLC analysis.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is suitable.

  • Mobile Phase: A gradient elution is typically used, for example, starting with 95% Solvent A (0.1% trifluoroacetic acid in water) and 5% Solvent B (0.1% trifluoroacetic acid in acetonitrile), and increasing the concentration of Solvent B over time.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength suitable for catechol-type siderophores (e.g., 310 nm).

• Mass Spectrometry:

  • The eluent from the HPLC is directed to an electrospray ionization (ESI) source coupled to a mass spectrometer.

  • Parabactin can be identified by its specific mass-to-charge ratio (m/z) in the mass spectrum.

  • Quantification is achieved by comparing the peak area of the sample with a standard curve generated from purified Parabactin.

Mandatory Visualization

Caption: Biosynthesis pathway of Parabactin from chorismate.

Caption: Regulatory pathway showing pdeR overexpression leading to increased Parabactin production.

Caption: Experimental workflow for the comparative analysis of Parabactin production.

References

• 1. Overexpression of pdeR promotes biofilm formation of Paracoccus denitrificans by promoting ATP production and iron acquisition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overexpression of pdeR promotes biofilm formation of Paracoccus denitrificans by promoting ATP production and iron acquisition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-throughput Method for Detecting Siderophore Production by Rhizosphere Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | An improved medium for the anaerobic growth of Paracoccus denitrificans Pd1222 [frontiersin.org]
• 5. An improved medium for the anaerobic growth of Paracoccus denitrificans Pd1222 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Siderophore Detection Using Chrome Azurol S and Cross-Feeding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Use of Blue Agar CAS Assay for Siderophore Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Assessing the Cytotoxicity of Parabactin in Mammalian Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of the cytotoxicity of Parabactin, a siderophore with potential anticancer properties, against a well-established chemotherapeutic agent, Doxorubicin. Due to the limited direct experimental data on Parabactin's cytotoxicity in mammalian cells, this guide leverages available information on the cytotoxic effects of other siderophores to provide a foundational comparison. The experimental data for Doxorubicin serves as a benchmark for evaluating potential cytotoxic efficacy.

Introduction to Parabactin and Siderophore-Mediated Cytotoxicity

Parabactin is a catechol-based siderophore produced by microorganisms like Paracoccus denitrificans to sequester iron from the environment.[1][2][3] Siderophores, with their high affinity for ferric iron (Fe³⁺), play a crucial role in microbial survival. This iron-chelating property is also the basis for their potential as anticancer agents. Cancer cells exhibit a high demand for iron to support their rapid proliferation and metabolic activity. By sequestering iron, siderophores can induce a state of iron deprivation in cancer cells, leading to the inhibition of crucial iron-dependent enzymes and ultimately triggering cell death.

Studies on other siderophores, such as anguibactin, exochelin-MS, mycobactin S, and deferoxamine B, have demonstrated their cytotoxic effects on various cancer cell lines.[4][5][6] For instance, anguibactin has been reported to be cytotoxic to P388 murine leukemia cell lines with a half-maximal inhibitory concentration (IC50) of less than 15 μM.[6] This suggests that Parabactin, as a siderophore, may exert similar cytotoxic effects on mammalian cancer cells.

Comparative Cytotoxicity Data

To provide a quantitative comparison, this section presents the cytotoxic profile of Doxorubicin, a widely used anthracycline chemotherapy drug known to induce cytotoxicity through DNA intercalation and inhibition of topoisomerase II.[7][8][9]

Compound	Cell Line	Assay	IC50 (µM)	Exposure Time	Citation
Doxorubicin	MCF-7 (Breast Cancer)	MTT	1.20	48h	[7]
HepG2 (Liver Cancer)	MTT	12.18	24h	[10]
A549 (Lung Cancer)	MTT	> 20	24h	[10]
HeLa (Cervical Cancer)	MTT	2.92	24h	[10]
Anguibactin	P388 (Murine Leukemia)	Not Specified	< 15	Not Specified	[6]

Note: The IC50 value represents the concentration of a compound that is required for 50% inhibition of cell viability. Lower IC50 values indicate higher cytotoxic potency. Direct comparison of IC50 values should be made with caution due to variations in experimental conditions, including the specific cell line, assay used, and exposure time.

Experimental Protocols for Cytotoxicity Assessment

To ensure reproducibility and standardization, detailed methodologies for key cytotoxicity assays are provided below.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[11][12][13][14]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (e.g., Parabactin, Doxorubicin) and a vehicle control. Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value can be determined by plotting the percentage of viability against the log of the compound concentration.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a colorimetric assay that measures the release of lactate dehydrogenase from damaged cells into the culture medium.[15][16][17][18]

Principle: LDH is a stable cytosolic enzyme that is released upon cell membrane damage. The released LDH catalyzes the conversion of lactate to pyruvate, which then leads to the formation of a colored formazan product. The amount of formazan is proportional to the number of lysed cells.

Protocol:

• Cell Seeding and Treatment: Follow the same procedure as the MTT assay.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 4 minutes. Carefully transfer the supernatant from each well to a new 96-well plate.

• LDH Reaction: Add the LDH reaction mixture (containing substrate, cofactor, and diaphorase) to each well with the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add a stop solution to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated cells to the maximum LDH release from cells lysed with a lysis buffer.

Caspase-3 Activity Assay

This assay measures the activity of caspase-3, a key executioner caspase in the apoptotic pathway.[19][20][21]

Principle: Activated caspase-3 cleaves a specific peptide substrate linked to a colorimetric (p-nitroaniline, pNA) or fluorometric (7-amino-4-methylcoumarin, AMC) reporter molecule. The amount of cleaved reporter is proportional to the caspase-3 activity.

Protocol:

• Cell Lysis: After treatment, lyse the cells using a specific lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase-3 Reaction: In a 96-well plate, mix the cell lysate with a reaction buffer containing the caspase-3 substrate (e.g., DEVD-pNA).

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Signal Detection: Measure the absorbance at 405 nm (for pNA) or fluorescence at an excitation/emission of 380/460 nm (for AMC) using a microplate reader.

• Data Analysis: Calculate the fold-increase in caspase-3 activity in treated cells compared to the untreated control.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Cytotoxicity Assessment

The following diagram illustrates the general workflow for assessing the cytotoxicity of a compound in mammalian cells.

Caption: General workflow for assessing cytotoxicity.

The Intrinsic Apoptosis Signaling Pathway

Siderophore-induced iron deprivation is expected to trigger the intrinsic (mitochondrial) pathway of apoptosis. The following diagram illustrates the key events in this pathway.

Caption: The intrinsic pathway of apoptosis.

Conclusion

While direct experimental data on the cytotoxicity of Parabactin in mammalian cells is not yet widely available, the known cytotoxic effects of other siderophores suggest its potential as an anticancer agent. By chelating iron, Parabactin may induce cell death, particularly in highly proliferative cancer cells. The comparative data with Doxorubicin and the detailed experimental protocols provided in this guide offer a framework for researchers to systematically evaluate the cytotoxic efficacy of Parabactin and elucidate its mechanism of action. Further studies are warranted to establish a comprehensive cytotoxic profile of Parabactin and to explore its therapeutic potential in cancer treatment.

References

• 1. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Mechanism and stereospecificity of the parabactin-mediated iron-transport system in Paracoccus denitrificans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Demonstration of ferric L-parabactin-binding activity in the outer membrane of Paracoccus denitrificans - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of microbial siderophores on mammalian non-malignant and malignant cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of microbial siderophores on mammalian non-malignant and malignant cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. In vitro cytotoxicity analysis of doxorubicin-loaded/superparamagnetic iron oxide colloidal nanoassemblies on MCF7 and NIH3T3 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. advetresearch.com [advetresearch.com]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. tis.wu.ac.th [tis.wu.ac.th]
• 11. merckmillipore.com [merckmillipore.com]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 13. MTT assay protocol | Abcam [abcam.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
• 16. LDH cytotoxicity assay [protocols.io]
• 17. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time - PMC [pmc.ncbi.nlm.nih.gov]
• 18. cellbiologics.com [cellbiologics.com]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. sigmaaldrich.com [sigmaaldrich.com]
• 21. abcam.com [abcam.com]

Parabactin: A Comparative Analysis with Fellow Catecholate Siderophores

In the perpetual quest for survival, microorganisms have evolved sophisticated strategies to acquire essential nutrients from their environment. Among these, the acquisition of iron, a critical cofactor for numerous cellular processes, presents a significant challenge due to its low solubility at physiological pH. To overcome this, many bacteria produce siderophores, small-molecule iron chelators with an exceptionally high affinity for ferric iron (Fe³⁺). This guide provides a detailed comparison of Parabactin, a notable catecholate siderophore, with other well-characterized members of this class, namely Enterobactin and Salmochelin, offering researchers, scientists, and drug development professionals a comprehensive overview supported by experimental data.

Structural and Functional Overview of Catecholate Siderophores

Catecholate siderophores are characterized by the presence of one or more 2,3-dihydroxybenzoyl groups, which act as bidentate ligands to coordinate Fe³⁺. The archetypal catecholate siderophore, Enterobactin, produced by Escherichia coli and other enteric bacteria, is a cyclic trimer of N-(2,3-dihydroxybenzoyl)-L-serine, forming a hexadentate complex with Fe³⁺. This intricate structure contributes to its remarkably high iron binding affinity.[1] Parabactin, produced by Paracoccus denitrificans, is another high-affinity catecholate siderophore.[2] Salmochelins, produced by Salmonella enterica and uropathogenic E. coli, are glycosylated derivatives of enterobactin, a modification that allows them to evade the host's innate immune response.[3][4]

Quantitative Comparison of Physicochemical Properties

The efficacy of a siderophore is largely determined by its iron-binding affinity, a parameter quantified by the formation constant (K) or its logarithmic form (log K). A higher log K value indicates a stronger affinity for iron. The following table summarizes the key quantitative data for Parabactin and its counterparts.

Siderophore	Producing Organism	Molecular Weight (Da)	Iron Binding Affinity (log K)
Parabactin	Paracoccus denitrificans	620.659	High (exact value not available)
Enterobactin	Escherichia coli, Salmonella typhimurium	669.55	52[5]
Salmochelin S4	Salmonella enterica, uropathogenic E. coli	993.8[6]	High (comparable to Enterobactin)
Petrobactin	Bacillus anthracis	~718	~43[7]

Mechanism of Iron Acquisition

The process of iron acquisition via catecholate siderophores involves a series of well-orchestrated steps, from secretion to internalization and iron release.

Fig. 1: Generalized pathway for catecholate siderophore-mediated iron uptake.

Experimental Protocols

To quantitatively compare the performance of different siderophores, a series of well-defined experimental protocols are essential.

Siderophore Production and Purification

Objective: To isolate and purify siderophores from bacterial culture for subsequent analysis.

Methodology:

• Culture Conditions: Grow the siderophore-producing bacterial strain in an iron-deficient medium to induce siderophore production.

• Extraction: Centrifuge the culture to remove bacterial cells. The supernatant, containing the secreted siderophores, is collected.

• Purification using High-Performance Liquid Chromatography (HPLC):

  • Column: A C18 reverse-phase column is commonly used for separating siderophores.[8][9]

  • Mobile Phase: A gradient of an organic solvent (e.g., acetonitrile or methanol) in water, often with an acid modifier like formic acid, is employed to elute the siderophores.[9]

  • Detection: Siderophore-containing fractions can be detected by monitoring the absorbance at specific wavelengths (e.g., around 310 nm for catecholates) and confirmed using a Chrome Azurol S (CAS) assay.[9]

• Lyophilization: The purified fractions are lyophilized to obtain the siderophore in a solid, stable form.

Fig. 2: Experimental workflow for siderophore purification.

Chrome Azurol S (CAS) Assay for Siderophore Quantification

Objective: To quantify the amount of siderophore produced by a bacterial strain.

Principle: The CAS assay is a colorimetric method based on the competition for iron between the siderophore and the dye, Chrome Azurol S. In the absence of a siderophore, the CAS-iron complex is blue. When a siderophore is present, it removes the iron from the dye, causing a color change to orange/yellow.[6][10]

Methodology:

• Preparation of CAS shuttle solution: A solution containing CAS, hexadecyltrimethylammonium bromide (HDTMA), and a piperazine-buffered solution is prepared.

• Assay Procedure:

  • Mix the bacterial supernatant (or a solution of purified siderophore) with the CAS shuttle solution.

  • Incubate the mixture for a defined period.

  • Measure the absorbance at 630 nm.

• Quantification: The amount of siderophore is determined by the decrease in absorbance at 630 nm, which is proportional to the amount of iron removed from the CAS complex. A standard curve using a known siderophore (e.g., deferoxamine mesylate) can be used for quantification.

Concluding Remarks

Parabactin stands as a potent iron chelator within the diverse family of catecholate siderophores. While it shares the fundamental catechol-based iron-coordinating mechanism with Enterobactin and Salmochelin, subtle structural variations likely influence its specific interactions with bacterial receptors and its efficacy in different microenvironments. The exceptional iron affinity of Enterobactin sets a high benchmark, and while a precise quantitative comparison with Parabactin awaits determination of its formation constant, its "high-affinity" nature is well-established. The glycosylation of Salmochelins highlights an evolutionary adaptation to evade host defenses, a feature not described for Parabactin. For researchers in drug development, the siderophore-mediated iron uptake pathways represent attractive targets for novel antimicrobial strategies, such as "Trojan horse" antibiotics that co-opt these systems to deliver cytotoxic agents into bacterial cells. Further quantitative characterization of Parabactin's iron-binding kinetics and its transport system will undoubtedly provide a clearer picture of its biological role and its potential for therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. The structure of salmochelins: C-glucosylated enterobactins of Salmonella enterica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Salmochelin SX | C16H20NO11- | CID 135397946 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Salmochelin S4 | C42H47N3O25 | CID 101763507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ferric Stability Constants of Representative Marine Siderophores: Marinobactins, Aquachelins, and Petrobactin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Purification and Structural Characterization of Siderophore (Corynebactin) from Corynebacterium diphtheriae - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Purification of Siderophores by High Performance Liquid Chromatography and Electrospray Ionization-Mass Spectrometry (ESI-MS) | Springer Nature Experiments [experiments.springernature.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures for Parabactin

Attention Researchers: This document provides essential guidance for the proper handling and disposal of Parabactin. Given that Parabactin is a microbially-produced siderophore (an iron-chelating compound) and not a common synthetic laboratory reagent, a standard Safety Data Sheet (SDS) with specific disposal instructions is not available.[1][2] The procedures outlined below are based on general best practices for non-hazardous biological molecules and institutional waste management protocols.

Immediate Safety and Handling

Before disposal, ensure you are handling Parabactin under standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses.

• Containment: Handle in a well-ventilated area. In case of a spill, absorb the material with an inert substance and collect it for disposal as chemical waste.

• First Aid:

  • Skin Contact: Wash the affected area immediately with soap and plenty of water.

  • Eye Contact: Rinse eyes thoroughly with water for at least 15 minutes.

  • Ingestion: Consult a physician or poison control center. Do not induce vomiting unless directed to do so.

Waste Characterization and Segregation

Proper disposal begins with correctly identifying the waste stream. Parabactin itself, in small quantities and aqueous solution, is a biodegradable organic molecule.[3] However, the disposal route depends entirely on the solvent used and any other chemicals present in the waste solution.

Consult your institution's Environmental Health and Safety (EHS) office for final determination.

Waste Stream Category	Description	Typical Disposal Route
Non-Hazardous Aqueous Waste	Parabactin dissolved in water or a neutral buffer solution (e.g., PBS) with no other hazardous components.	May be eligible for sanitary sewer (drain) disposal after neutralization and copious flushing with water, pending institutional approval.[4]
Chemical (Hazardous) Waste	Parabactin dissolved in organic solvents (e.g., methanol, ethanol), or mixed with other hazardous materials (e.g., acids, bases, heavy metals).[5]	Collect in a designated, properly labeled hazardous waste container. Do not mix incompatible wastes.[6]
Solid Lab Waste	Items contaminated with Parabactin, such as pipette tips, gloves, and paper towels.	If not contaminated with other hazardous materials, dispose of in the regular laboratory solid waste stream. If contaminated with biohazards or other chemicals, follow the appropriate disposal path for that hazard.[7]
Multihazardous Waste	Parabactin waste that also contains radioactive materials or infectious agents.	This waste requires special handling. Contact your institution's EHS or Radiation Safety office for specific instructions.[8]

Step-by-Step Disposal Protocol for Non-Hazardous Aqueous Parabactin Solutions

This protocol applies only to Parabactin in non-hazardous aqueous solutions and requires prior approval from your local EHS office.

Objective: To prepare a dilute, neutral aqueous solution of Parabactin for sanitary sewer disposal.

Methodology:

• Ensure Compatibility: Verify that the waste solution contains only Parabactin and water or a neutral buffer. If other chemicals are present, the solution must be treated as hazardous chemical waste.

• Neutralization: Check the pH of the solution using a pH meter or pH strips. Adjust the pH to a neutral range (typically between 6.0 and 8.0) using a mild acid (e.g., 0.1M HCl) or base (e.g., 0.1M NaOH) as needed. Add the neutralizing agent slowly while stirring.

• Dilution & Discharge:

  • Turn on the cold water tap to ensure a strong, steady flow.[4]

  • Slowly pour the neutralized Parabactin solution down the drain.

  • Flush the drain with copious amounts of cold water for at least two minutes after pouring the solution to ensure it is fully flushed through the plumbing.[4]

• Container Rinsing: Rinse the empty container three times with water. The rinsate can also be discharged down the drain. The clean, empty container can then be disposed of or recycled according to laboratory procedures.[6]

• Log Entry: Record the disposal event in your laboratory's chemical waste log, noting the date, chemical name, quantity, and disposal method.

Logical Workflow for Waste Disposal

The following diagram outlines the decision-making process for determining the correct disposal route for any laboratory chemical, including Parabactin.

Diagram: Decision workflow for laboratory chemical disposal.

References

• 1. Parabactin | C32H36N4O9 | CID 126461 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. npatlas.org [npatlas.org]
• 3. Siderophore - Wikipedia [en.wikipedia.org]
• 4. nems.nih.gov [nems.nih.gov]
• 5. KR20130029354A - Method for removing heavy metal using siderophore produced by microbes - Google Patents [patents.google.com]
• 6. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Biological Waste Guide | Environment, Health and Safety [ehs.cornell.edu]
• 8. orf.od.nih.gov [orf.od.nih.gov]